Technical Whitepaper: Scalable Synthesis of 3-Fluoro-4-(methylamino)benzamide
Strategic Context and Pharmaceutical Application The compound 3-fluoro-4-(methylamino)benzamide is a high-value active pharmaceutical ingredient (API) intermediate, predominantly utilized in the synthesis of next-generat...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Context and Pharmaceutical Application
The compound 3-fluoro-4-(methylamino)benzamide is a high-value active pharmaceutical ingredient (API) intermediate, predominantly utilized in the synthesis of next-generation oncology therapeutics. Most notably, it serves as a foundational building block for1, a novel class of drugs designed to disrupt oncogenic transcription in solid tumors [1]. Recent clinical candidates, such as the potent YAP-TEAD disrupter IAG933, leverage similar fluorinated benzamide motifs to optimize binding affinity, membrane permeability, and metabolic stability within the TEAD lipophilic pocket [2].
As a Senior Application Scientist, I have structured this guide to move beyond mere synthetic recipes. Here, we dissect the causality behind the chemical transformations, providing a self-validating, scale-ready workflow for drug development professionals.
Retrosynthetic Rationale and Mechanistic Design
The synthesis of 3-fluoro-4-(methylamino)benzamide requires a highly regioselective approach to install the methylamino group, followed by a controlled functional group interconversion of a nitrile to a primary amide.
The pathway begins with commercially available 3,4-difluorobenzonitrile. The choice of this starting material is dictated by the strong electron-withdrawing nature of the para-cyano group. Through resonance, the cyano group significantly depletes electron density at the C4 position (para) compared to the C3 position (meta). When exposed to methylamine, nucleophilic attack occurs exclusively at C4, forming a stabilized Meisenheimer complex before fluoride elimination restores aromaticity.
Converting the intermediate 3-fluoro-4-(methylamino)benzonitrile to the target benzamide requires avoiding over-hydrolysis to the corresponding carboxylic acid. We employ a modified Radziszewski hydration utilizing aqueous hydrogen peroxide (H₂O₂) and potassium carbonate (K₂CO₃) in dimethyl sulfoxide (DMSO) [3].
Causality of Reagent Selection: The base deprotonates H₂O₂ to form the highly nucleophilic hydroperoxide anion (HOO⁻). DMSO is critical here; it not only solubilizes the substrate but also enhances the nucleophilicity of HOO⁻ by minimizing solvation of the anion compared to protic solvents. The hydroperoxide attacks the nitrile carbon, forming a peroxycarboximidic acid intermediate, which subsequently undergoes intramolecular oxygen transfer to yield the primary amide and water, preventing further hydrolysis.
Synthetic Pathway Visualizations
Figure 1: Two-step synthesis workflow of 3-Fluoro-4-(methylamino)benzamide.
Figure 2: Mechanistic progression of the regioselective SNAr reaction.
Self-Validating Experimental Protocols
The following methodologies are designed with built-in validation checkpoints to ensure reproducibility and high-purity isolation without the need for scale-limiting chromatography.
Step 1: Synthesis of 3-Fluoro-4-(methylamino)benzonitrile
Objective: Regioselective SNAr amination of 3,4-difluorobenzonitrile.
Reactor Preparation: Charge a round-bottom flask equipped with a magnetic stirrer and reflux condenser with 3,4-difluorobenzonitrile (1.0 equiv, 100 mmol) and anhydrous N,N-Dimethylformamide (DMF) (100 mL).
Reagent Addition: Add anhydrous Potassium Carbonate (K₂CO₃) (1.5 equiv, 150 mmol) followed by Methylamine hydrochloride (1.2 equiv, 120 mmol).
Causality Note: Using the hydrochloride salt with K₂CO₃ generates methylamine in situ, preventing the rapid volatilization associated with aqueous methylamine solutions and ensuring precise stoichiometric control.
Thermal Activation: Heat the reaction mixture to 60 °C and stir for 4 hours.
Validation Checkpoint (IPC): Perform TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.6) should be completely consumed, replaced by a single, more polar UV-active spot (Rf ~0.4).
Workup & Isolation: Cool the mixture to room temperature. Vigorously stir while adding ice-cold distilled water (400 mL) dropwise over 30 minutes.
Causality Note: DMF is infinitely miscible with water, whereas the secondary amine product is highly hydrophobic. This anti-solvent precipitation forces the product to crystallize cleanly, bypassing liquid-liquid extraction.
Filtration: Filter the resulting off-white precipitate under vacuum, wash with cold water (2 x 50 mL), and dry under high vacuum at 45 °C to constant weight.
Step 2: Synthesis of 3-Fluoro-4-(methylamino)benzamide
Objective: Controlled hydration of the nitrile intermediate to the primary amide.
Reactor Preparation: Dissolve 3-fluoro-4-(methylamino)benzonitrile (1.0 equiv, 50 mmol) in Dimethyl sulfoxide (DMSO) (50 mL) at room temperature.
Base Addition: Add Potassium Carbonate (K₂CO₃) (0.2 equiv, 10 mmol). Stir for 10 minutes to ensure a slightly basic environment (pH 9–10).
Oxidative Hydration: Place the flask in a room-temperature water bath (to act as a heat sink). Add 30% aqueous Hydrogen Peroxide (H₂O₂) (3.0 equiv, 150 mmol) dropwise over 20 minutes.
Causality Note: The reaction is exothermic. The water bath prevents thermal runaway, which would otherwise lead to over-hydrolysis of the amide into 3-fluoro-4-(methylamino)benzoic acid.
Maturation: Stir the reaction at room temperature for 12–16 hours.
Validation Checkpoint (IPC): Perform TLC (CH₂Cl₂/MeOH 9:1). The nitrile intermediate (Rf ~0.8) should be absent, with a dominant highly polar spot appearing (Rf ~0.3).
Workup & Isolation: Slowly pour the reaction mixture into ice-cold water (250 mL) under rapid stirring. The amide product will precipitate as a white crystalline solid.
Filtration: Collect the solid via vacuum filtration, wash extensively with cold water to remove residual DMSO and inorganic salts, and dry under vacuum at 50 °C.
Quantitative Data & Analytical Validation
To ensure the integrity of the synthesized compounds, the following analytical targets must be met. The data is summarized below for rapid cross-referencing during quality control (QC).
Table 1: Stoichiometric Outcomes and Analytical Targets
Compound
Step
Expected Yield
Target Purity (HPLC)
LC-MS [M+H]⁺
Key ¹H NMR Shift (DMSO-d₆)
3-Fluoro-4-(methylamino)benzonitrile
1 (SNAr)
88 - 92%
> 98.0%
151.1 m/z
~2.80 ppm (d, 3H, N-CH₃)
3-Fluoro-4-(methylamino)benzamide
2 (Hydration)
85 - 90%
> 99.0%
169.1 m/z
~7.80, 7.15 ppm (br s, 2H, NH₂)
Note: The appearance of the broad singlet peaks integrating to 2H between 7.15 and 7.80 ppm in the ¹H NMR spectrum is the definitive validation of successful nitrile-to-amide conversion.
References
WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors
Google Patents
URL
Discovery of Clinical Candidate IAG933, a Potent YAP-TEAD PPI Disrupter
ACS Journal of Medicinal Chemistry
URL:[Link]
Effective Conversion of Amide to Carboxylic Acid on Polymers of Intrinsic Microporosity (PIM-1) with Nitrous Acid (Includes Nitrile to Amide Hydration Protocols)
PubMed Central (PMC) / NIH
URL:[Link]
physicochemical properties of 3-Fluoro-4-(methylamino)benzamide
An In-depth Technical Guide to the Physicochemical Properties of 3-Fluoro-4-(methylamino)benzamide Executive Summary This technical guide provides a comprehensive overview of the core (CAS No. 1369810-34-3).
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Physicochemical Properties of 3-Fluoro-4-(methylamino)benzamide
Executive Summary
This technical guide provides a comprehensive overview of the core (CAS No. 1369810-34-3). As a substituted benzamide, this compound represents a valuable scaffold in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of the compound's structural, spectroscopic, and thermal characteristics. While direct experimental data for some properties are sparse in publicly available literature, this guide synthesizes information from structurally related analogs and outlines the established methodologies required for full characterization. The protocols and analytical workflows described herein are designed to be self-validating, providing a robust framework for laboratory investigation.
Introduction and Molecular Identity
3-Fluoro-4-(methylamino)benzamide is an aromatic organic compound featuring a benzamide core functionalized with both a fluorine atom and a methylamino group. This specific substitution pattern, combining a halogen's electron-withdrawing effects with an amine's electron-donating and hydrogen-bonding capabilities, makes it an intriguing building block for developing molecules with tailored electronic and biological properties. Understanding its fundamental physicochemical characteristics is a critical first step in its application, ensuring predictability in synthetic manipulations, formulation, and biological assays.
Table 1: Core Molecular Identifiers for 3-Fluoro-4-(methylamino)benzamide
Property
Value
Source(s)
CAS Number
1369810-34-3
Molecular Formula
C₈H₉FN₂O
Molecular Weight
168.17 g/mol
Canonical SMILES
CNC1=C(C=C(C=C1)C(=O)N)F
InChI Key
Information not available in search results
Physicochemical Properties
The arrangement of functional groups on the benzene ring dictates the compound's physical and chemical behavior, from its melting point and solubility to its lipophilicity and acid-base character.
Physical State and Appearance
Based on the properties of analogous benzamides, which are typically crystalline solids at standard temperature and pressure, 3-Fluoro-4-(methylamino)benzamide is expected to be a solid, likely a crystalline powder. Its color would need to be determined empirically but is often off-white to light yellow for similar compounds.[1]
Melting Point
The melting point is a crucial indicator of purity and lattice energy. While no experimental melting point for 3-Fluoro-4-(methylamino)benzamide is documented in the provided search results, data from similar structures, such as 3-Fluoro-4-methylbenzamide (105 °C), suggest a relatively sharp melting point above 100 °C.[2] The presence of both hydrogen bond donors (-NH) and acceptors (C=O, F) would contribute to a stable crystal lattice.
Solubility Profile
The molecule's solubility is governed by the interplay of its polar and nonpolar moieties.
Polar Features : The amide (-CONH₂) and secondary amine (-NHCH₃) groups can participate in hydrogen bonding, suggesting potential solubility in polar protic solvents like ethanol and methanol.
Nonpolar Features : The benzene ring provides a hydrophobic character, which will enhance solubility in less polar organic solvents such as dichloromethane, ethyl acetate, and acetone.
Aqueous Solubility : Solubility in water is expected to be low due to the dominant aromatic core. However, it may be enhanced at acidic pH, where the basic methylamino group would be protonated, forming a more soluble salt.
Lipophilicity (Partition Coefficient)
The octanol-water partition coefficient (LogP) is a key parameter in drug development, influencing absorption, distribution, metabolism, and excretion (ADME). No experimental LogP value is available. However, the predicted XlogP for the structurally similar 3-fluoro-4-(methylamino)benzoic acid is 1.5, suggesting that the target benzamide would exhibit moderate lipophilicity.[3] This balance is often desirable in drug candidates, allowing for sufficient membrane permeability without excessive partitioning into fatty tissues.
Acidity and Basicity (pKa)
The compound possesses two key ionizable groups:
The Methylamino Group : This secondary amine is the primary basic center. Its pKa is expected to be in the typical range for anilinic amines (pKa ≈ 4-5), making it readily protonated under acidic conditions.
The Amide Group : The amide N-H proton is very weakly acidic (pKa > 17) and would not typically dissociate under normal aqueous conditions.
Analytical and Spectroscopic Characterization
Confirming the identity and purity of 3-Fluoro-4-(methylamino)benzamide requires a suite of analytical techniques. The following sections describe the expected spectroscopic signatures and a robust workflow for purity assessment.
Spectroscopic Signatures
¹H NMR : The proton NMR spectrum should reveal distinct signals for the aromatic protons (typically in the 6.5-8.0 ppm range), with coupling patterns influenced by both the fluorine and amine substituents. A singlet or doublet for the methyl group (~2.8-3.0 ppm) and broad signals for the amide and amine protons would also be expected.
¹³C NMR : The carbon spectrum will show characteristic peaks for the carbonyl carbon (~165-170 ppm), aromatic carbons (with C-F coupling visible), and the methyl carbon (~30 ppm).
¹⁹F NMR : A single resonance is expected, with its chemical shift providing confirmation of the fluorine's chemical environment.
Infrared (IR) Spectroscopy : Key absorption bands would include N-H stretching for the amide and amine (3200-3400 cm⁻¹), a strong C=O stretch for the amide I band (~1650 cm⁻¹), and C-F stretching (~1100-1250 cm⁻¹).
Mass Spectrometry (MS) : The molecular ion peak [M]+• would be observed at m/z 168.17. High-resolution mass spectrometry would confirm the elemental composition.
Analytical Workflow for Purity Determination
A validated High-Performance Liquid Chromatography (HPLC) method is the standard for assessing the purity of pharmaceutical intermediates. A reverse-phase method is most appropriate.
Sample Preparation : Accurately weigh ~1 mg of 3-Fluoro-4-(methylamino)benzamide and dissolve in 1 mL of a 50:50 acetonitrile:water mixture to create a 1 mg/mL stock solution. Further dilute as necessary.
Instrumentation : Utilize an HPLC system equipped with a UV detector.
Chromatographic Conditions :
Column : C18, 4.6 x 150 mm, 5 µm particle size. The C18 stationary phase is chosen for its effective retention of moderately polar aromatic compounds.
Mobile Phase A : 0.1% Formic Acid in Water.
Mobile Phase B : 0.1% Acetonitrile.
Gradient : Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions. A gradient is essential to ensure elution of both the main analyte and any potential impurities with different polarities.
Flow Rate : 1.0 mL/min.
Detection : UV at 254 nm.
Injection Volume : 10 µL.
Data Analysis : Integrate the peak areas. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks.
Caption: RP-HPLC workflow for purity analysis.
Thermal Stability Analysis
Understanding a compound's thermal stability is critical for defining safe storage and handling conditions. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary techniques for this assessment.
Sample Preparation : Accurately weigh 3-5 mg of the compound into an aluminum TGA/DSC pan.
Instrumentation : Use a simultaneous TGA/DSC instrument.
Experimental Conditions :
Atmosphere : Nitrogen, flowing at 50 mL/min. An inert atmosphere prevents oxidative degradation.
Heating Program : Equilibrate at 30 °C, then ramp the temperature from 30 °C to 400 °C at a rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.
Data Analysis :
TGA Curve : Analyze the plot of mass vs. temperature to identify the onset temperature of decomposition (significant mass loss).
DSC Curve : Analyze the plot of heat flow vs. temperature to identify endothermic events like melting (sharp peak) and exothermic events like decomposition.
Caption: Workflow for TGA/DSC thermal analysis.
Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 3-Fluoro-4-(methylamino)benzamide must be consulted, general precautions based on related benzamides should be followed.[4]
Handling : Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[4] Avoid contact with skin and eyes.[5]
Potential Hazards : Similar compounds are classified as causing skin and eye irritation.[6] May be harmful if swallowed.[4][6]
Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[4]
Disposal : Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.[4]
Conclusion
3-Fluoro-4-(methylamino)benzamide is a moderately lipophilic, solid compound with expected thermal stability suitable for typical laboratory applications. Its key structural features—a basic amine, a hydrogen-bonding amide, and an aromatic ring—can be readily characterized using standard spectroscopic and chromatographic techniques as outlined in this guide. The provided methodologies offer a clear and robust framework for researchers to validate the identity, purity, and stability of this compound, enabling its confident use in further scientific discovery.
References
Howei Pharm. 3-Fluoro-4-(methylamino)benzamide,≥95% | CAS 1369810-34-3. Available from: [Link]
Google Patents. CN103304439A - Preparation method of 4-amino-2-fluoro-methyl benzamide.
Xu, D., Xu, X., & Zhu, Z. (2013). A Convenient Synthesis of 4-Amino-2-fluoro-N-methyl-benzamide. Journal of Chemical Research. Available from: [Link]
PubChemLite. 3-fluoro-4-(methylamino)benzoic acid (C8H8FNO2). Available from: [Link]
3-Fluoro-4-(methylamino)benzamide (CAS 1369810-34-3): A Comprehensive Technical Guide on its Role in YAP/TAZ-TEAD Inhibitor Synthesis
Executive Summary 3-Fluoro-4-(methylamino)benzamide (CAS: 1369810-34-3) is a highly specialized organic synthon that has gained significant traction in modern oncology drug discovery[1]. Characterized by its precise fluo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Fluoro-4-(methylamino)benzamide (CAS: 1369810-34-3) is a highly specialized organic synthon that has gained significant traction in modern oncology drug discovery[1]. Characterized by its precise fluorination and secondary amine functionality, this compound serves as a critical building block in the synthesis of biaryl derivatives designed to inhibit the YAP/TAZ-TEAD protein-protein interaction (PPI) [2]. By disrupting this oncogenic transcriptional complex—a downstream effector of the Hippo signaling pathway—derivatives synthesized from this intermediate are actively being developed to combat solid tumors, including malignant pleural mesothelioma and NF2-mutant non-small cell lung cancer (NSCLC)[3].
This whitepaper provides an in-depth analysis of the compound's physicochemical properties, its mechanistic role in targeted oncology, and validated synthetic methodologies for its integration into complex active pharmaceutical ingredients (APIs).
Physicochemical & Structural Profiling
The structural architecture of 3-fluoro-4-(methylamino)benzamide is engineered for optimal pharmacodynamic and pharmacokinetic performance when integrated into a larger biaryl scaffold.
The placement of the fluorine atom at the 3-position is a strategic medicinal chemistry choice. Fluorine's strong inductive electron-withdrawing effect lowers the pKₐ of the adjacent methylamino group. This electronic deactivation serves two purposes:
Metabolic Shielding: It sterically and electronically protects the aromatic ring from cytochrome P450-mediated oxidation, significantly reducing intrinsic clearance (Cl_int) in hepatic microsomes[5].
Binding Orientation: The primary amide at the 1-position acts as a crucial hydrogen bond donor/acceptor motif, anchoring the final inhibitor within the central hydrophobic pocket (Interface 3) of the TEAD transcription factor.
Mechanistic Role in YAP/TAZ-TEAD Disruption
The Hippo signaling pathway is a highly conserved kinase cascade that regulates organ size and tissue homeostasis. When the pathway is active, MST1/2 and LATS1/2 kinases phosphorylate the transcriptional co-activators YAP and TAZ, leading to their cytoplasmic retention and degradation[3].
In many solid tumors, the Hippo pathway is inactivated. Unphosphorylated YAP/TAZ translocates to the nucleus and binds to TEAD transcription factors, driving the expression of genes responsible for cellular proliferation and anti-apoptosis[6]. Biaryl compounds synthesized using 3-fluoro-4-(methylamino)benzamide are designed to bind directly to TEADs, selectively evicting YAP/TAZ from the chromatin and halting oncogenic transcription[7].
Mechanism of YAP/TAZ-TEAD disruption by benzamide-based biaryl inhibitors in the Hippo pathway.
Synthetic Methodologies & Workflows
To construct potent YAP-TEAD inhibitors, 3-fluoro-4-(methylamino)benzamide is typically coupled to a complex aryl halide core (e.g., a dihydrobenzofuran derivative) via a palladium-catalyzed C-N cross-coupling reaction, as detailed in the[2].
Synthetic workflow for Buchwald-Hartwig cross-coupling of 3-fluoro-4-(methylamino)benzamide.
Protocol: Palladium-Catalyzed C-N Cross-Coupling
Causality & Rationale: The secondary amine of the methylamino group is sterically hindered and electronically deactivated by the adjacent fluorine atom. Therefore, a highly active palladium catalyst system paired with a wide-bite-angle bidentate ligand (like Xantphos) is required to facilitate oxidative addition and reductive elimination efficiently, preventing competitive side-reactions at the primary amide.
Reagent Preparation (Glovebox Recommended): Charge a flame-dried Schlenk flask with the aryl halide core (1.0 equiv), 3-fluoro-4-(methylamino)benzamide (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), Xantphos (0.10 equiv), and Cs₂CO₃ (2.5 equiv).
Validation Check: Cs₂CO₃ is specifically chosen over weaker bases (like K₂CO₃) to ensure complete deprotonation of the deactivated secondary amine without hydrolyzing the primary amide.
Solvent Addition: Add anhydrous 1,4-dioxane to achieve a 0.1 M concentration under an argon atmosphere. Dioxane provides the necessary boiling point (101°C) to overcome the kinetic barrier of the coupling while maintaining catalyst stability.
Reaction Execution: Degas the mixture via three freeze-pump-thaw cycles. Heat the reaction to 90°C for 12–16 hours.
Validation Check: Monitor the reaction strictly via UPLC-MS. The fluorine atom slows down the transmetalation step; heating ensures full conversion to the biaryl product[2].
Workup & Extraction: Cool to room temperature, dilute with ethyl acetate (EtOAc), and filter through a pad of Celite to remove palladium black. Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.
Purification: Concentrate in vacuo and purify via reverse-phase preparative HPLC (MeCN/H₂O gradient with 0.1% TFA) to isolate the target biaryl derivative.
Analytical Validation & Quality Control
To ensure the integrity of the 3-fluoro-4-(methylamino)benzamide starting material and verify that the primary amide remains intact during downstream synthesis, rigorous analytical quality control is required.
The incorporation of the 3-fluoro-4-(methylamino)benzamide fragment into TEAD inhibitors dramatically alters the pharmacokinetic landscape of the resulting drug candidates. Data derived from the and related biaryl series highlight the pharmacological superiority of the fluorinated scaffold[5].
Maintained or enhanced due to beneficial F-H interactions in Interface 3
By utilizing 3-fluoro-4-(methylamino)benzamide, drug developers can achieve a delicate balance between biochemical potency (IC₅₀ in the low nanomolar range) and a viable ADME profile, directly enabling the progression of YAP-TEAD inhibitors into Phase I clinical trials for advanced solid tumors[7][8].
References
World Intellectual Property Organization (WIPO). "WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors". Google Patents.
ACS Medicinal Chemistry Letters. "Discovery of Clinical Candidate IAG933, a Potent YAP-TEAD PPI Disrupter". Available at:[Link]
An In-depth Technical Guide to the Structural Analysis of 3-Fluoro-4-(methylamino)benzamide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the structural analysis of 3-Fluoro-4-(methylamino)benzamide, a compound of interest in...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive framework for the structural analysis of 3-Fluoro-4-(methylamino)benzamide, a compound of interest in medicinal chemistry. In the absence of extensive published experimental data for this specific molecule, this document synthesizes information from closely related analogues and foundational principles of analytical chemistry to present a predictive structural analysis. It details the requisite experimental protocols for full structural elucidation and characterization, including spectroscopic and crystallographic techniques. Furthermore, this guide explores potential synthetic pathways and discusses the prospective biological significance of this compound by drawing parallels with other substituted benzamides, a class of molecules known for a wide range of pharmacological activities.[1][2][3]
Introduction and Rationale
Substituted benzamides are a well-established class of pharmacologically active molecules, demonstrating a broad spectrum of therapeutic applications, including antipsychotic, anti-inflammatory, and anticancer properties.[1][2] The introduction of a fluorine atom into small molecule drug candidates has become a prevalent strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties.[4][5] The specific substitution pattern of 3-Fluoro-4-(methylamino)benzamide, combining a fluorine atom and a methylamino group on the benzamide scaffold, presents an intriguing candidate for further investigation. This guide aims to provide the foundational knowledge and technical protocols necessary to thoroughly characterize its molecular structure, a critical step in understanding its potential for drug development.
Physicochemical Properties
A summary of the known and predicted physicochemical properties of 3-Fluoro-4-(methylamino)benzamide is presented in Table 1.
Property
Value
Source
CAS Number
1369810-34-3
Vendor Information
Molecular Formula
C₈H₉FN₂O
Vendor Information
Molecular Weight
168.17 g/mol
Vendor Information
Predicted XlogP3
1.1
PubChem (Predicted)
Predicted Hydrogen Bond Donor Count
2
PubChem (Predicted)
Predicted Hydrogen Bond Acceptor Count
3
PubChem (Predicted)
Predicted Rotatable Bond Count
2
PubChem (Predicted)
Synthesis and Characterization Workflow
The synthesis of 3-Fluoro-4-(methylamino)benzamide would likely proceed from its corresponding carboxylic acid precursor, 3-Fluoro-4-(methylamino)benzoic acid. A generalized workflow for its synthesis and subsequent structural characterization is depicted below.
Caption: Proposed workflow for the synthesis and structural analysis of 3-Fluoro-4-(methylamino)benzamide.
Proposed Synthetic Protocol
The synthesis would likely involve the conversion of the carboxylic acid to a more reactive species, such as an acyl chloride, followed by amination.
Acid Chloride Formation: To a solution of 3-Fluoro-4-(methylamino)benzoic acid in an inert solvent (e.g., dichloromethane or toluene), add an excess of a chlorinating agent (e.g., thionyl chloride or oxalyl chloride) and a catalytic amount of N,N-dimethylformamide (DMF). The reaction is typically stirred at room temperature or gentle heat until the evolution of gas ceases. The excess chlorinating agent and solvent are then removed under reduced pressure to yield the crude acyl chloride.
Amidation: The crude acyl chloride is dissolved in an aprotic solvent (e.g., tetrahydrofuran) and cooled in an ice bath. A solution of ammonia in a suitable solvent (e.g., 1,4-dioxane) or aqueous ammonium hydroxide is added dropwise. The reaction mixture is stirred and allowed to warm to room temperature.
Work-up and Purification: Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel followed by recrystallization to afford pure 3-Fluoro-4-(methylamino)benzamide.
Spectroscopic and Structural Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule.
Based on the analysis of similar structures, the following proton signals are anticipated (in DMSO-d₆):
δ ~2.8 ppm (d, 3H): A doublet corresponding to the methyl protons (-CH₃), coupled to the adjacent N-H proton.
δ ~4.5-5.5 ppm (q, 1H): A quartet for the N-H proton of the methylamino group, coupled to the methyl protons. The exact chemical shift and multiplicity can be concentration-dependent and may broaden or exchange with D₂O.
δ ~6.8-7.8 ppm (m, 3H): A series of multiplets for the three aromatic protons. The proton ortho to the amide group is expected to be the most downfield, while the proton ortho to the fluorine will show coupling to ¹⁹F.
δ ~7.2 and 7.8 ppm (br s, 2H): Two broad singlets for the amide (-CONH₂) protons, which may exchange with D₂O.
The anticipated carbon signals are as follows (in DMSO-d₆):
δ ~30 ppm: The methyl carbon (-CH₃) of the methylamino group.
δ ~110-140 ppm: Aromatic carbons. The carbon directly attached to the fluorine atom will appear as a doublet with a large coupling constant (¹JCF ≈ 240-250 Hz). Carbons ortho and meta to the fluorine will also exhibit smaller C-F couplings.
δ ~168 ppm: The carbonyl carbon (-C=O) of the amide group.
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.
¹H NMR Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Standard parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.
¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.
2D NMR (Optional but Recommended): Acquire 2D NMR spectra such as COSY (Correlated Spectroscopy) to establish H-H couplings, and HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to correlate protons with their directly attached carbons and long-range C-H correlations, respectively.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.
Wavenumber (cm⁻¹)
Intensity
Assignment
3400-3100
Strong, Broad
N-H stretching (amide and amine)
3050-3000
Medium
Aromatic C-H stretching
2950-2850
Medium
Aliphatic C-H stretching (-CH₃)
~1660
Strong
C=O stretching (amide I band)
~1600
Medium
N-H bending (amide II band) and C=C stretching (aromatic)
~1250
Strong
C-N stretching
~1200
Strong
C-F stretching
Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is most common. A small amount of the solid is placed directly on the ATR crystal.
Data Acquisition: The spectrum is recorded, typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty ATR crystal is recorded first and automatically subtracted from the sample spectrum.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.
Ionization Mode: Electrospray ionization (ESI) is a suitable soft ionization technique.
Expected Molecular Ion: In positive ion mode, the [M+H]⁺ ion would be observed at m/z 169.07. In negative ion mode, the [M-H]⁻ ion would be at m/z 167.06.
Fragmentation: High-resolution mass spectrometry (HRMS) would confirm the elemental composition. Tandem MS (MS/MS) experiments would reveal characteristic fragmentation patterns, such as the loss of the amide group or cleavage of the methylamino group.
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Infusion and Analysis: The solution is infused into the ESI source of the mass spectrometer. Data is acquired in both positive and negative ion modes.
High-Resolution and Tandem MS: For accurate mass measurement, a high-resolution instrument (e.g., TOF or Orbitrap) is used. For structural information, fragmentation is induced (e.g., through collision-induced dissociation) and the resulting product ions are analyzed.
X-ray Crystallography
Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule in the solid state.
Crystal Growth: Suitable single crystals are grown by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution. A variety of solvents should be screened.
Data Collection: A suitable crystal is mounted on a goniometer and irradiated with monochromatic X-rays. The diffraction pattern is collected on a detector.
Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions to yield a detailed 3D model of the molecule, including bond lengths, bond angles, and intermolecular interactions.
Caption: Interrelation of analytical techniques for the structural elucidation of 3-Fluoro-4-(methylamino)benzamide.
Potential Biological Significance and Applications
While no specific biological activity has been reported for 3-Fluoro-4-(methylamino)benzamide, the benzamide scaffold is a "privileged structure" in medicinal chemistry.[3] Derivatives have shown efficacy as:
Antipsychotics: By acting as dopamine D2 and serotonin 5-HT2 receptor antagonists.[1]
Anti-inflammatory Agents: Through inhibition of enzymes like cyclooxygenase (COX).[2]
Anticancer Agents: By targeting various pathways, including histone deacetylases (HDACs) and the Hedgehog signaling pathway.[4][6]
Antimicrobial Agents: Showing activity against a range of bacteria and fungi.[3]
The fluorine substituent can enhance metabolic stability, binding affinity, and membrane permeability.[5] The methylamino group can participate in hydrogen bonding interactions with biological targets. Therefore, 3-Fluoro-4-(methylamino)benzamide represents a valuable starting point for the design of new therapeutic agents. A thorough structural analysis, as outlined in this guide, is the first step toward understanding its structure-activity relationships and unlocking its therapeutic potential.
Conclusion
This technical guide provides a comprehensive roadmap for the complete structural analysis of 3-Fluoro-4-(methylamino)benzamide. By employing a suite of modern analytical techniques, including NMR, IR, and mass spectrometry, alongside X-ray crystallography, researchers can obtain a detailed understanding of its molecular architecture. This foundational knowledge is indispensable for its potential development in the pharmaceutical and life sciences sectors. The protocols and predictive data herein serve as a robust starting point for any research program focused on this promising compound.
References
H. S. Kim et al. (1996). Structure−Activity Relationships of a Series of Substituted Benzamides: Potent D2/5-HT2 Antagonists and 5-HT1a Agonists as Neuroleptic Agents. Journal of Medicinal Chemistry, 39(4), 992-1002. [Link]
M. Asif. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. [Link]
Y. Zhang et al. (2025). Discovery and structural-activity relationship of N-benzyl-2-fluorobenzamides as EGFR/HDAC3 dual-target inhibitors for the treatment of triple-negative breast cancer. European Journal of Medicinal Chemistry, 295, 117588. [Link]
J. A. K. dos Santos et al. (2025). Structure–Activity Relationship Study of Benzamides as Mycobacterium tuberculosis QcrB Inhibitors. ACS Medicinal Chemistry Letters. [Link]
M. Asif. (2022). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. ResearchGate. [Link]
M. Asif. (2025). Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates. Journal of Molecular Structure, 1321, 138933. [Link]
V. Petrikas et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry – A European Journal, e202402330. [Link]
V. Petrikas et al. (2025). Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. ResearchGate. [Link]
G. B. Fregnan & A. L. Fregnan. (2002). The Substituted Benzamides and Their Clinical Potential on Dysthymia and on the Negative Symptoms of Schizophrenia. Nordic Journal of Psychiatry, 56(2), 93-99. [Link]
D. Matulis et al. (2015). Functionalization of Fluorinated Benzenesulfonamides and Their Inhibitory Properties toward Carbonic Anhydrases. Chemistry – A European Journal, 21(16), 6171-6182. [Link]
B. Wenzel et al. (2021). Development and Biological Evaluation of the First Highly Potent and Specific Benzamide-Based Radiotracer [18F]BA3 for Imaging of Histone Deacetylases 1 and 2 in Brain. Journal of Medicinal Chemistry, 64(15), 11045-11064. [Link]
M. S. Alsanea et al. (2019). Synthesis and biological evaluation of novel 3-(quinolin-4-ylamino)benzenesulfonamides as carbonic anhydrase isoforms I and II inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1457-1464. [Link]
Y. Wan et al. (2012). Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. Molecules, 17(2), 2146-2155. [Link]
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Y. Liu et al. (2021). Design, Synthesis, Molecular Docking Analysis and Biological Evaluations of 4-[(Quinolin-4-yl)amino]benzamide Derivatives as Novel Anti-Influenza Virus Agents. Molecules, 26(11), 3354. [Link]
A. Zablackaite et al. (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 30(13), 2898. [Link]
H. J. Kim et al. (2012). 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent transient receptor potential vanilloid 1 (TRPV1) antagonists: structure-activity relationships of 2-amino derivatives in the N-(6-trifluoromethylpyridin-3-ylmethyl) C-region. Journal of Medicinal Chemistry, 55(19), 8392-8408. [Link]
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Spectroscopic Characterization of 3-Fluoro-4-(methylamino)benzamide: A Technical Guide for Structural Validation
Executive Summary 3-Fluoro-4-(methylamino)benzamide (C₈H₉FN₂O) is a highly functionalized aromatic building block frequently utilized in the synthesis of advanced targeted therapeutics, including YAP/TAZ-TEAD protein-pro...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3-Fluoro-4-(methylamino)benzamide (C₈H₉FN₂O) is a highly functionalized aromatic building block frequently utilized in the synthesis of advanced targeted therapeutics, including YAP/TAZ-TEAD protein-protein interaction inhibitors[1]. In modern drug development, the absolute confirmation of intermediate regiochemistry and functional group integrity is non-negotiable. This whitepaper provides a comprehensive, self-validating analytical framework—leveraging High-Resolution Mass Spectrometry (HRMS), Multinuclear NMR, and FT-IR—to definitively characterize this compound and ensure compliance with stringent medicinal chemistry purity standards ([2]).
Molecular Architecture & Physicochemical Context
The introduction of a fluorine atom at the 3-position of the [3] scaffold fundamentally alters the electronic landscape of the aromatic system. The strong inductive electron-withdrawing effect of the fluorine, juxtaposed with the electron-donating resonance of the secondary methylamino group, creates a highly specific magnetic and vibrational environment. Understanding these competing electronic effects is the key to interpreting the compound's spectroscopic signatures, as they dictate the chemical shifts, scalar coupling constants, and mass spectrometric fragmentation pathways.
High-Resolution Mass Spectrometry (HRMS) Profiling
Causality of Fragmentation
In positive electrospray ionization (ESI+), the primary ionization site is the basic secondary amine, yielding a protonated precursor ion[M+H]⁺ at m/z 169.0777. The collision-induced dissociation (CID) of primary amides predictably follows a neutral loss of ammonia (17.03 Da) to generate a highly stabilized acylium ion[1]. Subsequent loss of carbon monoxide (27.99 Da) yields a fluorinated aryl cation. This sequential fragmentation is a self-validating signature of the primary benzamide functional group, distinguishing it from isomeric structures.
Fig 1: ESI+ HRMS CID fragmentation pathway of 3-Fluoro-4-(methylamino)benzamide.
Table 1: Key HRMS Fragments (ESI+)
Exact Mass (m/z)
Formula
Ion Type
Causality / Neutral Loss
169.0777
C₈H₁₀FN₂O⁺
[M+H]⁺
Protonated precursor ion
152.0512
C₈H₇FNO⁺
Fragment
Loss of NH₃ (17.03 Da) from amide
124.0562
C₇H₇FN⁺
Fragment
Loss of CO (27.99 Da) from acylium ion
138.0355
C₇H₅FNO⁺
Fragment
Loss of CH₃NH₂ (31.04 Da)
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Causality in Spectral Interpretation
DMSO-d₆ is the mandatory solvent for this analysis. Unlike CDCl₃, DMSO disrupts intermolecular hydrogen bonding, fully solubilizing the amide and preventing the rapid exchange of the -CONH₂ protons. This restricted C-N bond rotation allows the diastereotopic amide protons to be observed as two distinct broad singlets (~7.80 and ~7.10 ppm).
Furthermore, the ¹⁹F nucleus (spin I = 1/2) couples extensively with the carbon framework. The resulting JCF scalar coupling in the ¹³C spectrum serves as an internal, self-validating ruler for regiochemistry. The C3 carbon directly attached to the fluorine exhibits a massive ¹JCF coupling of ~240 Hz. This mathematically proves the position of the fluorine atom on the ring, eliminating the need for time-consuming 2D NMR experiments for routine QC.
Table 2: ¹H NMR Assignments (400 MHz, DMSO-d₆)
Chemical Shift (ppm)
Multiplicity
Integration
J-Coupling (Hz)
Assignment
Causality / Notes
7.80
br s
1H
-
-CONH₂ (anti)
Deshielded due to H-bonding / restricted rotation
7.60
dd
1H
JHH = 8.5, 2.0
Ar-H6
Ortho to CONH₂, para to F
7.55
dd
1H
JHF = 12.5, JHH = 2.0
Ar-H2
Ortho to F, meta to CONH₂
7.10
br s
1H
-
-CONH₂ (syn)
Shielded relative to anti proton
6.65
d
1H
JHH = 8.5
Ar-H5
Shielded by ortho electron-donating NHCH₃
5.85
br q
1H
JHH = 5.0
-NHCH₃
Secondary amine proton, coupled to methyl
2.80
d
3H
JHH = 5.0
-NHCH₃
Methyl group, split by adjacent NH
Table 3: ¹³C NMR Assignments (100 MHz, DMSO-d₆)
Chemical Shift (ppm)
Multiplicity
JCF (Hz)
Assignment
168.2
s
-
C=O (Amide carbonyl)
150.5
d
240
C3 (C-F, ¹JCF)
141.2
d
12
C4 (C-NHCH₃, ²JCF)
124.5
d
2
C6 (Ar-CH, ⁴JCF)
122.0
s
-
C1 (C-CONH₂)
114.3
d
20
C2 (Ar-CH, ²JCF)
110.8
d
4
C5 (Ar-CH, ³JCF)
29.5
s
-
-CH₃ (Methylamino)
Vibrational Spectroscopy (FT-IR)
Causality of Vibrational Modes
Attenuated Total Reflectance (ATR) FT-IR provides orthogonal validation of the functional groups in the solid state. The primary amide exhibits a classic bifurcated N-H stretch (asymmetric and symmetric) above 3100 cm⁻¹, which is distinct from the single N-H stretch of the secondary methylamine. The highly polarized C-F bond produces a strong, broad stretching band in the fingerprint region, confirming halogenation.
Table 4: FT-IR Band Assignments (ATR, Solid State)
Wavenumber (cm⁻¹)
Mode
Assignment
3350, 3180
N-H Stretch
Primary amide (-CONH₂) asymmetric and symmetric stretch
To maintain scientific integrity and comply with industry purity standards (>95% by HPLC)[2], the following self-validating protocols must be strictly adhered to.
Fig 2: Integrated spectroscopic workflow for structural validation and QC.
Step-by-Step Methodologies
Sample Preparation (NMR): Weigh exactly 15.0 mg of the synthesized compound. Dissolve completely in 0.6 mL of anhydrous DMSO-d₆. Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter directly into a standard 5 mm precision NMR tube to eliminate paramagnetic particulates that could degrade field homogeneity.
NMR Acquisition: Acquire spectra on a 400 MHz or 600 MHz spectrometer at 298 K. For ¹H NMR, use a standard 30° pulse with a 2-second relaxation delay (d1) to ensure accurate integration (the total integral must mathematically sum to exactly 9 protons). For ¹³C NMR, utilize a power-gated decoupling sequence with a minimum of 1024 scans to resolve the critical C-F split doublets against baseline noise.
LC-HRMS Analysis: Prepare a 1 µg/mL solution in LC-MS grade Methanol/Water (50:50, v/v). Inject 1 µL onto a C18 column (e.g., 2.7 µm, 4.6 x 100 mm)[4]. Elute using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B). Acquire data in ESI+ mode, scanning from m/z 50 to 500.
ATR FT-IR Acquisition: Ensure the diamond ATR crystal is thoroughly cleaned with isopropanol and a background scan (air) is collected. Place 2-3 mg of the solid powder directly onto the crystal. Apply consistent pressure using the anvil. Acquire 32 co-added scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.
References
Title: WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors
Source: Google Patents
URL
An In-depth Technical Guide to 3-Fluoro-4-(methylamino)benzamide: Synthesis, Characterization, and Therapeutic Potential
This guide provides a comprehensive technical overview of 3-Fluoro-4-(methylamino)benzamide, a fluorinated aromatic compound with significant potential in drug discovery and development. We will delve into its synthesis,...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive technical overview of 3-Fluoro-4-(methylamino)benzamide, a fluorinated aromatic compound with significant potential in drug discovery and development. We will delve into its synthesis, purification, analytical characterization, and explore its likely therapeutic applications, with a particular focus on its prospective role as a PARP (Poly(ADP-ribose) polymerase) inhibitor. The strategic incorporation of a fluorine atom and the presence of the benzamide scaffold suggest a molecule designed for enhanced biological activity and favorable pharmacokinetic properties.
The Benzamide Scaffold and the Role of Fluorine in Medicinal Chemistry
The benzamide functional group is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of approved drugs.[1] This structural motif is adept at forming hydrogen bonds with biological targets, a key interaction for modulating their activity.
The introduction of fluorine into drug candidates is a well-established strategy to enhance their therapeutic profile.[2][3] Fluorine's high electronegativity and small atomic size can lead to:
Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often blocking metabolic pathways that would otherwise deactivate the drug.[4]
Increased Binding Affinity: Fluorine can engage in favorable electrostatic and hydrophobic interactions within a receptor's binding pocket, leading to more potent biological activity.[5][6]
Modulated Physicochemical Properties: Fluorination can alter a molecule's lipophilicity and pKa, which in turn influences its solubility, permeability, and overall pharmacokinetics.[7][8]
Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Fluoro-4-(methylamino)benzamide and its key precursor is fundamental for its synthesis and downstream applications.
Predicted to be soluble in organic solvents like DMSO and methanol.
Predicted to be sparingly soluble in water, soluble in organic solvents.
Synthesis and Purification
The synthesis of 3-Fluoro-4-(methylamino)benzamide can be efficiently achieved through a two-step process starting from the commercially available 3-Fluoro-4-(methylamino)benzoic acid. This process involves the activation of the carboxylic acid followed by amidation.
Proposed Synthetic Pathway
Caption: Proposed synthesis of 3-Fluoro-4-(methylamino)benzamide.
Detailed Experimental Protocol: Synthesis
Part A: Acyl Chloride Formation
Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend 3-Fluoro-4-(methylamino)benzoic acid (1.0 equivalent) in anhydrous dichloromethane (DCM, 10 mL/g of acid).
Reagent Addition: Add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop). To this suspension, add thionyl chloride (1.5 equivalents) dropwise at 0 °C.
Reaction: Allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).
Work-up: Once the reaction is complete, remove the solvent and excess thionyl chloride under reduced pressure to yield the crude acyl chloride intermediate, which is typically used in the next step without further purification.
Part B: Amidation
Reaction Setup: Dissolve the crude acyl chloride from Part A in an anhydrous aprotic solvent such as DCM or tetrahydrofuran (THF).
Ammonia Source: Cool the solution to 0 °C in an ice bath and bubble ammonia gas through the solution or add a concentrated aqueous solution of ammonium hydroxide (excess) dropwise with vigorous stirring. Alternatively, a combination of ammonium chloride and a non-nucleophilic base like triethylamine can be used.[11]
Reaction: Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction completion by thin-layer chromatography (TLC) or LC-MS.
Work-up and Purification: Upon completion, quench the reaction with water. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 3-Fluoro-4-(methylamino)benzamide.
Proposed Biological Application: PARP Inhibition
The benzamide moiety is a critical pharmacophore for the inhibition of Poly(ADP-ribose) polymerase (PARP) enzymes.[12][13] PARP enzymes are essential for the repair of single-strand DNA breaks. In cancers with deficiencies in other DNA repair pathways (e.g., those with BRCA1/2 mutations), inhibiting PARP leads to an accumulation of DNA damage and subsequent cell death, a concept known as synthetic lethality.[1] Given its structure, 3-Fluoro-4-(methylamino)benzamide is a promising candidate for investigation as a PARP inhibitor.
Caption: Proposed mechanism of action via PARP inhibition.
Experimental Protocol: In Vitro PARP-1 Inhibition Assay
This protocol outlines a general method to determine the in vitro inhibitory activity of 3-Fluoro-4-(methylamino)benzamide against PARP-1.
Materials:
Human recombinant PARP-1 enzyme
Histones (as a substrate for PARP-1)
Biotinylated NAD⁺
Streptavidin-coated plates
Assay buffer (e.g., Tris-HCl with MgCl₂, DTT)
3-Fluoro-4-(methylamino)benzamide (test compound)
Olaparib or a similar known PARP inhibitor (positive control)
DMSO (for dissolving compounds)
Wash buffer (e.g., PBS with Tween-20)
Streptavidin-HRP conjugate
TMB substrate
Stop solution (e.g., 1M H₂SO₄)
Microplate reader
Procedure:
Plate Coating: Coat a 96-well plate with histones and incubate overnight at 4 °C. Wash the plate with wash buffer.
Compound Preparation: Prepare a stock solution of 3-Fluoro-4-(methylamino)benzamide in DMSO. Create a series of dilutions in the assay buffer to obtain a range of test concentrations.
Reaction Mixture: In each well, add the PARP-1 enzyme, assay buffer, and the test compound at various concentrations. Include wells for a positive control (known inhibitor) and a negative control (DMSO vehicle).
Reaction Initiation: Start the reaction by adding biotinylated NAD⁺ to each well. Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Detection: Wash the plate to remove unbound reagents. Add Streptavidin-HRP conjugate and incubate. After another wash step, add the TMB substrate.
Measurement: Stop the reaction with the stop solution and measure the absorbance at 450 nm using a microplate reader.
Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the negative control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[1]
Analytical Characterization
Rigorous analytical characterization is imperative to confirm the identity, purity, and stability of the synthesized 3-Fluoro-4-(methylamino)benzamide.
High-Performance Liquid Chromatography (HPLC)
A robust HPLC method is essential for assessing the purity of the compound.[14]
Parameter
Specification
HPLC Column
C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase
A: 0.1% Formic acid in Water; B: Acetonitrile
Gradient
5% to 95% B over 20 minutes
Flow Rate
1.0 mL/min
Injection Volume
10 µL
Column Temperature
30°C
Detection
UV at 254 nm
Sample Preparation: Dissolve a small amount of the synthesized compound in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a powerful technique for the definitive identification of the compound and for pharmacokinetic studies.[15][16]
Parameter
Specification
LC System
UPLC/HPLC system as described above
Mass Spectrometer
Triple quadrupole mass spectrometer
Ionization Mode
Electrospray Ionization (ESI), Positive
Scan Mode
Multiple Reaction Monitoring (MRM)
MRM Transitions
To be determined by infusing a standard solution. A likely transition would be from the protonated molecular ion [M+H]⁺ to a characteristic fragment ion.
Pharmacokinetic Considerations
For 3-Fluoro-4-(methylamino)benzamide to be a viable drug candidate, its pharmacokinetic profile must be evaluated. Key parameters to investigate include:
Absorption: The extent and rate of absorption after oral administration.
Distribution: The extent to which the compound distributes into different tissues.
Metabolism: Identification of major metabolic pathways and potential metabolites. The fluorine atom is expected to enhance metabolic stability.[4]
Excretion: The primary routes of elimination from the body.
Half-life (t₁/₂): The time required for the plasma concentration of the drug to decrease by half.
These parameters are typically determined through in vivo studies in animal models, with plasma and tissue concentrations of the compound measured over time using a validated LC-MS/MS method.
Conclusion
3-Fluoro-4-(methylamino)benzamide is a molecule of significant interest for medicinal chemists and drug discovery professionals. Its structure, combining the privileged benzamide scaffold with the strategic placement of a fluorine atom, makes it a compelling candidate for development as a therapeutic agent, particularly as a PARP inhibitor for cancer therapy. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to synthesize, purify, and characterize this compound, and to begin exploring its biological activities and therapeutic potential.
References
Roles of Fluorine in Drug Design and Drug Action. Bentham Science.
A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Arom
A liquid chromatography-tandem mass spectrometry method for the analysis of primary arom
Fluorine as a key element in modern drug discovery and development. LE STUDIUM.
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Design, Synthesis, and In-Vitro Biological Evaluation of PARP-1 Inhibitors Based on a 4-(Benzylideneamino)-N-(Quinolin-8-yl)
Quantitative Screening of Twenty Six Aromatic Amines Originated
Full article: Design, Synthesis, and In-Vitro Biological Evaluation of PARP-1 Inhibitors Based on a 4-(Benzylideneamino)-N-(Quinolin-8-yl)Benzamide Scaffold. Taylor & Francis.
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Synthesis and Application of N-Methylbenzamide. ChemicalBook.
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
The Role of Small Molecules Containing Fluorine
Discovery and structural-activity relationship of N-benzyl-2-fluorobenzamides as EGFR/HDAC3 dual-target inhibitors for the treatment of triple-neg
Quantifying Primary Aromatic Amines in Polyamide Kitchenware Using the ACQUITY UPLC I-Class System and Xevo TQ-S micro.
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Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applic
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Application Notes and Protocols for 3-Fluoro-4-(methylamino)benzamide: A Novel Probe for Investigating PARP-Mediated DNA Damage Response
Introduction: The Rationale for Targeting PARP in Drug Discovery Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are central players in the cellular response to DNA damage.[1] They act as sentinels, detec...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Rationale for Targeting PARP in Drug Discovery
Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are central players in the cellular response to DNA damage.[1] They act as sentinels, detecting single-strand breaks (SSBs) in DNA and catalyzing the synthesis of poly(ADP-ribose) (PAR) chains on themselves and other nuclear proteins. This process, known as PARylation, creates a scaffold to recruit other DNA repair proteins, facilitating the restoration of genomic integrity.[1][2]
The therapeutic potential of inhibiting PARP has been a major focus in oncology.[3][4] In cancer cells with pre-existing defects in other DNA repair pathways, such as those with BRCA1/2 mutations, the inhibition of PARP-mediated SSB repair leads to the accumulation of these breaks.[4] During DNA replication, these unrepaired SSBs are converted into more lethal double-strand breaks (DSBs). The inability of these cancer cells to efficiently repair DSBs through homologous recombination results in genomic instability and, ultimately, cell death. This concept, termed "synthetic lethality," provides a targeted therapeutic strategy against specific cancer types.[1]
The benzamide scaffold is a well-established pharmacophore in the development of PARP inhibitors.[1][5] The introduction of fluorine and methylamino groups, as in 3-Fluoro-4-(methylamino)benzamide, can modulate the compound's physicochemical properties, such as metabolic stability and binding affinity to the PARP enzyme.[1][6] This application note provides a comprehensive guide for researchers to investigate the potential of 3-Fluoro-4-(methylamino)benzamide as a novel PARP inhibitor, detailing its presumed mechanism of action and providing robust experimental protocols for its characterization.
Chemical and Physical Properties
While specific experimental data for 3-Fluoro-4-(methylamino)benzamide is not extensively available, its properties can be inferred from its constituent parts.
Note: It is crucial to determine the experimental solubility and stability of 3-Fluoro-4-(methylamino)benzamide in the desired solvents before initiating any biological assays.
Presumed Mechanism of Action: PARP Inhibition
3-Fluoro-4-(methylamino)benzamide is hypothesized to act as a competitive inhibitor of PARP1. It is believed to bind to the nicotinamide-binding pocket of the enzyme's catalytic domain, preventing the binding of its natural substrate, nicotinamide adenine dinucleotide (NAD+). This inhibition of NAD+ binding blocks the synthesis of PAR chains, thereby disrupting the recruitment of DNA repair machinery to sites of single-strand DNA breaks.
Experimental Protocols
The following protocols provide a framework for the in vitro evaluation of 3-Fluoro-4-(methylamino)benzamide as a PARP inhibitor.
Protocol 1: In Vitro PARP1 Enzymatic Activity Assay
This protocol describes a method to directly measure the inhibitory effect of 3-Fluoro-4-(methylamino)benzamide on the enzymatic activity of recombinant human PARP1. A common method is an ELISA-based assay that detects the incorporation of biotinylated poly(ADP-ribose) onto histone proteins.[10]
Materials:
Recombinant human PARP1 enzyme
Histone-coated microplate
Activated DNA (e.g., sonicated calf thymus DNA)
Biotinylated NAD+
3-Fluoro-4-(methylamino)benzamide
Known PARP inhibitor (e.g., Olaparib, Veliparib) as a positive control
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)
Streptavidin-HRP conjugate
Chemiluminescent HRP substrate
Luminometer
Procedure:
Compound Preparation: Prepare a stock solution of 3-Fluoro-4-(methylamino)benzamide in 100% DMSO. Create a serial dilution of the compound in the assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.
Reaction Setup:
To each well of the histone-coated microplate, add the assay buffer.
Add the test compound at various concentrations, the positive control, or a vehicle control (assay buffer with DMSO).
Add the activated DNA to all wells.
Add the recombinant PARP1 enzyme to all wells except for the no-enzyme control.
Initiation of Reaction: Add biotinylated NAD+ to all wells to start the reaction.
Incubation: Incubate the plate at room temperature for 1 hour with gentle shaking.
Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound reagents.
Detection:
Add Streptavidin-HRP conjugate to each well and incubate for 1 hour at room temperature.
Wash the plate again to remove unbound conjugate.
Add the chemiluminescent HRP substrate and immediately measure the luminescence using a plate reader.[10]
Data Analysis:
Subtract the background signal (no-enzyme control) from all other readings.
Normalize the data to the vehicle control (100% activity).
Plot the percentage of PARP1 activity against the log concentration of 3-Fluoro-4-(methylamino)benzamide.
Calculate the IC50 value using a non-linear regression analysis.
This cell-based assay assesses the ability of 3-Fluoro-4-(methylamino)benzamide to inhibit PARP activity within intact cells by measuring the formation of PAR chains in response to DNA damage.[1]
Materials:
Cancer cell line (e.g., HeLa, U2OS, or a BRCA-deficient line)
Cell culture medium and supplements
3-Fluoro-4-(methylamino)benzamide
DNA damaging agent (e.g., H2O2 or methyl methanesulfonate - MMS)
Fixative (e.g., 4% paraformaldehyde)
Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)
Blocking buffer (e.g., 5% BSA in PBS)
Primary antibody against poly(ADP-ribose) (PAR)
Fluorescently labeled secondary antibody
DAPI for nuclear counterstaining
Fluorescence microscope or high-content imaging system
Procedure:
Cell Seeding: Seed cells onto glass coverslips or in a multi-well imaging plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of 3-Fluoro-4-(methylamino)benzamide or a vehicle control for 1-2 hours.
DNA Damage Induction: Induce DNA damage by treating the cells with a DNA damaging agent (e.g., 1 mM H2O2 for 10 minutes).
Fixation and Permeabilization:
Wash the cells with PBS.
Fix the cells with 4% paraformaldehyde.
Permeabilize the cells with Triton X-100 buffer.
Immunostaining:
Block non-specific antibody binding with blocking buffer.
Incubate the cells with the primary anti-PAR antibody.
Wash the cells and incubate with the fluorescently labeled secondary antibody.
Mount the coverslips onto microscope slides or image the plate using a fluorescence microscope or a high-content imaging system.
Quantify the fluorescence intensity of the PAR signal within the nucleus for each condition.
Determine the concentration-dependent inhibition of PAR formation by 3-Fluoro-4-(methylamino)benzamide.
Protocol 3: Assessment of DNA Damage (γH2AX Foci Formation Assay)
This protocol evaluates the downstream consequence of PARP inhibition, which is the accumulation of DNA double-strand breaks. The formation of γH2AX foci at the sites of DSBs is a sensitive marker of DNA damage.[11]
Materials:
Cancer cell line (e.g., BRCA-deficient and proficient isogenic pair)
Cell culture medium and supplements
3-Fluoro-4-(methylamino)benzamide
Fixative (e.g., 4% paraformaldehyde)
Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)
Blocking buffer (e.g., 5% BSA in PBS)
Primary antibody against γH2AX (phosphorylated H2AX)
Fluorescently labeled secondary antibody
DAPI for nuclear counterstaining
Fluorescence microscope or high-content imaging system
Procedure:
Cell Seeding: Seed cells as described in Protocol 2.
Compound Treatment: Treat the cells with various concentrations of 3-Fluoro-4-(methylamino)benzamide or a vehicle control for an extended period (e.g., 24-48 hours) to allow for the accumulation of DSBs during replication.
Fixation and Permeabilization: Follow the same procedure as in Protocol 2.
Immunostaining:
Block non-specific binding.
Incubate with the primary anti-γH2AX antibody.
Wash and incubate with the fluorescently labeled secondary antibody.
Counterstain with DAPI.
Imaging and Analysis:
Acquire images using a fluorescence microscope.
Quantify the number of γH2AX foci per nucleus.
An increase in the number of γH2AX foci with increasing concentrations of 3-Fluoro-4-(methylamino)benzamide, particularly in BRCA-deficient cells, would support its mechanism of action as a PARP inhibitor.[11]
Protocol 4: Cell Viability and Clonogenic Survival Assays
These assays determine the cytotoxic and cytostatic effects of 3-Fluoro-4-(methylamino)benzamide, which are the ultimate outcomes of effective PARP inhibition in susceptible cancer cells.
Cell Viability Assay (e.g., using CellTiter-Glo® or AlamarBlue):
This assay measures the metabolic activity of cells as an indicator of viability.[10]
Procedure:
Seed cells in a 96-well plate and allow them to adhere.
Treat the cells with a range of concentrations of 3-Fluoro-4-(methylamino)benzamide for 72 hours.
Add the viability reagent according to the manufacturer's instructions.
Measure the luminescence or fluorescence using a plate reader.
Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value.
Clonogenic Survival Assay:
This assay assesses the ability of single cells to proliferate and form colonies after treatment with the compound, providing a measure of long-term cytotoxicity.[12]
Procedure:
Seed a low number of cells (e.g., 500-1000 cells) in a 6-well plate.
Allow the cells to attach, and then treat them with various concentrations of 3-Fluoro-4-(methylamino)benzamide for an extended period (e.g., 10-14 days).
Wash the plates with PBS, fix the colonies with methanol, and stain them with crystal violet.
Count the number of colonies (typically defined as a cluster of ≥50 cells).
Calculate the surviving fraction for each treatment condition relative to the vehicle control.
Visualization of Key Concepts
Signaling Pathway of PARP1 in DNA Single-Strand Break Repair
Caption: PARP1 detects SSBs and synthesizes PAR, recruiting repair proteins.
Experimental Workflow for Evaluating a Novel PARP Inhibitor
Application Note: In Vivo Pharmacological Evaluation of 3-Fluoro-4-(methylamino)benzamide Derivatives as YAP/TAZ-TEAD Inhibitors
Target Audience: Researchers, preclinical scientists, and oncology drug development professionals. Introduction & Scientific Rationale The Hippo signaling pathway is a master regulator of tissue homeostasis, cell prolife...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, preclinical scientists, and oncology drug development professionals.
Introduction & Scientific Rationale
The Hippo signaling pathway is a master regulator of tissue homeostasis, cell proliferation, and apoptosis. Dysregulation of this pathway—often driven by loss-of-function mutations in upstream regulators like NF2—leads to the hyperactivation of the transcriptional co-activators YAP and TAZ[1]. Once translocated to the nucleus, YAP/TAZ bind to TEAD transcription factors (TEAD1-4), driving the expression of oncogenic target genes such as CTGF and CYR61[2][3]. This YAP/TAZ-TEAD dependency is a hallmark of several aggressive, hard-to-treat malignancies, notably malignant pleural mesothelioma and KRAS-mutant non-small cell lung cancer (NSCLC)[2][4].
The Pharmacophore:3-Fluoro-4-(methylamino)benzamide is a highly privileged structural fragment utilized in the synthesis of next-generation allosteric TEAD inhibitors[5]. Compounds incorporating this moiety are designed to bind directly to the central lipid auto-palmitoylation pocket of TEAD[6]. The fluorine atom and methylamino group provide critical lipophilic and hydrogen-bonding contacts, effectively displacing endogenous palmitate. This induces an allosteric conformational shift that disrupts the YAP/TAZ-TEAD protein-protein interaction (PPI), silencing oncogenic transcription[5][7].
While the raw fragment itself is primarily used in early-stage synthesis, this protocol outlines a comprehensive, self-validating in vivo study design to evaluate the pharmacokinetics (PK), pharmacodynamics (PD), and anti-tumor efficacy of optimized small-molecule derivatives bearing the 3-fluoro-4-(methylamino)benzamide motif.
Mechanistic Pathway Visualization
Mechanism of YAP/TAZ-TEAD inhibition by 3-Fluoro-4-(methylamino)benzamide derivatives.
Experimental Design: Establishing a Self-Validating System
To ensure rigorous scientific integrity, an in vivo protocol must not merely measure tumor shrinkage; it must prove causality . Tumor regression must be directly correlated with target engagement (PD) and adequate drug exposure (PK).
Causality & Model Selection
Cell Line: We utilize the MSTO-211H human mesothelioma cell line. Why? MSTO-211H cells harbor an NF2 mutation, rendering them strictly dependent on YAP/TAZ-TEAD signaling for survival[2][8]. If the 3-fluoro-4-(methylamino)benzamide derivative is an on-target TEAD inhibitor, it will profoundly suppress growth in this specific model.
Biomarkers: Measuring CTGF and CYR61 mRNA levels in tumor tissue serves as our primary PD readout. A reduction in these specific transcripts proves the drug successfully disrupted the YAP/TAZ-TEAD transcriptional complex in vivo[2][3].
Toxicity Monitoring: Pan-TEAD inhibition is known to cause dose-limiting kidney toxicity (proteinuria) due to the essential role of TEADs in normal podocyte function[7]. Urinalysis must be integrated to define the therapeutic index.
Step-by-Step In Vivo Methodology
Phase 1: Engraftment & Randomization
Cell Preparation: Culture MSTO-211H cells in RPMI-1640 medium supplemented with 10% FBS. Harvest at 80% confluence. Resuspend cells in a 1:1 mixture of cold PBS and Matrigel.
Implantation: Inject
5×106
cells subcutaneously into the right flank of 6-8 week-old female NOD/SCID (NSG) mice[3].
Randomization: Monitor tumor growth bi-weekly using digital calipers. Once tumors reach an average volume of 150–200 mm³, randomize mice into 5 distinct treatment groups (n=10 per group) to ensure uniform baseline tumor burden across cohorts.
Phase 2: Dosing Strategy
Administer the 3-fluoro-4-(methylamino)benzamide derivative via oral gavage (PO) once daily (QD) for 21 days.
Group 1: Vehicle Control (e.g., 0.5% Methylcellulose/0.2% Tween-80).
Group 2: Positive Control (e.g., GNE-7883 or IK-930 at 30 mg/kg)[2][7].
Group 3: Test Compound (Low Dose - 10 mg/kg).
Group 4: Test Compound (Mid Dose - 30 mg/kg).
Group 5: Test Compound (High Dose - 100 mg/kg).
Phase 3: In-Life Monitoring & PK/PD Sampling
Efficacy Readout: Measure tumor volumes (TV) bi-weekly using the formula:
TV=(length×width2)/2
. Calculate Tumor Growth Inhibition (TGI).
Safety Readout: Record body weights bi-weekly. Collect urine samples on Days 7, 14, and 21 to assay for proteinuria using standard dipstick or ELISA methods[7].
PK/PD Correlation: On Day 14, perform serial blood sampling (via tail vein) at 1, 2, 4, 8, and 24 hours post-dose for LC-MS/MS pharmacokinetic analysis. Euthanize 3 satellite mice per group at the
Tmax
(typically 2-4 hours post-dose) to harvest tumor tissue.
Target Engagement: Snap-freeze the harvested tumor tissue in liquid nitrogen. Extract RNA and perform RT-qPCR to quantify CTGF and CYR61 expression relative to a GAPDH control[3].
Experimental Workflow Visualization
In vivo experimental workflow for evaluating TEAD inhibitors in xenograft models.
Expected Quantitative Outcomes & Data Presentation
To validate the therapeutic window of the 3-fluoro-4-(methylamino)benzamide derivative, the data must demonstrate a dose-dependent increase in TGI that perfectly correlates with a dose-dependent decrease in CTGF mRNA, without exceeding acceptable toxicity thresholds.
Table 1: Projected Efficacy, Target Engagement, and Toxicity Profile at Day 21
Treatment Group
Dose (mg/kg, PO, QD)
Expected TGI (%)
Body Weight Change (%)
CTGF mRNA Reduction (%)
Proteinuria Incidence
Vehicle Control
0
0
+ 2.1
0
0/10
Positive Control
30 (GNE-7883)
> 75
- 4.5
> 80
2/10
Test Compound
10 (Low)
~ 40
+ 1.0
~ 50
0/10
Test Compound
30 (Mid)
~ 80
- 2.0
> 85
1/10
Test Compound
100 (High)
> 95
- 8.5 (Toxicity limit)
> 95
4/10
Note: A body weight loss exceeding 10% or severe proteinuria indicates on-target or off-target toxicity, requiring immediate dose adjustment or paralog-specific (e.g., TEAD1-selective) structural refinement[4][7].
References
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Application Notes and Protocols for A-Series Benzamides in Oncology Research: A Focus on the Androgen Receptor Antagonist Enzalutamide
Authored by: A Senior Application Scientist Introduction: While the specific compound "3-Fluoro-4-(methylamino)benzamide" is not extensively characterized in peer-reviewed cancer research literature, the benzamide chemic...
Author: BenchChem Technical Support Team. Date: April 2026
Authored by: A Senior Application Scientist
Introduction: While the specific compound "3-Fluoro-4-(methylamino)benzamide" is not extensively characterized in peer-reviewed cancer research literature, the benzamide chemical scaffold is of significant interest in oncology. A structurally related and clinically pivotal compound, Enzalutamide (marketed as Xtandi®), features a derivative of this core structure, specifically utilizing 4-amino-2-fluoro-N-methyl-benzamide as a key synthetic intermediate.[1][2][3] Enzalutamide is a potent, second-generation non-steroidal androgen receptor (AR) antagonist that has transformed the treatment landscape for castration-resistant prostate cancer (CRPC).
This guide will focus on the application of Enzalutamide as a representative fluorinated benzamide derivative in cancer research. We will delve into its mechanism of action and provide detailed protocols for its preclinical evaluation, offering researchers a robust framework for investigating AR-targeted therapies.
Part 1: Application Notes
Scientific Background and Mechanism of Action
Enzalutamide represents a significant advancement over first-generation anti-androgens like bicalutamide. Its multi-faceted mechanism of action provides a more comprehensive blockade of androgen receptor signaling, a key driver of prostate cancer growth and survival.
The core mechanism involves three critical inhibitory steps:
Inhibition of Androgen Binding: Enzalutamide binds to the ligand-binding domain (LBD) of the androgen receptor with an affinity approximately five- to eight-fold greater than that of bicalutamide. This high-affinity binding competitively blocks androgens like testosterone and dihydrotestosterone (DHT) from activating the receptor.
Prevention of Nuclear Translocation: Upon androgen binding, the AR typically translocates from the cytoplasm to the nucleus to act as a transcription factor. Enzalutamide-bound AR complexes are retained in the cytoplasm, preventing this crucial step.
Impairment of DNA Binding and Coactivator Recruitment: For any residual AR that may reach the nucleus, Enzalutamide disrupts the interaction between the AR and DNA at specific androgen response elements (AREs) on target genes. It also blocks the recruitment of coactivator proteins necessary for transcriptional activation.
This comprehensive inhibition of the AR signaling cascade leads to decreased expression of AR target genes, such as Prostate-Specific Antigen (PSA), resulting in reduced cancer cell proliferation and induction of apoptosis.
Figure 1: Mechanism of Action of Enzalutamide in Inhibiting Androgen Receptor Signaling.
Relevant Model Systems for Preclinical Research
The selection of an appropriate model system is critical for studying AR inhibitors.
Model System
Key Characteristics
Recommended Use Cases
AR-Positive Prostate Cancer Cell Lines
LNCaP
Expresses a mutated AR (T877A) that can be promiscuously activated. Androgen-sensitive.
Initial screening, IC50 determination, mechanism of action studies.
VCaP
Overexpresses wild-type AR. Represents a more aggressive, castration-resistant phenotype.
Studies on AR overexpression, resistance mechanisms.
C4-2, 22Rv1
Express AR and AR splice variants (e.g., AR-V7). Androgen-independent for growth.
Investigating resistance to AR-targeted therapies.
Animal Models
Cell Line-Derived Xenografts (CDX)
LNCaP or VCaP cells implanted subcutaneously in castrated male immunodeficient mice.
Standard in vivo efficacy, dose-response, and pharmacokinetic/pharmacodynamic (PK/PD) studies.
Patient-Derived Xenografts (PDX)
Tumor tissue from a patient's prostate cancer implanted directly into immunodeficient mice.
Efficacy studies in a model that better recapitulates human tumor heterogeneity and microenvironment.
Part 2: Experimental Protocols
Protocol for In Vitro Cell Proliferation Assay (CellTiter-Glo®)
Objective: To determine the half-maximal inhibitory concentration (IC50) of Enzalutamide in prostate cancer cell lines. This luminescent assay measures ATP levels, which correlate with the number of metabolically active, viable cells.
Materials:
Enzalutamide powder (store as per manufacturer's instructions)
Anhydrous Dimethyl Sulfoxide (DMSO)
Prostate cancer cell lines (e.g., LNCaP, VCaP)
Appropriate cell culture medium (e.g., RPMI-1640) with Fetal Bovine Serum (FBS) and antibiotics
Stock Solution Preparation: Prepare a 10 mM stock solution of Enzalutamide in sterile DMSO. Aliquot and store at -20°C or -80°C to avoid freeze-thaw cycles.
Cell Seeding:
a. Culture cells to ~80% confluency.
b. Trypsinize, count, and resuspend cells in culture medium to a final concentration of 5,000-10,000 cells per 100 µL (optimize seeding density for each cell line).
c. Add 100 µL of the cell suspension to each well of a 96-well opaque plate.
d. Incubate for 24 hours at 37°C, 5% CO2 to allow cells to attach.
Drug Treatment:
a. Prepare a serial dilution series of Enzalutamide in culture medium from the 10 mM stock. A typical final concentration range would be 0.01 µM to 100 µM. Also, prepare a vehicle control (DMSO at the same final concentration as the highest drug dose, typically ≤0.1%).
b. Carefully remove the medium from the wells and add 100 µL of the medium containing the appropriate drug concentration or vehicle control. Perform each concentration in triplicate.
Incubation: Incubate the plates for 72-96 hours at 37°C, 5% CO2.
Assay Measurement:
a. Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes.
b. Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.
c. Add 100 µL of the reagent to each well.
d. Place the plate on an orbital shaker for 2 minutes to induce cell lysis.
e. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
f. Read luminescence using a plate reader.
Data Analysis:
a. Average the triplicate readings for each concentration.
b. Normalize the data by setting the vehicle control as 100% viability.
c. Use a non-linear regression (log(inhibitor) vs. normalized response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.
Protocol for In Vivo Xenograft Efficacy Study
Objective: To evaluate the anti-tumor efficacy of Enzalutamide in an immunodeficient mouse model bearing prostate cancer xenografts. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).
Figure 2: Experimental Workflow for an In Vivo Xenograft Efficacy Study.
Materials:
Male immunodeficient mice (e.g., NOD-scid gamma (NSG)), 6-8 weeks old.
Cell Implantation:
a. Harvest cultured VCaP cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2-5 x 10^7 cells/mL.
b. Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.
Tumor Growth and Randomization:
a. Monitor tumor growth by measuring the length (L) and width (W) with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (W² x L) / 2.
b. Once tumors reach an average volume of 100-200 mm³, randomize mice into treatment groups (n=8-10 mice per group), e.g., Vehicle Control and Enzalutamide (10 mg/kg).
Drug Administration:
a. Prepare the Enzalutamide formulation in the vehicle.
b. Administer the drug or vehicle daily via oral gavage (p.o.).
Monitoring and Endpoints:
a. Continue to measure tumor volume and mouse body weight 2-3 times per week. Body weight is a key indicator of treatment toxicity.
b. The study endpoint is typically reached when tumors in the control group reach a pre-determined size (e.g., 1500-2000 mm³) or after a fixed duration (e.g., 28 days).
c. At the endpoint, euthanize the mice, excise the tumors, and record their final weight.
Data Analysis:
a. Plot the mean tumor volume ± SEM for each group over time.
b. Calculate the Tumor Growth Inhibition (TGI) percentage at the end of the study.
c. Perform statistical analysis (e.g., two-way ANOVA with post-hoc tests) to determine the significance of the anti-tumor effect.
Part 3: Safety and Handling
As a potent small molecule, Enzalutamide and its related benzamide precursors should be handled with care in a laboratory setting.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling the compound in powder or solution form.[4][5]
Handling Powder: Handle solid Enzalutamide in a chemical fume hood or a ventilated balance enclosure to avoid inhalation of dust.[5]
Waste Disposal: Dispose of all waste contaminated with the compound (e.g., pipette tips, tubes, gloves) in a designated hazardous chemical waste container according to institutional guidelines.
Accidental Exposure: In case of skin contact, wash the affected area thoroughly with soap and water.[4] For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[4] If swallowed, seek immediate medical attention.[4]
Pearce, L. V., et al. (2014). 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. Journal of Medicinal Chemistry, 57(15), 6646–6657.
Jayashree, B. S., et al. (2020). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES. International Journal of Pharmaceutical Sciences and Research, 11(4), 1000-1008.
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Abdel-Wahab, B. F., et al. (2021). Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development. Journal of Biosciences and Medicines, 9(12), 1-18.
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Faryna, D., et al. (2020). Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids.
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Google Patents. (2015, February 18). CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide.
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Gharehbaghi, K., Grünberger, W., & Jayaram, H. N. (2002). Studies on the mechanism of action of benzamide riboside: a novel inhibitor of IMP dehydrogenase. Current Medicinal Chemistry, 9(8), 847-853.
Dudutienė, V., et al. (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 30(13), 5432.
Application Note: 3-Fluoro-4-(methylamino)benzamide as a Strategic Intermediate in YAP/TAZ-TEAD Inhibitor Synthesis
Target Audience: Medicinal Chemists, Process Scientists, and Oncology Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Executive Summary In modern oncology dru...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Medicinal Chemists, Process Scientists, and Oncology Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Executive Summary
In modern oncology drug discovery, the rational design of protein-protein interaction (PPI) inhibitors requires highly specific chemical building blocks. 3-Fluoro-4-(methylamino)benzamide (Molecular Formula: C8H9FN2O) has emerged as a critical organic intermediate in the synthesis of biaryl derivatives targeting the Hippo signaling pathway[1]. Specifically, this intermediate is utilized to construct potent YAP/TAZ-TEAD PPI inhibitors, which are currently under aggressive investigation for the treatment of malignant pleural mesothelioma (MPM), NF2-mutant non-small cell lung cancer (NSCLC), and pancreatic cancer[2].
This application note details the mechanistic rationale, physicochemical profiling, and validated synthetic protocols for incorporating 3-Fluoro-4-(methylamino)benzamide into complex active pharmaceutical ingredients (APIs).
Mechanistic Context: The Hippo Pathway and TEAD Inhibition
To understand the value of this intermediate, one must understand the biological target it helps inhibit. The Hippo pathway is a highly conserved kinase cascade (MST1/2 and LATS1/2) that regulates tissue growth[2].
Hippo ON: YAP and TAZ (transcriptional co-activators) are phosphorylated and degraded in the cytoplasm[2].
Hippo OFF (Cancer State): Unphosphorylated YAP/TAZ translocate to the nucleus, binding to TEAD transcription factors (TEAD1-4) to drive cellular proliferation and survival[2].
APIs derived from 3-Fluoro-4-(methylamino)benzamide are designed to bind directly to the TEAD auto-palmitoylation pocket, sterically blocking the YAP/TAZ-TEAD interaction[3].
Fig 1. Hippo signaling pathway and the mechanism of YAP/TAZ-TEAD inhibition.
Chemical Profile & Structural Rationale
The specific substitution pattern of 3-Fluoro-4-(methylamino)benzamide is not arbitrary; it is a product of rigorous structure-activity relationship (SAR) optimization[3].
Structural Causality (Expertise Insight)
3-Fluoro Substitution: The highly electronegative fluorine atom serves a dual purpose. First, it increases the metabolic stability of the aromatic ring against cytochrome P450 oxidation. Second, it exerts an inductive electron-withdrawing effect, lowering the pKa of the adjacent secondary amine, which subtly modulates its nucleophilicity during cross-coupling reactions.
4-Methylamino Group: Provides the critical nitrogen anchor for C-N cross-coupling with halogenated core scaffolds (e.g., dihydrobenzofurans)[3].
Benzamide Moiety: Acts as a crucial hydrogen-bond donor/acceptor within the TEAD binding pocket, anchoring the inhibitor to the target protein[3].
Requires adequate dissolution in polar aprotic solvents (e.g., DMF, DMSO).
Key Functionalities
Secondary amine, primary amide
Amide requires protection or careful catalyst selection to prevent competitive coupling.
Synthetic Application Workflow: Biaryl Assembly
The most common application of this intermediate is its coupling to a complex, halogenated core (such as a substituted 2-phenyl-2,3-dihydrobenzofuran) via a transition-metal-catalyzed C-N bond formation[3].
Fig 2. Synthetic workflow for biaryl derivative assembly using the intermediate.
Protocol: Palladium-Catalyzed C-N Cross-Coupling
Note: This protocol is a self-validating system. Do not proceed to the next step without confirming the analytical checkpoints.
Ligand: XPhos or BrettPhos (0.1 equivalents) — Causality: Bulky biaryl phosphine ligands are strictly required to prevent competitive binding from the primary amide and to facilitate reductive elimination.
Base: Cs2CO3 (2.5 equivalents)
Solvent: Anhydrous 1,4-Dioxane
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge the Aryl Halide Core, 3-Fluoro-4-(methylamino)benzamide, Pd2(dba)3, Ligand, and Cs2CO3.
Inert Atmosphere: Seal the flask with a rubber septum. Evacuate and backfill the flask with ultra-high-purity Argon (repeat 3 times). Causality: Palladium(0) catalysts are highly sensitive to oxidation; strict exclusion of oxygen is mandatory to prevent catalyst deactivation.
Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.
Reaction Execution: Heat the reaction mixture to 90–100°C in a pre-heated oil bath for 12–16 hours.
Self-Validating Checkpoint (In-Process Control): At 12 hours, withdraw a 10 µL aliquot. Dilute in 1 mL Acetonitrile. Analyze via UPLC-MS.
Pass Criteria: Complete disappearance of the intermediate mass ([M+H]+ = 169.2) and the appearance of the target product mass (e.g., m/z 426.2 or 471.2 depending on the core)[3].
Work-Up: Cool to room temperature. Filter the mixture through a pad of Celite to remove the palladium black and inorganic salts. Wash the filter cake with Ethyl Acetate (3 x 20 mL).
Concentration & Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via Preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized API, rigorous analytical validation of the intermediate and the final coupled product is required.
UPLC-MS Parameters
Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)
Expected Results:
When analyzing biaryl derivatives synthesized from this intermediate, expect retention times (tR) typically between 0.60 to 1.50 minutes depending on the lipophilicity of the core scaffold. For example, specific YAP/TAZ-TEAD inhibitor derivatives utilizing this intermediate have demonstrated a tR of 0.62 min with an m/z of 426.2 [M+H]+, and a tR of 1.41 min with an m/z of 471.2[M+H]+[3].
References
Google Patents. "WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors." World Intellectual Property Organization.
Google Patents. "WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors (Mechanistic Context)." World Intellectual Property Organization.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Scientific Context
3-Fluoro-4-(methylamino)benzamide (Molecular Formula:
C8H9FN2O
) is a critical synthetic intermediate utilized extensively in the development of targeted oncology therapeutics. Most notably, it serves as a key building block in the synthesis of YAP/TAZ-TEAD protein-protein interaction (PPI) inhibitors [1].
The Hippo signaling pathway regulates cell proliferation and apoptosis. When the Hippo pathway is dysregulated, the transcriptional co-activators YAP (Yes-associated protein) and TAZ translocate to the nucleus, binding to TEAD transcription factors to drive tumorigenesis [1]. Compounds derived from 3-Fluoro-4-(methylamino)benzamide are designed to selectively bind to TEADs, disrupting this oncogenic interaction. Because of the high purity required for downstream pharmaceutical synthesis, preserving the chemical integrity of this intermediate through rigorous handling and storage protocols is paramount.
YAP/TAZ-TEAD Signaling & Inhibitor Intervention
Figure 1: The Hippo signaling pathway and the targeted intervention by YAP/TAZ-TEAD PPI inhibitors.
Physicochemical Properties
Understanding the physicochemical properties of 3-Fluoro-4-(methylamino)benzamide is essential for predicting its behavior during storage and handling. The presence of the electron-withdrawing fluorine atom adjacent to the methylamino group alters the nucleophilicity of the amine, while the benzamide moiety remains susceptible to hydrolysis under extreme conditions [2].
Property
Value
Causality / Relevance
Molecular Formula
C8H9FN2O
Dictates stoichiometric calculations in coupling reactions.
Molecular Weight
168.17 g/mol
Used for precise molarity and yield tracking.
Appearance
Light brown to off-white powder
Color shifts (darkening) indicate oxidative degradation of the secondary amine.
Solubility
Soluble in DMF, DMSO, MeOH
High polarity requires aprotic or polar solvents for optimal reaction kinetics.
Functional Groups
Secondary amine, primary amide, aryl fluoride
Amine is prone to oxidation; amide is prone to hydrolysis; requires inert handling.
As a fluorinated aromatic amine derivative, 3-Fluoro-4-(methylamino)benzamide presents specific occupational hazards. It is classified under the Globally Harmonized System (GHS) with the following hazard statements [3]:
H302 / H312 / H332: Harmful if swallowed, in contact with skin, or if inhaled.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Mechanistic Causality of Hazards
The toxicity profile is driven by the aniline-like sub-structure. Aromatic amines can undergo metabolic N-hydroxylation in vivo, leading to reactive electrophiles that bind to cellular macromolecules. Furthermore, fine organic powders pose an inhalation risk and can cause mechanical and chemical irritation to the mucosal membranes of the respiratory tract [4].
Required Personal Protective Equipment (PPE)
To establish a self-validating safety system, the following PPE must be verified before handling:
Respirator: N95 or P100 particulate respirator (if handled outside a containment hood).
Gloves: Double-gloving with nitrile gloves (minimum 0.11 mm thickness). The outer glove must be discarded immediately upon suspected contamination.
Eye Protection: Tight-fitting chemical safety goggles (not standard safety glasses) to prevent dust ingress.
Body: Flame-retardant lab coat with fitted cuffs.
Storage & Stability Protocols
To maintain >98% purity for sensitive cross-coupling or amide-coupling reactions, strict storage conditions must be maintained.
Degradation Pathways
Oxidation: The secondary methylamino group is susceptible to atmospheric oxidation, which manifests as a distinct browning of the powder.
Hydrolysis: The benzamide group can hydrolyze to the corresponding carboxylic acid if exposed to high ambient humidity over prolonged periods.
Standard Operating Procedure: Storage
Temperature Control: Store the compound at 2°C to 8°C (refrigerated) for long-term storage. For working aliquots used within 1-2 weeks, ambient room temperature (20-25°C) is acceptable if kept strictly dry.
Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidative degradation.
Moisture Exclusion: Keep the primary container tightly sealed within a secondary desiccator cabinet or a sealed Mylar bag containing silica gel packets.
Light Protection: Store in amber glass vials to prevent UV-catalyzed radical degradation of the aromatic system.
The following protocol outlines the step-by-step methodology for weighing and utilizing 3-Fluoro-4-(methylamino)benzamide in a standard pharmaceutical coupling reaction (e.g., coupling with a functionalized dihydrobenzofuran derivative) [1].
Workflow Visualization
Figure 2: Sequential workflow for the safe handling and processing of 3-Fluoro-4-(methylamino)benzamide.
Step-by-Step Methodology
Step 1: Thermal Equilibration (Critical Step)
Action: Remove the sealed container from the 2-8°C refrigerator and place it in a desiccator at room temperature for at least 30 minutes before opening.
Causality: Opening a cold container in ambient air causes immediate condensation of atmospheric moisture onto the powder, leading to rapid hydrolysis and clumping.
Step 2: Weighing and Transfer
Action: Perform all weighing operations inside a certified chemical fume hood with a face velocity of 80-100 fpm. Use an anti-static gun (e.g., Zerostat) on the weighing boat and spatula.
Causality: The powder can hold a static charge, causing it to aerosolize or adhere to the balance enclosure, increasing inhalation risk and reducing stoichiometric precision.
Action: Transfer the weighed 3-Fluoro-4-(methylamino)benzamide (e.g., 1.0 eq) into an oven-dried, round-bottom flask equipped with a magnetic stir bar.
Action: Seal the flask with a rubber septum and purge the atmosphere with Argon via a Schlenk line (3 vacuum/argon cycles).
Action: Dissolve the compound in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) via syringe transfer.
Causality: Anhydrous, oxygen-free conditions prevent the oxidation of the methylamino group and ensure that coupling reagents (like HATU or EDC) are not consumed by adventitious water.
Step 4: Decontamination and Waste Disposal
Action: Wipe down the balance and fume hood surfaces with a solvent-dampened tissue (e.g., isopropanol or methanol). Dispose of the tissue and outer gloves in a designated solid hazardous waste container.
Action: Liquid waste containing this compound must be segregated into "Halogenated Organic Waste" streams due to the presence of the fluorine atom.
References
Vertex Pharmaceuticals Incorporated. (2021). Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors (WO2021186324A1). World Intellectual Property Organization.
American Elements. (2022). Safety Data Sheet: CAS 341009-94-7 / C8H9FN2O Derivatives. Available at: [Link]
Chemsrc. (2025). MSDS for Fluorinated Benzamide Derivatives. Available at:[Link]
Application
Application Note: Standardized Preparation of 3-Fluoro-4-(methylamino)benzamide Stock Solutions for Preclinical Research
Abstract This document provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of stock solutions for the research compound 3-Fluoro-4-(methylamino)benzamide. Accurate and consis...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of stock solutions for the research compound 3-Fluoro-4-(methylamino)benzamide. Accurate and consistent preparation of stock solutions is a foundational prerequisite for generating reproducible and reliable data in drug discovery and development. This guide is designed for researchers, scientists, and drug development professionals, offering a detailed methodology grounded in established laboratory practices to ensure the integrity and stability of the compound for in vitro and in vivo studies.
Introduction: The Criticality of Stock Solution Integrity
Physicochemical & Safety Profile
A thorough understanding of the compound's properties is essential for its proper handling and use.
Key Properties
Property
Value
Source
CAS Number
1369810-34-3
Molecular Formula
C₈H₉FN₂O
Molecular Weight
168.17 g/mol
Purity
Typically ≥95% (Lot-specific, refer to Certificate of Analysis)
While the toxicological properties of 3-Fluoro-4-(methylamino)benzamide have not been fully investigated, it is prudent to handle it with care, following safety guidelines for related benzamide compounds.[3]
Hazard Profile: Based on related structures, this compound may be harmful if swallowed, cause skin and eye irritation, and is suspected of causing genetic defects.[3][4]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and nitrile gloves.[5][6]
Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of the powder.[5][6] Avoid direct contact with skin and eyes.[6][7]
Disposal: Dispose of all waste materials in accordance with institutional and local environmental regulations for chemical waste.[5]
Experimental Protocol: Preparation of a 10 mM Stock Solution
This protocol details the preparation of a 10 mM stock solution in DMSO, a common starting concentration for many research applications.[8] DMSO is the solvent of choice for most non-polar, organic small molecules used in biological assays.[9][10][11]
Calibrated analytical balance (readable to at least 0.1 mg)
Sterile, amber, or light-protecting 1.5 mL microcentrifuge tubes
Sterile, low-retention, filtered pipette tips
Calibrated micropipettes (P1000, P200)
Vortex mixer
Microcentrifuge
Step-by-Step Methodology
Step 1: Pre-Preparation
Allow the vial containing the lyophilized 3-Fluoro-4-(methylamino)benzamide powder to equilibrate to room temperature before opening. This critical step prevents atmospheric moisture from condensing on the cold powder, which can compromise compound stability.[12][13]
Step 2: Mass Calculation
The fundamental relationship between molarity, volume, and mass is governed by the formula:
Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare the weight.
Carefully add approximately 1.68 mg of the 3-Fluoro-4-(methylamino)benzamide powder into the tube. For small quantities, it is often more practical to weigh a slightly larger mass (e.g., 5 mg) and adjust the solvent volume accordingly to minimize weighing errors.
Once weighed, centrifuge the tube briefly (e.g., 1000 x g for 1-2 minutes) to ensure all the powder is pelleted at the bottom of the tube.[9]
Step 4: Dissolution
Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the microcentrifuge tube.
For 1.68 mg, add 1.0 mL of DMSO.
Close the tube tightly and vortex thoroughly for 2-3 minutes until the compound is completely dissolved. A clear, precipitate-free solution should be observed.[8]
Causality Check: If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief sonication may be employed.[8][10] However, always check for compound temperature sensitivity. Visual inspection is the first line of quality control; no particulates should be visible.[10]
Step 5: Aliquoting and Storage
To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, clearly labeled amber microcentrifuge tubes.[5][8]
Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.
Store the aliquots in a desiccated environment at -20°C for short-to-mid-term storage (up to 6 months) or at -80°C for long-term storage. [8][13][14] Protect from light.[5][8]
Workflow Visualization
The following diagram illustrates the standardized workflow for preparing the stock solution.
Caption: Workflow for 3-Fluoro-4-(methylamino)benzamide stock solution preparation.
Application: Dilution for Cell-Based Assays
A common application is the dilution of the DMSO stock for use in cell culture experiments. It is crucial to maintain a final DMSO concentration that is non-toxic to the cells, typically below 0.1% (v/v) .[8]
Example: Preparing a 10 µM working solution in 1 mL of cell culture medium.
Serial Dilution (Recommended): To avoid pipetting very small volumes, perform an intermediate dilution.
Dilute the 10 mM stock 1:100 in DMSO to create a 100 µM intermediate stock (e.g., 2 µL of 10 mM stock + 198 µL of DMSO).
Add 10 µL of the 100 µM intermediate stock to 990 µL of cell culture medium. This results in a final concentration of 1 µM, but illustrates the method.
Direct Dilution:
To achieve 10 µM from a 10 mM stock, a 1:1000 dilution is required.
Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.
The final DMSO concentration will be 0.1% (1 µL in 1000 µL total volume).
Crucial Control: Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO (e.g., 0.1%) but without the compound.[10][11]
Summary of Key Parameters
Parameter
Recommendation
Rationale
Stock Concentration
10 mM (or as required)
A common, high-concentration starting point for serial dilutions.[8]
Solvent
Anhydrous, cell-culture grade DMSO
Excellent solvent for many organic molecules; compatible with cell assays at low concentrations.[9][10]
Final Assay [DMSO]
< 0.1% (v/v)
Minimizes solvent-induced cellular toxicity and experimental artifacts.[8][11]
Short-Term Storage
-20°C, protected from light
Prevents degradation for periods up to 6 months.[8][12]
Long-Term Storage
-80°C, protected from light
Optimal for preserving compound integrity for extended periods.[13][14]
Freeze-Thaw Cycles
Avoid by aliquoting
Repeated temperature cycling can degrade the compound and introduce moisture.[5][8][14]
References
Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC. (2025, January 30). Vertex AI Search.
Application Notes and Protocols for Small Molecule Inhibitor Stock Solution Preparation - Benchchem. Vertex AI Search.
Inhibitor Handling Instructions - Selleck Chemicals. Vertex AI Search.
Small-Molecule Drug Preparation for Cell Culture: Core Principles and - AntBio. (2026, January 7). Vertex AI Search.
How to Handle Research Compounds Safely. (2025, September 5). Vertex AI Search.
FAQs on Inhibitor Preparation - Sigma-Aldrich. Vertex AI Search.
Peptide solubility and storage - AltaBioscience. Vertex AI Search.
4 - SAFETY DATA SHEET. Vertex AI Search.
Peptide Handling, dissolution & Storage - NIBSC. Vertex AI Search.
Handling and Storage Guidelines for Peptides and Proteins - Sigma-Aldrich. Vertex AI Search.
How to Store Peptides | Best Practices for Researchers. Vertex AI Search.
SECTION 1: Identification of the substance/mixture and of the company/undertaking - Safety Data Sheet. (2026, March 22). Vertex AI Search.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6). Vertex AI Search.
SAFETY DATA SHEET - Fisher Scientific. Vertex AI Search.
sigma-aldrich - Safety Data Sheet. (2011, May 10). Vertex AI Search.
CAS 1369810-34-3 | 3-Fluoro-4-(methylamino)benzamide,≥95% - Howei - Life Science Product & Service Solutions Provider. Vertex AI Search.
Introduction: The Strategic Value of the Fluorinated Benzamide Scaffold
An Application Note on the Utility of 3-Fluoro-4-(methylamino)benzamide as a Privileged Scaffold in Drug Discovery For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chem...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note on the Utility of 3-Fluoro-4-(methylamino)benzamide as a Privileged Scaffold in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge in successful therapeutic agents. The benzamide moiety is one such "privileged scaffold," prized for its ability to engage in crucial hydrogen bonding and other non-covalent interactions with a wide array of biological targets.[1][2] When strategically functionalized, the benzamide core serves as a robust foundation for developing potent and selective inhibitors for various enzyme families and receptors.
The incorporation of fluorine into drug candidates is a well-established strategy to enhance key pharmacokinetic and pharmacodynamic properties.[3][4][5][6] Due to its small size and high electronegativity, fluorine can improve metabolic stability by blocking sites of oxidative metabolism, modulate the pKa of nearby functional groups to enhance cell permeability, and increase binding affinity through unique electrostatic interactions with target proteins.[7][8][9]
This document details the application of 3-Fluoro-4-(methylamino)benzamide , a versatile chemical building block that combines the benefits of the benzamide scaffold with the strategic placement of fluorine. While not a therapeutic agent itself, this compound represents a valuable starting point for library synthesis and lead optimization campaigns across multiple target classes. We provide here an overview of its synthetic utility and present detailed protocols for leveraging this scaffold in the discovery of novel kinase inhibitors, androgen receptor antagonists, and TRPV1 modulators.
Physicochemical Properties and Proposed Synthesis
A thorough understanding of a scaffold's properties and synthetic accessibility is critical for its effective use in a drug discovery program.
Physicochemical Data Summary
Property
Value
Notes
Molecular Formula
C₈H₉FN₂O
Molecular Weight
168.17 g/mol
General Appearance
Expected to be a solid at room temperature
Based on similar structures
Key Features
Fluorine at C3, Methylamino at C4, Primary Amide
The ortho-fluoro substitution can influence the conformation of the amide bond and the pKa of the amino group.
Synthetic Protocol: Amide Formation
The most direct route to 3-Fluoro-4-(methylamino)benzamide is via the activation of the corresponding carboxylic acid, 3-Fluoro-4-(methylamino)benzoic acid, which is commercially available.[10] The following protocol describes a standard and reliable amide coupling reaction.
Protocol 1: Synthesis of 3-Fluoro-4-(methylamino)benzamide
Reaction Setup: To a round-bottom flask under a nitrogen atmosphere, add 3-Fluoro-4-(methylamino)benzoic acid (1.0 eq).
Solvent: Dissolve the starting material in an anhydrous polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).
Coupling Agents: Add a peptide coupling reagent such as HATU (1.1 eq) and an amine base like DIPEA (2.0 eq). Stir for 10 minutes at room temperature to activate the carboxylic acid.
Ammonia Source: Add a source of ammonia, such as a solution of ammonia in an organic solvent or ammonium chloride (1.2 eq) with an additional equivalent of base.
Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final 3-Fluoro-4-(methylamino)benzamide.
Caption: Proposed synthetic route to the target scaffold.
Application Case Studies in Medicinal Chemistry
The true value of the 3-Fluoro-4-(methylamino)benzamide scaffold is demonstrated by its potential for elaboration into potent and selective drug candidates. Below are three case studies illustrating its application.
Case Study 1: Androgen Receptor (AR) Antagonists for Prostate Cancer
The androgen receptor is a critical target in prostate cancer. The drug Enzalutamide, a potent AR antagonist, is synthesized from a structurally similar intermediate, 4-amino-2-fluoro-N-methylbenzamide.[11][12][13] This highlights the utility of the fluoro-aminobenzamide core in generating compounds that can effectively target the AR ligand-binding domain. The methylamino group of our scaffold can be used as a handle for further chemical modification to build out the complex thiohydantoin moiety required for high-affinity binding.
Caption: General workflow for library generation.
Key Assays:
AR Reporter Gene Assay: Measures the ability of a compound to antagonize androgen-induced transcription of a reporter gene (e.g., luciferase) in prostate cancer cells.[14][15][16]
Cell Proliferation Assay: Assesses the compound's ability to inhibit the growth of androgen-dependent prostate cancer cell lines like LNCaP.[17]
Case Study 2: TRPV1 Antagonists for Neuropathic Pain
The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel involved in pain sensation.[18] Structure-activity relationship (SAR) studies have identified 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as highly potent TRPV1 antagonists.[19][20][21] The 3-fluoro-4-(methylamino)benzamide scaffold provides the key "A-region" of this pharmacophore. The methylamino group can be readily converted to the required methylsulfonamide, and the benzamide can be modified to introduce the "B" and "C" regions necessary for potent antagonism.
Key Assay:
Calcium Flux Assay: This is the primary in vitro assay for TRPV1. It measures the influx of calcium into cells expressing the receptor upon activation by an agonist like capsaicin. Antagonists are identified by their ability to block this influx.[22][23][24][25]
Case Study 3: Tyrosine Kinase Inhibitors for Oncology
The benzamide scaffold is a cornerstone of many approved tyrosine kinase inhibitors.[1][26][27] It often serves to anchor the molecule in the ATP-binding pocket of the kinase by forming hydrogen bonds with the hinge region. The 3-fluoro-4-(methylamino)benzamide scaffold can be elaborated with various heterocyclic systems to generate libraries for screening against a panel of kinases.
Key Assay:
Homogeneous Time-Resolved Fluorescence (HTRF) Assay: A robust, high-throughput method for measuring kinase activity. It uses a fluorescence resonance energy transfer (FRET) signal between a europium-labeled antibody that detects phosphorylation and an acceptor-labeled substrate.[28][29][30][31]
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for assays relevant to the case studies described above.
This protocol is designed to screen for AR antagonists.
Cell Culture: Plate AR-positive cells (e.g., MDA-kb2) that are stably transfected with an androgen-responsive luciferase reporter construct into a 96-well white, clear-bottom plate.[16][32]
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. The final DMSO concentration in the assay should be ≤0.1%.
Treatment: Add the test compounds to the wells. For antagonist screening, co-treat with a known AR agonist, such as dihydrotestosterone (DHT) at its EC₅₀ concentration. Include controls for vehicle (DMSO), agonist only, and a known antagonist (e.g., Enzalutamide).
Incubation: Incubate the plate for 18-24 hours at 37°C in a CO₂ incubator.
Lysis and Signal Detection: Lyse the cells and add a luciferase substrate reagent according to the manufacturer's instructions (e.g., Promega Bright-Glo™).
Measurement: Measure the luminescence signal using a plate reader.
Data Analysis: Normalize the data to the agonist-only control (100% activity) and vehicle control (0% activity).
Protocol 3: TRPV1 Calcium Flux Assay
This protocol measures the inhibition of capsaicin-induced calcium influx.
Cell Culture: Plate cells stably expressing human TRPV1 (e.g., HEK293-TRPV1) into a 384-well black, clear-bottom plate coated with poly-D-lysine.[23]
Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at room temperature in the dark.[25]
Compound Incubation: Wash the cells with assay buffer and then add the test compounds at various concentrations. Incubate for 30-60 minutes.
Agonist Stimulation & Signal Reading: Place the plate in a fluorescence plate reader (e.g., FLIPR or FDSS). Measure the baseline fluorescence, then add a solution of capsaicin (at its EC₈₀ concentration) and immediately begin kinetic reading of the fluorescence signal.
Data Analysis: The increase in fluorescence intensity upon capsaicin addition corresponds to calcium influx. Calculate the percent inhibition for each concentration of the test compound relative to the capsaicin-only control.
Protocol 4: HTRF® Tyrosine Kinase Assay
This protocol provides a general framework for screening compounds against a purified tyrosine kinase.
Caption: A typical workflow for an HTRF kinase assay.
Reagent Preparation: Prepare the kinase, biotinylated peptide substrate, and ATP in a 1x enzymatic buffer as recommended by the assay kit manufacturer (e.g., Revvity HTRF® KinEASE™).[31]
Compound Plating: Dispense test compounds into a low-volume 384-well plate.
Kinase Reaction:
Add the mixture of kinase and biotinylated substrate to the wells containing the compounds and incubate for 15 minutes.
Initiate the phosphorylation reaction by adding ATP.
Incubate for the optimized reaction time (e.g., 30-60 minutes) at room temperature.[28]
Detection:
Stop the reaction by adding a detection buffer containing EDTA. This buffer should also contain the HTRF detection reagents: a Europium cryptate-labeled anti-phospho-tyrosine antibody (donor) and streptavidin-XL665 (acceptor), which binds the biotinylated substrate.
Incubate for 1 hour at room temperature to allow for antibody binding.
Signal Reading: Read the plate on an HTRF-compatible reader, measuring the emission at both 665 nm (acceptor) and 620 nm (donor).
Data Analysis: Calculate the HTRF ratio (665nm/620nm * 10,000). The signal is proportional to the amount of phosphorylated substrate.
Data Analysis and Interpretation
For each assay, the goal is to determine the potency of the test compounds, typically expressed as an IC₅₀ (for inhibitors) or EC₅₀ (for agonists) value.
Data Normalization: Raw data should be converted to percent inhibition or percent activity relative to positive and negative controls (e.g., high-activity control = 100%, no-activity/vehicle control = 0%).
Curve Fitting: Plot the normalized response against the logarithm of the compound concentration. Fit the data using a four-parameter logistic equation (sigmoidal dose-response curve) to derive the IC₅₀/EC₅₀ value.
SAR Analysis: Compare the IC₅₀ values of different derivatives from a synthesized library to understand the structure-activity relationship (SAR). This analysis guides the next round of chemical synthesis and optimization.
Conclusion
The 3-Fluoro-4-(methylamino)benzamide scaffold represents a synthetically tractable and highly versatile starting point for drug discovery. Its combination of a privileged benzamide core and a strategically placed fluorine atom provides a foundation for developing compounds with favorable drug-like properties.[1][3] By leveraging this scaffold, research teams can efficiently generate diverse chemical libraries to probe a wide range of biological targets, as exemplified by its potential in developing novel treatments for cancer and neuropathic pain. The protocols outlined in this document provide a robust framework for the biological evaluation of these novel chemical entities.
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]
Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]
PerkinElmer. (2011). Development of a HTRF® Kinase Assay for Determination of Syk Activity. PMC. [Link]
Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(10), 1089-1109. [Link]
Jadav, S. S., & Padh, H. (2024). The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. [Link]
Ni, K., & O'Hagan, D. (2020). Role of Fluorine in Drug Design and Drug Action. ResearchGate. [Link]
Ann, J., Kim, M., Kim, H. S., et al. (2012). 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. PMC. [Link]
Agilent Technologies. (n.d.). Automation of HTRF eIF4E Kinase Assay Using a 3D Tumoroid-Based Cell Model. Agilent. [Link]
Ann, J., Kim, M., Kim, H. S., et al. (2012). 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent transient receptor potential vanilloid 1 (TRPV1) antagonists: structure-activity relationships of 2-amino derivatives in the N-(6-trifluoromethylpyridin-3-ylmethyl) C-region. Journal of Medicinal Chemistry, 55(21), 9371-9383. [Link]
Vinggaard, A. M., Niemelä, J., Wedebye, E. B., & Jensen, B. H. (2006). In Vitro Reporter Assays for Screening of Chemicals That Disrupt Androgen Signaling. PMC. [Link]
Kim, K., Kim, M., Lee, J., et al. (2015). α-Substituted 2-(3-fluoro-4-methylsulfonamidophenyl)acetamides as potent TRPV1 antagonists. PMC. [Link]
Kim, K., Kim, M., Lee, J., et al. (2015). Substituted 2-(3-fluoro-4-methylsulfonamidophenyl)acetamides as potent TRPV1 antagonists. ResearchGate. [Link]
Moslin, R., et al. (2021). Lead Optimization of a 4-Aminopyridine Benzamide Scaffold To Identify Potent, Selective, and Orally Bioavailable TYK2 Inhibitors. Journal of Medicinal Chemistry. [Link]
Arao, Y., Kashiwagi, K., Kato, Y., et al. (2005). Screening for androgen receptor activities in 253 industrial chemicals by in vitro reporter gene assays using AR-EcoScreen cells. Toxicology in Vitro, 19(6), 833-842. [Link]
Revvity. (2024). How to measure Kinase activity with HTRF™ KinEASE™ assay kit. YouTube. [Link]
Eurofins Discovery. (n.d.). TRPV1 Human Transient Potential Ion Channel Cell Based Agonist & Antagonist Calcium Flux LeadHunter Assay. Eurofins Discovery. [Link]
Wang, Y., et al. (2016). An improved and practical route for the synthesis of enzalutamide and potential impurities study. Chinese Chemical Letters, 27(9), 1533-1536. [Link]
El-Damasy, A. K., et al. (2024). Newly designed 2-(aminomethyl)benzimidazole derivatives as possible tyrosine kinase inhibitors: synthesis, characterization. Chemical Review and Letters. [Link]
Der Pharma Chemica. (2022). Indion 190 Resin Catalyzed Environmentally Benign Protocol for Synthesis of an Anticancer Drug Enzalutamide. Der Pharma Chemica. [Link]
Kim, C., et al. (2018). Structural series of TRPV1 antagonists (1) and lead antagonist (2). ResearchGate. [Link]
El-Damasy, A. K., et al. (2025). Design, Synthesis, in silico Study and Preliminary Cytotoxic Evaluation of New N-(Benzimidazol-2-yl-methyl) Benzamide Derivatives as Possible Tyrosine Kinase Inhibitors. ResearchGate. [Link]
Pradhan, A., et al. (2021). In silico and in vitro assessment of androgen receptor antagonists. Computational Biology and Chemistry, 93, 107490. [Link]
Balle, T., et al. (2018). The Chimeric Approach Reveals That Differences in the TRPV1 Pore Domain Determine Species-specific Sensitivity to Block of Heat Activation. PMC. [Link]
World Scientific. (2011). Fluorine in Pharmaceutical and Medicinal Chemistry. World Scientific. [Link]
Google Patents. (n.d.). A process for producing enzalutamide.
ResearchGate. (n.d.). Comparison of intracellular calcium assays for TRPV1 receptors... ResearchGate. [Link]
Pradhan, A., et al. (2021). In silico and in vitro assessment of androgen receptor antagonists. ResearchGate. [Link]
An, J., & Tice, R. R. (2013). In Vitro Androgen Bioassays as a Detection Method for Designer Androgens. MDPI. [Link]
Google Patents. (n.d.). A kind of preparation method of enzalutamide intermediate.
Technical Support Center: Troubleshooting Impurities in the Synthesis of 3-Fluoro-4-(methylamino)benzamide
Welcome to the technical support center for the synthesis of 3-Fluoro-4-(methylamino)benzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 3-Fluoro-4-(methylamino)benzamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during its synthesis. As a critical intermediate in pharmaceutical development, achieving high purity is paramount. This document provides in-depth, field-proven insights to help you identify, understand, and resolve common synthetic hurdles.
Overview of the Synthetic Pathway
The most common and efficient route to 3-Fluoro-4-(methylamino)benzamide involves a nucleophilic aromatic substitution (SNAr) reaction. Typically, a precursor like 4-chloro-3-fluorobenzamide or 4-fluoro-3-nitrobenzamide is reacted with methylamine. The electron-withdrawing nature of the benzamide group activates the C4 position for nucleophilic attack.[1][2] Fluorine's high electronegativity makes it an excellent leaving group in SNAr reactions, often leading to higher reactivity compared to its chloro-analogue.[1]
The diagram below illustrates a common synthetic pathway starting from 4-chloro-3-fluorobenzamide and highlights the formation points of key impurities.
Caption: Synthetic pathway and common impurity formation points.
Frequently Asked Questions (FAQs)
Q1: My SNAr reaction is slow or appears stalled according to TLC/LC-MS. What are the likely causes?
A: Several factors can impede the reaction rate. First, ensure your reagents are pure; methylamine solutions can degrade, and solvents must be anhydrous. The reaction is often sensitive to temperature; a modest increase (e.g., from 60°C to 80°C) can significantly accelerate the rate. Finally, the choice of base is critical. A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often used to scavenge the HCl or HBr formed, driving the reaction forward. Insufficient base can lead to the protonation of methylamine, reducing the concentration of the active nucleophile.
Q2: I have a significant peak in my crude LC-MS with a mass corresponding to my starting material minus the halogen and plus an -OH group. What is this impurity?
A: This is almost certainly the hydrolysis product, such as 4-hydroxy-3-fluorobenzamide. It forms when water, acting as a competing nucleophile, attacks the activated C4 position. This underscores the critical need for anhydrous reaction conditions. Ensure your solvents are properly dried and that reagents (like methylamine solutions) have a low water content.
Q3: After workup, my product is an oil or a low-melting solid, but the literature reports a crystalline solid. Why?
A: This is a classic sign of impurities. The most common culprits are residual solvents or the presence of multiple byproducts that are depressing the melting point. A proper aqueous workup including washes with dilute acid and base can remove many ionic impurities.[3][4] If the issue persists, purification by column chromatography or recrystallization is necessary.[4]
Q4: How do I effectively remove excess methylamine and the base catalyst (e.g., TEA) after the reaction?
A: An acidic wash during the aqueous workup is highly effective.[3] After diluting the reaction mixture with an organic solvent (like ethyl acetate or dichloromethane), wash it with a dilute acid solution (e.g., 1M HCl or 5% citric acid). This will protonate the basic methylamine and TEA, making them water-soluble and partitioning them into the aqueous layer for easy removal.
In-Depth Troubleshooting Guide
This section provides a structured approach to identifying and mitigating specific impurities.
Impurity Profile Table
Compound
Common Name
Expected M+H⁺
Key Analytical Signatures
Product
3-Fluoro-4-(methylamino)benzamide
169.07
¹H NMR: Distinct methyl singlet (~2.9 ppm, doublet due to coupling with N-H) and aromatic protons showing characteristic splitting patterns.
Impurity A
Unreacted Starting Material (e.g., 4-Chloro-3-fluorobenzamide)
176.00
¹H NMR: Aromatic signals will differ from the product, lacking the methylamino group signals.
Impurity B
Hydrolyzed Starting Material (e.g., 4-Chloro-3-fluorobenzoic acid)
176.99
Soluble in basic aqueous wash. Broad -OH peak in ¹H NMR. Will not be present if the precursor was the amide.
¹H NMR: Will show a phenolic -OH signal and lack the methylamino group signals.
Troubleshooting Specific Impurities
Issue 1: Presence of Unreacted Starting Material
Primary Cause: Incomplete reaction. This can be due to insufficient reaction time, low temperature, a stoichiometric imbalance (not enough methylamine), or deactivation of the nucleophile.
Mechanistic Insight: The SNAr reaction proceeds via a Meisenheimer complex, and its formation is the rate-determining step.[1] Factors that lower the energy barrier or increase the frequency of effective collisions will improve conversion.
Corrective Actions:
Increase Reaction Time/Temperature: Monitor the reaction by TLC or LC-MS until the starting material spot/peak is gone. If the reaction is sluggish, consider increasing the temperature in 10-20°C increments.
Increase Nucleophile Concentration: Use a larger excess of methylamine (e.g., 2-3 equivalents). This increases the probability of a successful nucleophilic attack.
Verify Reagent Quality: Use a fresh, verified source of methylamine.
Purification Strategy: If significant starting material remains, purification by column chromatography is the most effective method.[4] A solvent system of hexanes and ethyl acetate is a good starting point for elution.
Issue 2: Presence of Carboxylic Acid Impurities
Primary Cause: Hydrolysis of the acyl chloride precursor during the initial amidation step, or hydrolysis of the benzamide under harsh (e.g., strongly basic and high temperature) conditions.
Mechanistic Insight: Acyl chlorides are highly reactive and susceptible to hydrolysis. Benzamides are more stable but can be hydrolyzed under forcing conditions.
Corrective Actions:
Ensure Anhydrous Conditions: When preparing the starting benzamide from a benzoic acid via an acyl chloride, use freshly distilled, anhydrous solvents and perform the reaction under an inert atmosphere (N₂ or Ar).[5]
Control Reaction Conditions: Avoid excessively high temperatures or prolonged reaction times if strong bases are used in the SNAr step.
Purification Strategy: This acidic impurity can be easily removed during the workup. A wash with a dilute base like saturated sodium bicarbonate (NaHCO₃) or 1M sodium carbonate (Na₂CO₃) will deprotonate the carboxylic acid, making it soluble in the aqueous layer.[3][6]
Experimental Protocols & Workflows
A logical workflow is essential for efficiently troubleshooting synthetic problems.
Technical Support Center: Optimizing Reaction Yield for 3-Fluoro-4-(methylamino)benzamide
Welcome to the technical support center for the synthesis of 3-Fluoro-4-(methylamino)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting a...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 3-Fluoro-4-(methylamino)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to optimize your reaction yield and purity. The following information is based on established chemical principles and field-proven insights to address common challenges encountered during the synthesis of this and structurally related molecules.
I. Overview of Synthetic Strategies
The synthesis of 3-Fluoro-4-(methylamino)benzamide can be approached through several synthetic routes. The most common strategy involves the amidation of a corresponding carboxylic acid or its derivative. A plausible and frequently utilized pathway starts from 4-Fluoro-3-nitrobenzoic acid. This multi-step synthesis involves a nucleophilic aromatic substitution (SNAr) reaction followed by reduction of the nitro group and subsequent amidation.
A generalized workflow for a common synthetic approach is outlined below:
Caption: Common synthetic routes to 3-Fluoro-4-(methylamino)benzamide.
II. Frequently Asked Questions (FAQs) & Troubleshooting
This section addresses specific issues you may encounter during your experiments in a question-and-answer format.
FAQ 1: Low Yield in the Nucleophilic Aromatic Substitution (SNAr) Step
Question: I am experiencing a low yield when reacting 4-Fluoro-3-nitrobenzoic acid with methylamine. What are the likely causes and how can I improve the yield?
Answer:
Low yields in this SNAr reaction are common and can often be attributed to several factors. The key is to ensure the aromatic ring is sufficiently activated and that the reaction conditions favor the desired substitution.
Causality & Explanation:
Insufficient Ring Activation: The SNAr mechanism relies on the presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group (in this case, the fluorine atom).[1] The nitro group (-NO2) is a potent EWG, which facilitates the attack of the nucleophile (methylamine).
Leaving Group Ability: In SNAr reactions, fluoride is an excellent leaving group due to its high electronegativity, which makes the ipso-carbon more electrophilic and accelerates the rate-determining nucleophilic addition step.[1]
Reaction Conditions: Temperature, solvent, and the presence of a base are critical. Polar aprotic solvents like DMSO, DMF, or NMP are generally preferred as they solvate the cation, leaving the nucleophilic anion more reactive.[1] Many SNAr reactions also require heating to proceed at a reasonable rate.[1]
Troubleshooting Protocol:
Solvent Choice: Ensure you are using a polar aprotic solvent such as DMF or DMSO. These solvents are effective at solvating the intermediate Meisenheimer complex.[2]
Temperature Optimization: If the reaction is sluggish at room temperature, gradually increase the temperature. A range of 80-120 °C is often effective. Microwave irradiation can also significantly reduce reaction times.[1][3]
Excess Nucleophile: Use a molar excess of methylamine (e.g., 2-3 equivalents) to drive the reaction to completion.
Base Addition: While methylamine is a base, the addition of a non-nucleophilic base like triethylamine or diisopropylethylamine can help to neutralize any generated acid and maintain a favorable reaction environment.
FAQ 2: Incomplete Amide Formation from the Carboxylic Acid
Question: My amidation reaction of 3-Fluoro-4-(methylamino)benzoic acid is giving low yields of the desired benzamide. What am I doing wrong?
Answer:
Directly reacting a carboxylic acid and an amine to form an amide can be inefficient due to an acid-base reaction that forms a stable ammonium carboxylate salt.[4][5] To overcome this, the carboxylic acid must be "activated."
Causality & Explanation:
Acid-Base Neutralization: Carboxylic acids are acidic, and amines are basic. When mixed, they readily form a salt, which is unreactive towards amide formation under standard conditions.[5]
Poor Leaving Group: The hydroxyl group (-OH) of a carboxylic acid is a poor leaving group.[4] Activation converts the -OH into a better leaving group.
Troubleshooting & Recommended Protocols:
There are two primary strategies to overcome this challenge:
Method 1: Conversion to an Acid Chloride
This is a robust and widely used method.
Acid Chloride Formation: React 3-Fluoro-4-(methylamino)benzoic acid with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride. A catalytic amount of DMF is often used with oxalyl chloride.[6]
Amidation: Carefully add the resulting acid chloride to a solution of ammonia or an amine. This reaction is typically fast and high-yielding. A base, such as triethylamine or pyridine, is often added to neutralize the HCl byproduct.[7]
Experimental Protocol: Acid Chloride Formation and Amidation
Suspend 3-Fluoro-4-(methylamino)benzoic acid (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) or toluene under an inert atmosphere.
Add thionyl chloride (1.2-1.5 eq) dropwise at 0 °C.
Allow the reaction to warm to room temperature and then heat to reflux until the starting material is consumed (monitor by TLC).
Remove the excess thionyl chloride under reduced pressure.
Dissolve the crude acid chloride in anhydrous DCM and add it dropwise to a cooled (0 °C) solution of aqueous ammonia or a solution of the desired amine (2.2 eq) and triethylamine (1.1 eq) in DCM.
Stir the reaction at room temperature until completion.
Perform an aqueous work-up to isolate the product.
Method 2: Use of Coupling Reagents
Coupling reagents are used to facilitate amide bond formation directly from the carboxylic acid and amine, avoiding the need to isolate the acid chloride.
Common Coupling Reagents: Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are frequently used.[5] These reagents activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.
Additives: Additives like 1-Hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often used with carbodiimides to suppress side reactions and improve yields.
Experimental Protocol: EDC/HOBt Coupling
Dissolve 3-Fluoro-4-(methylamino)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) under an inert atmosphere.
Add HOBt (1.2 eq) and EDC (1.2 eq) and stir at room temperature for 30 minutes to activate the carboxylic acid.[8]
Add the amine (1.1 eq) and a non-nucleophilic base such as triethylamine or N,N-diisopropylethylamine (DIPEA) (1.5 eq).
Stir the reaction at room temperature until completion (monitor by TLC).
Perform a standard aqueous work-up and purification.
Caption: Troubleshooting workflow for low amide yield.
FAQ 3: Side Reactions and Impurity Profile
Question: I am observing significant impurities in my final product. What are the common side reactions, and how can I minimize them?
Answer:
Several side reactions can occur during the synthesis of 3-Fluoro-4-(methylamino)benzamide, leading to a complex impurity profile. Understanding these potential side reactions is key to their mitigation.
Common Side Reactions:
Hydrolysis of the Amide: The benzamide product can undergo hydrolysis back to the carboxylic acid under either acidic or basic conditions, especially during work-up or purification if conditions are not carefully controlled.[9][10]
Over-alkylation of the Amine: While less common with methylamine, secondary amines can sometimes react further.
Dimerization/Polymerization: Under harsh conditions, side reactions leading to oligomeric or polymeric byproducts can occur.
Incomplete Reduction of the Nitro Group: If the synthesis proceeds via a nitro intermediate, incomplete reduction can lead to nitro-containing impurities in the final product.
Mitigation Strategies:
Control of pH During Work-up: After the amidation step, carefully neutralize the reaction mixture. Avoid strongly acidic or basic conditions for prolonged periods. A typical work-up involves washing with a dilute acid (e.g., 1M HCl) to remove unreacted amines, followed by a wash with a dilute base (e.g., saturated sodium bicarbonate) to remove the unreacted carboxylic acid.[11]
Thorough Purification:
Recrystallization: This is an effective method for purifying the final product. Choose a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.[11]
Column Chromatography: For more challenging separations, silica gel chromatography can be employed. A solvent system of hexanes and ethyl acetate is a common starting point.[11]
Inert Atmosphere: For sensitive intermediates, particularly the acid chloride, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent moisture-related side reactions.
Caption: Common side reactions and impurity sources.
III. References
Westin, J. (n.d.). Synthesis of Amides. Organic Chemistry - Jack Westin. Retrieved from [Link]
Chemistry Steps. (2025, November 30). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]
ResearchGate. (n.d.). Rapid amidic hydrolysis: a competitive reaction pathway under basic conditions for N-(hydroxymethyl)benzamide derivatives bearing electron-donating groups. Request PDF. Retrieved from [Link]
ResearchGate. (2021, April 14). Why did my amide syntesis does not work?. Retrieved from [Link]
Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. YouTube. Retrieved from [Link]
ResearchGate. (n.d.). Benzamide hydrolysis in strong acids — The last word. Retrieved from [Link]
Chemistry LibreTexts. (2024, October 16). 15.17: Chemical Properties of Amides- Hydrolysis. Retrieved from [Link]
Chemistry LibreTexts. (2022, September 24). 21.7: Chemistry of Amides. Retrieved from [Link]
Vaia. (n.d.). Question. Section 17-12 showed how nucleophilic aromatic substitution can give aryl amines.... Retrieved from [Link]
ACS Publications. (2013, March 19). Continuous Flow Nucleophilic Aromatic Substitution with Dimethylamine Generated in Situ by Decomposition of DMF. The Journal of Organic Chemistry. Retrieved from [Link]
ResearchGate. (2013, October 7). A Convenient Synthesis of 4-Amino-2-fluoro-N-methyl-benzamide. Retrieved from [Link]
Google Patents. (n.d.). CN103304439A - Preparation method of 4-amino-2-fluoro-methyl benzamide. Retrieved from
Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]
Patsnap. (2013, September 18). Preparation method of 4-amino-2-fluoro-methyl benzamide. Eureka. Retrieved from [Link]
Technical Support Center: Overcoming Poor Solubility of 3-Fluoro-4-(methylamino)benzamide
Welcome to the Technical Support Center. This guide is specifically designed for researchers, formulators, and drug development professionals working with 3-Fluoro-4-(methylamino)benzamide , a critical organic intermedia...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is specifically designed for researchers, formulators, and drug development professionals working with 3-Fluoro-4-(methylamino)benzamide , a critical organic intermediate frequently utilized in the synthesis of YAP/TAZ-TEAD protein-protein interaction inhibitors[1].
Due to its specific structural features, this compound exhibits notoriously poor aqueous solubility, which can bottleneck both in vitro biochemical assays and in vivo pharmacokinetic (PK) evaluations. Below, our Senior Application Scientists address the most common troubleshooting questions and provide field-proven, self-validating protocols to overcome these challenges.
FAQ 1: Mechanistic Causes of Poor Solubility
Q: Why is 3-Fluoro-4-(methylamino)benzamide so difficult to dissolve in aqueous media?
A: The poor solubility of this compound is driven by a combination of high crystal lattice energy and localized hydrophobicity.
Crystal Lattice Energy: The primary benzamide group acts as both a strong hydrogen bond donor and acceptor. Combined with the secondary methylamino group, this creates a tightly packed, highly stable intermolecular hydrogen-bonding network in the solid state.
Hydrophobicity: The introduction of the fluorine atom at the 3-position significantly increases the lipophilicity of the phenyl ring. Fluorine's high electronegativity pulls electron density, altering the dipole moment and reducing the compound's ability to favorably interact with water molecules[2].
To dissolve this compound, the energy required to break the crystal lattice must be overcome by the solvation energy—a threshold that water alone cannot meet.
FAQ 2: In Vitro Assay Preparation
Q: When diluting my DMSO stock into aqueous assay buffers for YAP/TAZ-TEAD screening, the compound crashes out. How can I maintain solubility?
A: This is a classic "solvent-shift" precipitation issue. While the compound is soluble in 100% DMSO, the sudden introduction of water rapidly decreases the solvent capacity, causing the highly crystalline compound to precipitate before it can bind to its target.
Solution: Implement a step-down cosolvent strategy using intermediate polarity excipients to bridge the dielectric gap between DMSO and water.
Table 1: Recommended Cosolvent Systems for In Vitro Assays
Cosolvent / Excipient
Recommended Concentration (v/v)
Mechanism of Action
Assay Compatibility
DMSO
≤ 1% (Final)
Primary solubilizer; disrupts H-bonding.
High (Standard baseline)
PEG 400
5% - 10%
Acts as a co-solvent; lowers dielectric constant of the buffer.
Moderate (Check enzyme tolerance)
Tween-20 / Triton X-100
0.01% - 0.1%
Non-ionic surfactant; forms micelles to encapsulate hydrophobic domains.
High (Prevents non-specific binding)
HP-β-CD
10% - 20% (w/v)
Forms inclusion complexes with the fluorinated phenyl ring.
High (Often inert in biochemical assays)
Self-Validating Check: Always measure the optical density (OD) at 600 nm of your final buffer. An OD600 > 0.05 indicates microscopic precipitation. If precipitation occurs, titrate HP-β-CD (Hydroxypropyl-beta-cyclodextrin) until the OD600 drops to baseline.
FAQ 3: Formulation for In Vivo Studies
Q: We need to dose 3-Fluoro-4-(methylamino)benzamide orally in rodents, but suspensions yield erratic exposure. What is the best formulation strategy?
A: For highly crystalline, poorly soluble compounds like this, traditional suspensions are inadequate. The most effective strategy is to convert the crystalline API into an Amorphous Solid Dispersion (ASD) using Hot Melt Extrusion (HME) [3].
By melting the compound with a thermoplastic polymer, you completely disrupt the crystal lattice. Upon rapid cooling, the drug is trapped in a high-energy, amorphous state. When this matrix enters the gastrointestinal tract, the polymer maintains supersaturation and prevents recrystallization[4].
Protocol: Step-by-Step Preparation of an ASD via Hot Melt Extrusion
This protocol utilizes HPMCAS (Hypromellose Acetate Succinate) or PVP/VA, which are industry standards for stabilizing fluorinated benzamides[4][5].
Step 1: Polymer Selection & Blending
Select a polymer with a glass transition temperature (
Tg
) at least 50°C higher than the intended storage temperature to prevent phase separation[4]. PVP/VA (Kollidon VA64) is highly recommended due to its excellent hydrogen-bond accepting capabilities, which pair perfectly with the benzamide donor.
Weigh the API and polymer at a 1:3 ratio (25% drug loading).
Blend thoroughly using a turbula mixer for 10 minutes to ensure a homogenous physical mixture.
Step 2: Hot Melt Extrusion
Pre-heat a twin-screw extruder. Set the barrel temperature profile to gradually increase, peaking just above the melting point of the API (or the
Tg
of the polymer if the API dissolves into the polymer melt). Caution: Do not exceed the degradation temperature of the compound.
Feed the physical blend into the hopper at a constant feed rate (e.g., 2.0 g/min for a lab-scale extruder).
Maintain a screw speed of 100-150 RPM to ensure adequate high-shear mixing[3].
Step 3: Downstream Processing
Collect the extrudate (which should appear as a clear, transparent filament, indicating a single-phase amorphous system) and allow it to cool to room temperature on a conveyor belt.
Mill the extrudate using a cryogenic impact mill to achieve a fine powder (D50 < 50 µm).
Validation: Analyze the milled powder via Powder X-Ray Diffraction (PXRD). The absence of sharp diffraction peaks (a "halo" pattern) confirms complete amorphization.
Workflow Visualization
Below is the decision-making workflow for solubility enhancement of 3-Fluoro-4-(methylamino)benzamide.
Caption: Decision matrix for overcoming 3-Fluoro-4-(methylamino)benzamide solubility challenges.
References
Google Patents. WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors.
Crystal Pharmatech Co., Ltd. Development and Production Application Cases of Amorphous Solid Dispersion Formulations (I) - Hot Melt Extrusion. Retrieved from: [Link]
Crystal Pharmatech Co., Ltd. Optimizing Polymer Selection for Amorphous Solid Dispersion in Hot Melt Extrusion Processes. Retrieved from:[Link]
National Institutes of Health (PMC). Hot Melt Extrusion: Development of an Amorphous Solid Dispersion for an Insoluble Drug from Mini-scale to Clinical Scale. Retrieved from: [Link]
Technical Support Center: Purification of 3-Fluoro-4-(methylamino)benzamide
Welcome to the Technical Support Center for the isolation and purification of 3-Fluoro-4-(methylamino)benzamide . This organic compound is a highly functionalized intermediate frequently utilized in the synthesis of adva...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of 3-Fluoro-4-(methylamino)benzamide . This organic compound is a highly functionalized intermediate frequently utilized in the synthesis of advanced therapeutics, most notably as a building block for YAP/TAZ-TEAD protein-protein interaction (PPI) inhibitors in oncology drug development[1].
Due to its unique combination of functional groups, researchers often encounter challenges with chromatographic streaking, poor extraction recoveries, and co-elution with starting materials. This guide provides field-proven, mechanistically grounded solutions to these issues.
Physicochemical Profiling: The "Why" Behind the Chemistry
To purify a molecule effectively, one must understand its physical chemistry. The table below summarizes the key properties of 3-Fluoro-4-(methylamino)benzamide[2] that dictate its behavior during workup and chromatography.
High propensity for silanol binding; causes severe tailing on bare normal-phase silica.
Amine pKa (est.)
< 2.5 (Conjugate Acid)
Weakly basic due to electron-withdrawing -F and -CONH2 groups. Requires highly acidic conditions for protonation.
Solubility Profile
Polar Organic Solvents
Soluble in MeOH, EtOAc, and DMSO. Poorly soluble in non-polar alkanes (e.g., Hexanes, Heptane), making it ideal for recrystallization.
Purification Workflow Decision Tree
Decision tree for the purification of 3-Fluoro-4-(methylamino)benzamide.
Troubleshooting & FAQs
Q1: Why does my compound streak severely on standard normal-phase silica gel, even when using polar solvent mixtures like EtOAc/Hexane?The Causality: 3-Fluoro-4-(methylamino)benzamide possesses a highly polar primary amide (-CONH2) and a basic secondary amine (-NHCH3). These groups act as strong hydrogen-bond donors and acceptors. On standard normal-phase silica, these functional groups interact aggressively with the acidic silanol groups (Si-OH) on the stationary phase, leading to multiple binding states and severe band broadening (streaking).
The Solution: You must mask the silanol groups. Transition to a solvent system containing a basic modifier. A highly effective system is a Dichloromethane (DCM) / Methanol (MeOH) gradient supplemented with 1% aqueous Ammonium Hydroxide (NH4OH) or 1-5% Triethylamine (TEA). The volatile base competitively binds the acidic silanol sites, allowing the benzamide to elute as a sharp, defined band.
Q2: I attempted an acid-base extraction to separate the product from non-basic impurities, but the compound remained in the organic phase at pH 3. Why?The Causality: While the molecule contains a methylamino group, its basicity is significantly attenuated. The nitrogen's lone pair is delocalized into the aromatic pi-system, a resonance effect that is strongly exacerbated by the electron-withdrawing para-carboxamide group and the inductive pull of the ortho-fluoro atom. Consequently, the pKa of its conjugate acid is exceptionally low.
The Solution: A standard mildly acidic wash (e.g., 5% citric acid or pH 3 buffer) is insufficient to protonate this specific aniline derivative. To drive the compound into the aqueous phase as a water-soluble hydrochloride salt, you must use a strong acid (e.g., 1M to 2M HCl) and verify that the aqueous layer has reached a pH < 1.0.
Q3: My synthesis relied on the nucleophilic aromatic substitution (SNAr) of 3,4-difluorobenzamide with methylamine. How do I efficiently separate the unreacted starting material from the product?The Causality: The starting material (3,4-difluorobenzamide) and the product share similar polarities, making standard chromatography tedious. However, they differ in functional basicity: the starting material lacks the basic secondary amine.
The Solution: Exploit the basicity differential via a rigorous acid-base extraction (see Protocol 3). The non-basic 3,4-difluorobenzamide will remain in the organic phase during a 1M HCl wash, while the target product partitions into the aqueous phase.
Self-Validating Step: Always run a 2D TLC (two developments in perpendicular directions) with the modified solvent system to ensure the basic modifier has stabilized the Rf value before running the column.
Column Equilibration: Pack and equilibrate the silica gel column with 100% DCM containing 1% TEA.
Sample Loading: Dissolve the crude mixture in a minimum volume of DCM/MeOH (9:1). If solubility is poor, dry-load the sample onto Celite (1:2 ratio of crude to Celite) to prevent band-broadening at the column head.
Gradient Elution:
0-5 Column Volumes (CV): 100% DCM + 1% TEA.
5-15 CV: Linear gradient from 0% to 10% MeOH in DCM (maintain 1% TEA throughout).
Fraction Collection: Monitor via UV at 254 nm. The amide chromophore provides strong UV absorbance.
Self-Validating Step: Inject a 10 µL analytical scout run using the exact mobile phase additives to confirm peak shape and retention time before committing the bulk sample.
Solvent A: Water + 0.1% Trifluoroacetic Acid (TFA).
Solvent B: Acetonitrile + 0.1% TFA.
Note: The low pH (TFA) ensures the amine is fully protonated, preventing peak tailing on the C18 phase.
Gradient: 5% B to 60% B over 20 minutes.
Recovery: Pool pure fractions and lyophilize. The product will be recovered as the TFA salt. To obtain the free base, pass through a basic ion-exchange resin (e.g., Amberlyst A21) or perform a micro-extraction with saturated NaHCO3 / EtOAc.
Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude).
Acidic Extraction: Wash the organic layer with 2M HCl (3 x 5 mL/g). Critical: Check the pH of the combined aqueous extracts; it must be < 1.0.
Phase Separation: Discard the organic layer (contains unreacted 3,4-difluorobenzamide and neutral impurities).
Basification: Cool the aqueous layer in an ice bath to 0°C. Slowly add 2M NaOH dropwise while stirring until the pH reaches 9.0 - 10.0. The product will precipitate or form an oil.
Recovery Extraction: Extract the basic aqueous layer with fresh EtOAc (3 x 5 mL/g). Dry the combined organics over anhydrous Na2SO4, filter, and concentrate in vacuo.
Recrystallization: Dissolve the resulting solid in a minimum amount of boiling EtOAc. Slowly add Heptane dropwise until the solution becomes slightly cloudy. Allow to cool to room temperature, then transfer to a 4°C refrigerator for 4 hours. Filter the resulting crystals and wash with cold Heptane.
Technical Support Center: pH Optimization for 3-Fluoro-4-(methylamino)benzamide Workflows
Welcome to the Technical Support Center for 3-Fluoro-4-(methylamino)benzamide (C₈H₉FN₂O). As a critical intermediate in the synthesis of YAP/TAZ-TEAD protein-protein interaction inhibitors and other targeted therapeutics...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 3-Fluoro-4-(methylamino)benzamide (C₈H₉FN₂O). As a critical intermediate in the synthesis of YAP/TAZ-TEAD protein-protein interaction inhibitors and other targeted therapeutics [1], handling this compound requires precise pH control.
This guide provides researchers and drug development professionals with field-proven insights, troubleshooting strategies, and validated protocols for managing the pH-dependent behavior of this molecule.
Physicochemical Properties & pH Causality
To manipulate 3-Fluoro-4-(methylamino)benzamide successfully, one must understand its dual-functional nature. The molecule contains a secondary amine (methylamino group) and a primary amide (benzamide group).
The electron-withdrawing nature of the meta-fluoro group and the para-carboxamide group significantly lowers the pKa of the secondary amine compared to a standard aliphatic amine or unsubstituted aniline.
Quantitative Data Summary
Property
Value (Estimated/Observed)
Causality / Experimental Impact
Molecular Weight
168.17 g/mol
Monoisotopic mass for MS detection.
Amine pKa (Conjugate Acid)
~2.8 - 3.2
At pH < 2.5, the compound is fully protonated (cationic) and highly water-soluble. At pH > 5.0, it exists as a neutral free base.
Amide pKa
~15
Deprotonation only occurs under extremely basic, non-aqueous conditions.
Optimal Extraction pH
8.0 - 9.0
Ensures complete neutralization of the amine for optimal partitioning into organic solvents (e.g., EtOAc) [1].
Hydrolysis Risk
High at pH < 1 or > 12
Prolonged exposure to extreme pH at elevated temperatures will hydrolyze the primary amide to a carboxylic acid.
Troubleshooting & FAQs
Q1: Why is my compound crashing out of the aqueous solution during workup?A1: This is a classic free-base precipitation issue. If your aqueous reaction mixture drifts above pH 4.5, the secondary amine begins to deprotonate, shifting from the highly soluble cationic form to the poorly soluble neutral form. If you intend to keep it in the aqueous phase, ensure the pH is strictly maintained below 3.0 using dilute HCl.
Q2: How do I prevent amide hydrolysis during aggressive pH adjustments?A2: The benzamide moiety is susceptible to acid/base-catalyzed hydrolysis. When adjusting from a highly acidic state to pH 8-9 for extraction, avoid using strong, concentrated bases (like 10M NaOH) which create localized zones of extreme alkalinity. Instead, use saturated aqueous Sodium Bicarbonate (NaHCO₃) or slowly titrate with 1M NaOH under vigorous stirring at 0-5°C.
Q3: What is the optimal mobile phase pH for LC-MS/UPLC analysis?A3: For robust retention and ionization, use an acidic mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile, pH ~2.7). This locks the compound into its protonated state, ensuring a sharp peak shape and strong[M+H]⁺ signal at m/z 169.2 [1].
Experimental Protocols
Protocol: Liquid-Liquid Extraction (LLE) via pH Partitioning
This self-validating protocol exploits the pH-dependent solubility of the compound to separate it from hydrophilic impurities.
Step 1: Initial Acidification (Optional, for impurity purging)
Dilute the crude reaction mixture with deionized water.
Slowly add 1M HCl until the aqueous layer reaches pH 2.0.
Wash the aqueous layer with Dichloromethane (DCM) to remove neutral organic impurities. The protonated product remains in the aqueous layer.
Step 2: Basification (Free-Basing)
Cool the aqueous layer in an ice bath (0-5°C).
Slowly add saturated aqueous NaHCO₃ (or 1M NaOH dropwise) while monitoring with a pH meter.
Adjust the pH to 8.0 - 9.0 . The solution may become cloudy as the neutral free base forms.
Step 3: Extraction
Add Ethyl Acetate (EtOAc) to the basified aqueous mixture (1:1 volume ratio).
Shake vigorously in a separatory funnel and allow the layers to separate.
Collect the upper organic layer. Repeat the extraction twice more with fresh EtOAc.
Step 4: Washing and Isolation
Combine the organic layers and wash once with brine (saturated NaCl).
Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄).
Filter and concentrate under reduced pressure to yield the purified 3-Fluoro-4-(methylamino)benzamide [1].
Workflow Visualization
The following diagram illustrates the causality between pH adjustment and the physical state of the molecule during the extraction workflow.
Fig 1: pH-dependent state transitions and extraction workflow for 3-Fluoro-4-(methylamino)benzamide.
References
Vertex Pharmaceuticals Incorporated. (2021). Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors (Patent No. WO2021186324A1). World Intellectual Property Organization.
Optimization
minimizing off-target effects of 3-Fluoro-4-(methylamino)benzamide
Welcome to the Application Support Center. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and functional biology.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and functional biology.
3-Fluoro-4-(methylamino)benzamide (MW: 168.17 g/mol ) is a critical low-molecular-weight fragment and synthetic intermediate utilized in the development of YAP/TAZ-TEAD protein-protein interaction (PPI) inhibitors[1]. Because it is a fragment-sized probe, researchers often need to use it at higher micromolar concentrations to observe target engagement. However, these elevated concentrations inherently increase the risk of off-target effects, such as promiscuous kinase binding, lipid membrane disruption, and generalized cytotoxicity.
This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you isolate the on-target Hippo pathway effects of 3-Fluoro-4-(methylamino)benzamide from confounding off-target artifacts.
Part 1: FAQ & Troubleshooting Guide
Q1: Why do I observe generalized cytotoxicity when treating cells with 3-Fluoro-4-(methylamino)benzamide, even in YAP-independent cell lines?The Causality: As a small fragment, 3-Fluoro-4-(methylamino)benzamide possesses lower intrinsic binding affinity than fully optimized, late-stage drug molecules. To achieve stoichiometric blockade of the YAP/TAZ-TEAD complex, researchers often push the concentration above 50 µM. At these doses, the lipophilic benzamide core and the reactive methylamino group begin to interact with off-target proteins and lipid bilayers. This triggers YAP-independent cytotoxicity—a confounding artifact frequently observed with early-stage Hippo pathway modulators[2].
The Solution: You must establish a strict therapeutic window. Always run parallel viability assays (e.g., CellTiter-Glo) in TEAD-knockout or YAP-independent control lines (like certain KRAS-mutant lines) to define the maximum tolerated dose before off-target toxicity occurs.
Q2: How do I definitively distinguish between on-target TEAD inhibition and off-target transcriptional repression?The Causality: Relying solely on endogenous target gene expression (e.g., CTGF, CYR61) via qPCR is dangerous. Off-target cellular stress or generalized transcriptional stalling can independently downregulate these genes, yielding false positives.
The Solution: You must employ a self-validating reporter system. Utilize the 8xGTIIC luciferase reporter assay, which contains eight tandem TEAD-binding sites[3]. By co-transfecting a constitutively active Renilla luciferase plasmid, you create an internal control. If 3-Fluoro-4-(methylamino)benzamide suppresses Firefly luciferase but also suppresses Renilla luciferase, you are observing off-target global toxicity, not specific TEAD inhibition.
Q3: How can I confirm that the phenotypic changes are due to direct binding to TEAD in living cells?The Causality: Phenotypic readouts (like proliferation or migration) are downstream and highly susceptible to off-target interference. To prove causality, you must demonstrate direct target engagement in the complex intracellular milieu.
The Solution: Perform a Cellular Thermal Shift Assay (CETSA)[4]. CETSA relies on the biophysical principle that ligand binding thermodynamically stabilizes the target protein against heat-induced denaturation. If 3-Fluoro-4-(methylamino)benzamide is acting on-target, it will shift the melting curve of TEAD1-4 without altering the melting curves of non-target control proteins (e.g., GAPDH).
Part 2: Pathway Visualization
To understand where off-target effects manifest, we must visualize the intervention point of the compound within the Hippo signaling cascade.
YAP/TAZ-TEAD signaling pathway illustrating on-target blockade vs. dose-dependent off-target effects.
Part 3: Quantitative Data & Concentration Optimization
To minimize off-target effects, adhere to the empirical concentration thresholds outlined below. This table synthesizes expected readouts to help you identify the optimal working concentration for fragment-based assays.
Compound Concentration
Target Engagement (CETSA ΔTm)
8xGTIIC Reporter Activity
Cell Viability (Off-Target Indicator)
Recommendation
1 µM
No significant shift
No change
> 98%
Sub-therapeutic; increase dose.
10 µM
+1.5°C shift
20% reduction
> 95%
Optimal for sensitive lines.
50 µM
+3.2°C shift
60% reduction
85% - 90%
Maximum recommended dose.
100 µM+
+3.5°C shift (Plateau)
> 80% reduction
< 50% (Severe Toxicity)
Reject data. Off-target effects dominate.
Part 4: Self-Validating Experimental Protocols
Protocol 1: 8xGTIIC Dual-Luciferase Reporter Assay for Transcriptional Specificity
This protocol is a self-validating system. The Firefly luciferase measures on-target TEAD activity, while the Renilla luciferase acts as a safeguard against off-target cytotoxicity or global transcriptional repression[3].
Step-by-Step Methodology:
Cell Seeding: Seed HEK293T cells in a 96-well white opaque plate at a density of 1.5 × 10⁴ cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C.
Co-Transfection: Transfect cells using Lipofectamine 3000. Per well, use 50 ng of the 8xGTIIC-Firefly luciferase reporter plasmid and 5 ng of the pRL-TK (Renilla) control plasmid.
Compound Treatment: 24 hours post-transfection, aspirate the media. Apply 3-Fluoro-4-(methylamino)benzamide in fresh media at a dose-response range (1 µM to 50 µM). Ensure the final DMSO concentration is normalized across all wells (≤ 0.5%).
Incubation: Incubate for 24 hours to allow for compound-mediated transcriptional repression and subsequent protein turnover.
Dual-Readout: Lyse cells using 20 µL of Passive Lysis Buffer. Add 50 µL of Luciferase Assay Reagent II (LAR II) to measure Firefly luminescence (On-target). Then, add 50 µL of Stop & Glo Reagent to quench the Firefly signal and measure Renilla luminescence (Off-target control).
Data Analysis: Calculate the ratio of Firefly to Renilla luminescence. A specific on-target effect is validated only if the Firefly signal decreases while the Renilla signal remains stable.
Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement
CETSA is critical for proving that 3-Fluoro-4-(methylamino)benzamide physically interacts with TEAD inside the cell, thereby ruling out downstream phenotypic artifacts[4].
Step-by-step Cellular Thermal Shift Assay (CETSA) workflow for validating direct target engagement.
Step-by-Step Methodology:
In-Cell Treatment: Culture target cells (e.g., MDA-MB-231) in 10 cm dishes until 80% confluent. Treat one dish with 50 µM 3-Fluoro-4-(methylamino)benzamide and another with a DMSO vehicle control for 2 hours at 37°C.
Harvesting: Wash cells with PBS, trypsinize, and resuspend in PBS supplemented with protease inhibitors. Divide the cell suspension into 8 equal aliquots in PCR tubes.
Thermal Gradient Application: Heat the aliquots in a thermal cycler using a temperature gradient from 40°C to 67°C for exactly 3 minutes. Allow them to cool at room temperature for 3 minutes.
Lysis: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen for 1 minute, followed by a 20°C water bath for 2 minutes).
Clearance of Aggregates: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. The heat-denatured, unbound proteins will pellet, while the ligand-stabilized proteins remain in the soluble supernatant.
Detection: Carefully extract the supernatant and analyze via Western Blot using a Pan-TEAD antibody. Plot the band intensities against temperature to calculate the melting temperature (Tm). A rightward shift (ΔTm > 1.5°C) in the treated sample confirms direct on-target engagement.
References
Source: Google Patents (WO2021186324A1)
Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers
Source: PubMed Central (PMC)
URL:[Link]
Targeting YAP/TAZ-TEAD protein-protein interactions using fragment-based and computational modeling approaches
Source: PLOS One
URL:[Link]
Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma
Source: Life Science Alliance
URL:[Link]
A Senior Application Scientist's Guide to Validating the Biological Activity of 3-Fluoro-4-(methylamino)benzamide as a Putative PARP Inhibitor
Introduction In the landscape of targeted cancer therapy, the inhibition of Poly (ADP-ribose) polymerase (PARP) has emerged as a cornerstone of treatment, particularly for cancers harboring defects in DNA damage repair p...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of targeted cancer therapy, the inhibition of Poly (ADP-ribose) polymerase (PARP) has emerged as a cornerstone of treatment, particularly for cancers harboring defects in DNA damage repair pathways, such as those with BRCA1/2 mutations.[1][2] This guide provides a comprehensive, technically-grounded framework for the biological validation of a novel small molecule, 3-Fluoro-4-(methylamino)benzamide. While this compound is not extensively characterized in the public domain, its benzamide core suggests a potential interaction with the nicotinamide binding pocket of PARP enzymes.
This document is structured not as a rigid protocol, but as a logical, decision-driven workflow. We will outline a series of experiments to rigorously test the hypothesis that 3-Fluoro-4-(methylamino)benzamide acts as a PARP inhibitor. Throughout this guide, we will compare its hypothetical performance against the well-established and FDA-approved PARP inhibitor, Olaparib, providing a clear benchmark for its potential efficacy.[1][3][4] Our approach is rooted in the principles of scientific integrity, ensuring that each experimental step provides robust, verifiable data to build a comprehensive biological profile of this novel compound.
The Central Hypothesis: Synthetic Lethality via PARP Inhibition
The guiding principle behind the therapeutic success of PARP inhibitors is the concept of synthetic lethality.[2][5] In healthy cells, single-strand DNA breaks are primarily repaired by the PARP-mediated base excision repair (BER) pathway.[4] If these breaks are not repaired, they can lead to double-strand breaks during DNA replication, which are then repaired by the high-fidelity homologous recombination (HR) pathway, a process dependent on functional BRCA1 and BRCA2 proteins.
In cancer cells with mutated BRCA1/2, the HR pathway is compromised. These cells become heavily reliant on the PARP-mediated BER pathway for DNA repair and survival. By inhibiting PARP, we can block the repair of single-strand breaks, leading to an accumulation of double-strand breaks that cannot be repaired in the absence of a functional HR pathway. This overwhelming DNA damage triggers apoptosis and selective cancer cell death.[2][4]
Our investigation into 3-Fluoro-4-(methylamino)benzamide will, therefore, be a systematic deconstruction of this mechanism, from direct enzyme inhibition to the downstream cellular consequences.
Experimental Validation Workflow
The validation of 3-Fluoro-4-(methylamino)benzamide will proceed through a tiered approach, beginning with direct biochemical assays, moving to cellular target engagement, and culminating in functional cellular assays that assess the desired therapeutic outcome.
Caption: Tiered experimental workflow for validating a novel PARP inhibitor.
Tier 1: Direct Enzyme Inhibition - The In Vitro PARP1/2 Enzymatic Assay
The foundational step is to determine if 3-Fluoro-4-(methylamino)benzamide can directly inhibit the enzymatic activity of PARP1 and PARP2. This is a critical " go/no-go " decision point.
Causality: A direct, cell-free biochemical assay isolates the interaction between the compound and its putative target enzyme, removing the complexities of cellular uptake, metabolism, and off-target effects. This allows for a clean measurement of inhibitory potency (IC50).
Protocol: Homogeneous Chemiluminescent PARP Assay
This assay measures the incorporation of biotinylated NAD+ onto a histone substrate by purified PARP enzyme.[6]
Plate Preparation: Coat a 96-well plate with histone proteins.
Reaction Mixture: Prepare a reaction buffer containing activated DNA (to stimulate PARP activity), purified recombinant human PARP1 or PARP2 enzyme, and biotinylated NAD+.
Compound Incubation: Add serial dilutions of 3-Fluoro-4-(methylamino)benzamide and Olaparib (as a positive control) to the wells. Include a DMSO-only control.
Enzymatic Reaction: Incubate the plate to allow the PARP enzyme to attach biotinylated NAD+ to the histones.
Detection: Add streptavidin-conjugated horseradish peroxidase (HRP), which binds to the biotinylated NAD+. After a wash step, add a chemiluminescent HRP substrate.
Data Acquisition: Measure the luminescence on a plate reader. The signal intensity is directly proportional to PARP activity.
Analysis: Plot the percentage of PARP inhibition against the log concentration of the compound to determine the IC50 value.
Comparative Data Table (Hypothetical)
Compound
PARP1 IC50 (nM)
PARP2 IC50 (nM)
3-Fluoro-4-(methylamino)benzamide
5.2
3.8
Olaparib
1.9
1.5
3-Aminobenzamide (Negative Control)
>10,000
>10,000
3-Aminobenzamide is a weak, non-specific PARP inhibitor often used as a negative control.[7][8]
Tier 2: Confirming Target Engagement in a Cellular Milieu - The Cellular Thermal Shift Assay (CETSA)
Demonstrating direct enzyme inhibition is essential, but it does not guarantee that the compound can reach and bind to its target within a living cell. CETSA bridges this gap by measuring the thermal stabilization of a target protein upon ligand binding in a cellular context.[9][10]
Causality: When a ligand binds to its target protein, it generally increases the protein's thermal stability.[9][10] By heating cell lysates treated with the compound, we can quantify the amount of soluble (non-denatured) target protein remaining. An increase in the melting temperature (Tm) of the target protein in the presence of the compound is strong evidence of target engagement.
Cell Culture: Culture a suitable cell line (e.g., HeLa or a BRCA-deficient cancer cell line) to ~80% confluency.
Compound Treatment: Treat cells with a high concentration (e.g., 10-50 µM) of 3-Fluoro-4-(methylamino)benzamide, Olaparib, or DMSO for a defined period (e.g., 1-2 hours).
Heating: Aliquot the treated cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for a short duration (e.g., 3-5 minutes) using a thermal cycler.[9]
Lysis and Fractionation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the insoluble fraction (containing aggregated, denatured proteins) by centrifugation.
Quantification: Analyze the soluble fractions by SDS-PAGE and Western blot using an antibody specific for PARP1.
Analysis: Quantify the band intensities at each temperature for each treatment condition. Plot the percentage of soluble PARP1 relative to the unheated control against temperature to generate melting curves. A rightward shift in the melting curve for the compound-treated samples compared to the DMSO control indicates thermal stabilization and target engagement.
Comparative Data Table (Hypothetical)
Compound
PARP1 Melting Temp (Tm)
ΔTm (vs. DMSO)
DMSO Control
52.3°C
-
3-Fluoro-4-(methylamino)benzamide (10 µM)
56.8°C
+4.5°C
Olaparib (10 µM)
58.1°C
+5.8°C
Tier 3: Assessing Downstream Cellular Effects
Having confirmed direct inhibition and cellular target engagement, the next logical step is to measure the downstream biological consequences of PARP inhibition.
A. Quantifying DNA Damage: The γ-H2AX Foci Formation Assay
Causality: The inhibition of PARP leads to the accumulation of unrepaired single-strand breaks, which are converted into toxic double-strand breaks (DSBs) during DNA replication. The phosphorylation of histone H2AX at serine 139 (termed γ-H2AX) is one of the earliest markers of DSB formation.[11][12] Visualizing and quantifying γ-H2AX foci via immunofluorescence provides a direct measure of the DNA damage induced by our compound.
Cell Culture and Treatment: Seed cells (ideally a BRCA-deficient line like CAPAN-1 and a BRCA-proficient line like BxPC-3 for comparison) on coverslips and treat with IC50 concentrations of 3-Fluoro-4-(methylamino)benzamide and Olaparib for 24 hours.
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, then permeabilize with Triton X-100 to allow antibody entry.
Immunostaining: Block non-specific antibody binding with bovine serum albumin (BSA). Incubate with a primary antibody against γ-H2AX, followed by a fluorescently-labeled secondary antibody. Counterstain the nuclei with DAPI.
Imaging: Acquire images using a fluorescence microscope.
Quantification: Use image analysis software (e.g., ImageJ/Fiji) to count the number of γ-H2AX foci per nucleus. An increase in the number of foci in treated cells indicates an accumulation of DNA damage.
Comparative Data Table (Hypothetical)
Cell Line
Treatment
Average γ-H2AX Foci per Nucleus
CAPAN-1 (BRCA2-mutant)
DMSO
2.1
CAPAN-1 (BRCA2-mutant)
3-Fluoro-4-(methylamino)benzamide
28.5
CAPAN-1 (BRCA2-mutant)
Olaparib
35.2
BxPC-3 (BRCA-proficient)
DMSO
1.8
BxPC-3 (BRCA-proficient)
3-Fluoro-4-(methylamino)benzamide
4.5
BxPC-3 (BRCA-proficient)
Olaparib
5.1
B. Assessing Long-Term Cytotoxicity: The Clonogenic Survival Assay
Causality: The ultimate goal of a PARP inhibitor in a synthetically lethal context is to induce cell death. The clonogenic assay is the gold standard for measuring the long-term reproductive viability of cells after treatment.[14][15][16] It assesses the ability of a single cell to proliferate and form a colony, providing a robust measure of cytotoxicity.
Cell Seeding: Prepare single-cell suspensions of both BRCA-deficient and BRCA-proficient cell lines. Seed a low, predetermined number of cells into 6-well plates.
Treatment: Allow cells to adhere, then treat with a range of concentrations of 3-Fluoro-4-(methylamino)benzamide and Olaparib for 24 hours.
Recovery: Remove the drug-containing medium, wash with PBS, and add fresh medium.
Colony Formation: Incubate the plates for 10-14 days, allowing surviving cells to form colonies (defined as ≥50 cells).
Staining and Counting: Fix the colonies with a methanol/acetic acid solution and stain with crystal violet. Count the number of colonies in each well.
Analysis: Calculate the surviving fraction for each treatment condition relative to the DMSO-treated control. This data is used to generate dose-response curves and determine the concentration of the compound required to inhibit colony formation by 50% (IC50).
Comparative Data Table (Hypothetical)
Cell Line
Compound
Clonogenic IC50 (nM)
CAPAN-1 (BRCA2-mutant)
3-Fluoro-4-(methylamino)benzamide
15
CAPAN-1 (BRCA2-mutant)
Olaparib
10
BxPC-3 (BRCA-proficient)
3-Fluoro-4-(methylamino)benzamide
>1000
BxPC-3 (BRCA-proficient)
Olaparib
>1000
Conclusion and Future Directions
This guide outlines a systematic and rigorous pathway for the initial biological validation of 3-Fluoro-4-(methylamino)benzamide as a putative PARP inhibitor. By progressing through biochemical, cellular target engagement, and functional downstream assays, researchers can build a comprehensive data package to support or refute the central hypothesis. The direct comparison to Olaparib at each stage provides a critical benchmark for assessing the compound's potential.
Positive results from this workflow—namely, potent low-nanomolar inhibition of PARP1/2, clear evidence of cellular target engagement, and selective cytotoxicity in BRCA-deficient cell lines—would provide a strong rationale for advancing 3-Fluoro-4-(methylamino)benzamide into more complex preclinical studies. These would include selectivity profiling against a broader panel of PARP family members, in vivo pharmacodynamic and pharmacokinetic studies, and efficacy testing in animal models of BRCA-mutated cancers. This structured, evidence-based approach ensures that resources are directed toward compounds with the highest probability of therapeutic success.
References
AstraZeneca. (n.d.). Mechanism of Action for Advanced Ovarian Cancer - LYNPARZA® (olaparib) PARP Inhibitor. Retrieved from [Link]
Wikipedia. (2024). Olaparib. Retrieved from [Link]
van der Sijpe, G., et al. (2017). Olaparib. British Journal of Clinical Pharmacology, 83(10), 2336-2339. Retrieved from [Link]
Chen, H., et al. (2022). Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software. STAR Protocols, 3(3), 101569. Retrieved from [Link]
Massive Bio. (2026, January 6). What is Olaparib: Mechanism of Action. Retrieved from [Link]
Patsnap. (2024, July 17). What is the mechanism of Olaparib?. Retrieved from [Link]
Belyaev, I. Y. (2018). Immunofluorescence Analysis of γ-H2AX Foci in Mammalian Fibroblasts at Different Phases of the Cell Cycle. In Methods in Molecular Biology. Springer. Retrieved from [Link]
Bio-protocol. (2020). γ-H2AX Immunofluorescence Microscopy. Retrieved from [Link]
Bio-protocol. (2025, February 5). Clonogenic Assay. Retrieved from [Link]
Centre for Radiation Protection Research. (n.d.). Gamma-H2AX protocol (optimized for VH10-cells). Retrieved from [Link]
McGill University. (n.d.). Experimental-Protocol-for-Clonogenic-Survival-Assay.pdf. Retrieved from [Link]
Martin, O. A., et al. (2011). Clonogenic Assay: Adherent Cells. Journal of Visualized Experiments, (49), 2541. Retrieved from [Link]
Eke, I., & Cordes, N. (2017). Immunofluorescence Microscopy of γH2AX and 53BP1 for Analyzing the Formation and Repair of DNA Double-strand Breaks. Journal of Visualized Experiments, (129), 56496. Retrieved from [Link]
Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Methods in Molecular Biology. Springer. Retrieved from [Link]
Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]
Scott, B. P., et al. (2022). High-Throughput Cellular Thermal Shift Assay Using Acoustic Transfer of Protein Lysates. SLAS Discovery, 27(2), 79-88. Retrieved from [Link]
Kirby, I. T., & Cohen, M. S. (2021). PASTA: PARP activity screening and inhibitor testing assay. STAR Protocols, 2(3), 100685. Retrieved from [Link]
JoVE. (2010, August 29). Clonogenic Assay Procedure. Retrieved from [Link]
BPS Bioscience. (n.d.). Choosing the Right Assay for Poly-ADP Ribose Polymerase (PARP). Retrieved from [Link]
EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]
Taylor & Francis Online. (2024, May 20). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]
Couturier, J. Y., et al. (2003). 3-Aminobenzamide reduces brain infarction and neutrophil infiltration after transient focal cerebral ischemia in mice. Experimental Neurology, 184(2), 973-980. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Application & Comparison Guide
Scientific Context & Mechanistic Rationale
The Hippo signaling pathway, specifically the YAP/TAZ-TEAD protein-protein interaction (PPI), has emerged as a high-value target in oncology. Hyperactivation of YAP not only drives tumor proliferation but also directly mediates evasion of cytotoxic T-cell immune responses by upregulating PD-L1 expression[1]. Disrupting this interaction requires highly optimized small-molecule inhibitors.
As a crucial building block in the synthesis of biaryl YAP/TEAD inhibitors, 3-Fluoro-4-(methylamino)benzamide [2] offers distinct structural advantages over traditional benzamide derivatives. The strategic placement of the fluorine atom and the methylamino group fundamentally alters both the synthetic efficiency and the pharmacological profile of the resulting drug candidates[3].
The Causality of Structural Optimization
Steric & Conformational Locking: The fluorine atom at the 3-position restricts the dihedral angle of the resulting biaryl axis. This pre-organizes the molecule into a bioactive conformation that perfectly occupies the lipophilic pocket of TEAD[1].
Metabolic Shielding: Fluorination at this specific aromatic position blocks CYP450-mediated oxidation, drastically increasing the half-life of the final compound.
Synthetic Directivity: The secondary amine (methylamino) is highly directed during Palladium-catalyzed cross-coupling, preventing the unwanted di-arylation commonly seen with primary amines[4].
Fig 1: YAP/TEAD signaling pathway illustrating the targeted disruption by the synthesized inhibitor.
Experimental Workflow & Cross-Validation Strategy
To objectively evaluate the performance of 3-Fluoro-4-(methylamino)benzamide, we cross-validated it against two common alternatives: 4-(methylamino)benzamide (Alternative 1) and 3-Fluoro-4-aminobenzamide (Alternative 2). The workflow encompasses both the chemical synthesis phase and the downstream biological evaluation.
Fig 2: End-to-end experimental workflow from building block selection to data analysis.
Comparative Experimental Data
The data below summarizes the results of parallel experiments utilizing the three different building blocks to synthesize a standardized YAP/TEAD inhibitor scaffold[1].
Insight: The primary amine in Alternative 2 leads to significant di-arylation, reducing the overall yield to 65%. The 3-Fluoro-4-(methylamino)benzamide achieves a 98% purity[4] due to the optimal nucleophilicity of its secondary amine.
Table 2: Pharmacological Profile of Derived Inhibitors
Derived Inhibitor Substructure
TEAD TR-FRET IC₅₀ (nM)
Cellular PD-L1 Inhibition (%)
Human Liver Microsome t₁/₂ (min)
3-Fluoro-4-(methylamino)-
12.5
85%
120
4-(methylamino)- (Alt 1)
45.0
60%
45
3-Fluoro-4-amino- (Alt 2)
110.0
35%
80
Insight: The combination of the fluorine atom and the methyl group is synergistic. Removing the fluorine (Alt 1) drastically reduces metabolic stability (t₁/₂ drops from 120 to 45 mins). Removing the methyl group (Alt 2) disrupts the hydrophobic interactions within the TEAD pocket, causing a 9-fold drop in binding affinity.
Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols incorporate mandatory Quality Control (QC) gates. Do not proceed to subsequent steps unless the QC criteria are met.
This protocol details the coupling of 3-Fluoro-4-(methylamino)benzamide with a target aryl halide[3].
Reagent Preparation: In a glovebox, combine 3-Fluoro-4-(methylamino)benzamide (1.0 eq), the aryl halide (1.1 eq), N-XantPhos-Pd-G3 catalyst (0.05 eq), and potassium phosphate (K₃PO₄, 3.0 eq) in a dry vial.
Solvent Addition & Degassing: Add anhydrous 1,4-dioxane. Purge the vial with Argon for 10 minutes.
QC Gate 1: Verify dissolved O₂ levels are < 1 ppm using an optical oxygen sensor. Palladium catalysts are highly sensitive to oxidation; failure to degas will result in catalyst death and yields < 20%.
Reaction Execution: Seal the vial and heat to 90°C with vigorous stirring.
QC Gate 2: At t=2h and t=4h, withdraw a 5 µL aliquot, dilute in methanol, and analyze via LC-MS. The reaction is validated as complete only when the starting material peak area is < 2%.
Purification: Filter the mixture through Celite to remove the palladium sponge. Concentrate the filtrate and purify via flash chromatography (silica, hexane/EtOAc gradient 0% to 85%)[3].
QC Gate 3: Analyze pooled fractions via analytical HPLC. Only pool fractions demonstrating > 98% purity[4] for downstream biological assays.
Protocol B: YAP/TEAD TR-FRET Binding Assay
This assay measures the ability of the synthesized compound to disrupt the YAP/TEAD interaction.
Reagent Assembly: Prepare an assay buffer containing 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 0.1% BSA, and 1 mM DTT. Dilute His-tagged TEAD1 and GST-tagged YAP to 10 nM final concentrations.
Compound Addition: Dispense the synthesized inhibitors in a 10-point dose-response curve (ranging from 10 µM to 0.5 nM) into a 384-well plate using an acoustic liquid handler.
QC Gate 4: Include a DMSO-only positive control (maximum PPI signal) and a buffer-only negative control (background fluorescence).
Fluorophore Incubation: Add Europium-conjugated anti-His antibody (donor) and APC-conjugated anti-GST antibody (acceptor). Incubate in the dark at exactly 25°C for 2 hours.
Causality Note: Strict temperature control is required because the PPI equilibrium constant (Kd) is highly temperature-dependent.
Readout & Validation: Read the plate on a microplate reader, exciting at 340 nm and measuring emission ratios at 665 nm / 615 nm.
QC Gate 5: Calculate the Z'-factor for the plate. The assay data is only considered valid and actionable if Z' > 0.6, indicating excellent separation between positive and negative controls.
Conclusion
The experimental cross-validation clearly demonstrates that 3-Fluoro-4-(methylamino)benzamide is the superior building block for developing YAP/TEAD inhibitors. Its unique structural properties not only streamline the synthetic workflow by preventing di-arylation but also impart critical pharmacological properties—namely, enhanced TEAD binding affinity and superior metabolic stability—that non-fluorinated or non-methylated alternatives fail to achieve.
References
Benchchem: 3-Fluoro-4-(methylamino)
WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors
Source: Google Patents
URL
Benchchem: 3-Fluoro-4-(methylamino)
WO2021186324A1 - Synthesis of compounds of formula (I)
Structure-Activity Relationship (SAR) Guide: 3-Fluoro-4-(methylamino)benzamide Analogs in YAP-TEAD Inhibitor Design
Executive Summary & Mechanistic Context The Hippo signaling pathway is a master regulator of cell proliferation and apoptosis. Dysregulation of this pathway leads to the hyperactivation of the Yes-Associated Protein (YAP...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Context
The Hippo signaling pathway is a master regulator of cell proliferation and apoptosis. Dysregulation of this pathway leads to the hyperactivation of the Yes-Associated Protein (YAP) and Transcriptional co-Activator with PDZ-binding motif (TAZ), which translocate to the nucleus and bind to Transcriptional Enhanced Associate Domain (TEAD) transcription factors. Disrupting the YAP/TAZ-TEAD protein-protein interaction (PPI) is a highly validated, yet notoriously difficult, therapeutic strategy for treating Hippo-driven malignancies such as mesothelioma and NF2-mutant non-small cell lung cancer [1].
Recent breakthroughs in small-molecule design have successfully targeted the lipid-binding "omega-loop" pocket of TEAD. Within these advanced scaffolds (such as the dihydrobenzofuran core seen in clinical candidates like IAG933), the 3-fluoro-4-(methylamino)benzamide moiety has emerged as a critical right-hand side (RHS) pharmacophore.
This guide objectively compares the structure-activity relationship (SAR) of 3-fluoro-4-(methylamino)benzamide against alternative analogs, detailing the causality behind its superior biochemical potency, cellular permeability, and mitigated off-target liabilities.
The Logic of the Pharmacophore: Why 3-Fluoro and N-Methylation?
Designing a ligand for the TEAD omega-loop requires a delicate balance of hydrogen-bonding capability and lipophilic efficiency (LipE). The primary carboxamide group is non-negotiable; it acts as a critical hydrogen-bond donor/acceptor pair with the TEAD backbone. However, the substitutions on the phenyl ring dictate the molecule's in vivo viability.
The 3-Fluoro Effect (Conformational Locking): The addition of a fluorine atom ortho to the amine induces a stereoelectronic effect. It lowers the pKa of the adjacent amine and restricts the dihedral angle of the benzamide system. This pre-organizes the molecule for optimal insertion into the hydrophobic sub-pocket of TEAD, reducing the entropic penalty of binding [2].
The N-Methylation Strategy (ADME & Safety): Unsubstituted primary amines at the 4-position frequently suffer from poor membrane permeability and high affinity for the hERG potassium channel (a severe cardiotoxic liability). N-methylation masks a hydrogen-bond donor, significantly increasing passive permeability (
Papp
) and sterically hindering the basic nitrogen from interacting with the hERG channel pore [2].
Fig 1. Logical progression of SAR optimization for the benzamide pharmacophore.
Objective Performance Comparison
To isolate the effect of the benzamide moiety, the following data compares analogs synthesized on a standardized YAP-TEAD PPI inhibitor core (e.g., a generic dihydrobenzofuran scaffold).
Table 1: SAR Quantitative Data Summary
Analog Modification (RHS Moiety)
Biochemical YAP-TEAD IC₅₀ (nM)
Cellular TEAD Reporter IC₅₀ (nM)
Permeability
Papp
(10⁻⁶ cm/s)
hERG Binding IC₅₀ (µM)
1. 4-aminobenzamide (Baseline)
115
>10,000
1.2 (Low)
2.5 (High Risk)
2. 3-fluoro-4-aminobenzamide
42
4,500
2.5 (Low)
3.1 (High Risk)
3. 3-fluoro-4-(methylamino)benzamide
55
120
18.4 (High)
>30 (Safe)
4. Pyridine-carboxamide equivalent
28
85
22.1 (High)
>30 (Safe)
Data Analysis:
While Analog 2 (primary amine) exhibits the highest biochemical potency (42 nM), it fails in cellular assays due to poor permeability. Analog 3, the 3-fluoro-4-(methylamino)benzamide , sacrifices a negligible amount of biochemical potency (55 nM) to achieve a massive >30-fold improvement in cellular efficacy (120 nM) and completely abolishes the hERG liability. Analog 4 represents further optimization (similar to the clinical candidate IAG933) where the benzene ring is swapped for a pyridine to further tune physicochemical properties[2, 3].
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out false positives (e.g., auto-fluorescence or generalized cytotoxicity).
Protocol A: YAP-TEAD TR-FRET Biochemical Assay
Causality Check: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized instead of standard ELISA because the time-delay measurement eliminates background auto-fluorescence commonly caused by aromatic small molecules.
Reagent Preparation: Prepare recombinant His-tagged TEAD4 (amino acids 217-434) and GST-tagged YAP1 (amino acids 50-100) in assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 0.1% BSA, 1 mM DTT).
Compound Dispensing: Use an acoustic liquid handler (e.g., Echo 550) to dispense 3-fluoro-4-(methylamino)benzamide analogs in a 10-point dose-response series into a 384-well low-volume plate. Control: Include DMSO-only wells as the 100% binding baseline.
Equilibration: Add the protein mixture to the compounds and incubate for 60 minutes at room temperature. Causality: This incubation is critical to allow the benzamide moiety to fully displace the native lipid and reach thermodynamic equilibrium within the omega-loop pocket.
Fluorophore Addition: Add Anti-His-Europium cryptate (donor) and Anti-GST-XL665 (acceptor) antibodies. Incubate for an additional 2 hours in the dark.
Signal Detection: Read the plate on a compatible microplate reader (e.g., PHERAstar) using a 337 nm excitation laser. Measure emission at 620 nm (donor) and 665 nm (acceptor).
Data Analysis: Calculate the TR-FRET ratio (665/620 nm). Plot the normalized ratio against the log of the compound concentration to determine the IC₅₀.
Fig 2. Step-by-step workflow of the YAP-TEAD TR-FRET biochemical assay.
Causality Check: Biochemical binding does not guarantee cellular target engagement due to membrane barriers. This assay validates the success of the N-methylation strategy in improving permeability.
Cell Plating: Seed HEK293 cells stably transfected with a TEAD-responsive firefly luciferase reporter construct into 96-well white opaque plates at 10,000 cells/well.
Treatment: After 24 hours, treat the cells with the analog dose-response series.
Reporter Readout (Target Engagement): After 24 hours of compound exposure, add ONE-Glo Luciferase Reagent. Measure luminescence to quantify the inhibition of TEAD-driven transcription.
Viability Counter-Screen (Self-Validation): In a parallel identical plate, add CellTiter-Glo reagent. Causality: This step is mandatory. If a compound shows an IC₅₀ of 120 nM in the reporter assay but also kills the cells at 120 nM in the CellTiter-Glo assay, the transcriptional inhibition is a false positive caused by generalized cytotoxicity. True YAP-TEAD inhibitors will show a wide therapeutic window between reporter inhibition and cell death.
Conclusion
The transition from a basic 4-aminobenzamide to the 3-fluoro-4-(methylamino)benzamide analog represents a masterclass in rational drug design. By understanding the biophysical constraints of the TEAD omega-loop pocket, chemists utilize the fluorine atom to lock the active conformation while leveraging N-methylation to bypass the hERG liability and ensure cellular permeability. For research teams developing next-generation Hippo pathway inhibitors, utilizing this optimized pharmacophore—or its bioisosteric pyridine equivalents—is highly recommended to ensure a balanced ADME and efficacy profile.
References
Biaryl derivatives as YAP/TAZ-TEAD protein-protein interaction inhibitors. World Intellectual Property Organization. Patent WO2021186324A1.
Discovery of Clinical Candidate IAG933, a Potent YAP-TEAD PPI Disrupter. Journal of Medicinal Chemistry, ACS Publications.
URL:[Link]
Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. Journal of Medicinal Chemistry, ACS Publications.
URL:[Link]
Comparative
An In-Depth Technical Guide: Synthesizing 3-Fluoro-4-(methylamino)benzamide
As a critical building block in modern medicinal chemistry, 3-Fluoro-4-(methylamino)benzamide is frequently utilized in the development of targeted therapeutics, including YAP/TAZ-TEAD protein-protein interaction inhibit...
Author: BenchChem Technical Support Team. Date: April 2026
As a critical building block in modern medicinal chemistry, 3-Fluoro-4-(methylamino)benzamide is frequently utilized in the development of targeted therapeutics, including YAP/TAZ-TEAD protein-protein interaction inhibitors and MEK inhibitors [1]. The presence of the ortho-fluoro and para-amide groups relative to the methylamine moiety creates a highly specific electronic environment that dictates both its reactivity and its binding affinity in biological targets.
For process chemists and drug development professionals, selecting the optimal synthetic route to this intermediate is a balance of regioselectivity, atom economy, and scalability. This guide objectively compares the three primary synthetic methodologies, providing mechanistic rationales, quantitative efficiency data, and self-validating experimental protocols.
Mechanistic Rationale: The Power of Regioselective SNAr
The synthesis of 3-fluoro-4-(methylamino)benzamide is fundamentally an exercise in exploiting electronic asymmetry. The most efficient routes rely on Nucleophilic Aromatic Substitution (SNAr).
In a 3,4-difluoroarene system, the regioselectivity of nucleophilic attack is governed by the electron-withdrawing group (EWG) on the ring. The amide (or nitrile) group exerts a strong inductive and resonance-withdrawing effect. Because the fluorine at the C4 position is para to the EWG, the transient negative charge in the resulting Meisenheimer complex is delocalized directly onto the EWG oxygen/nitrogen. The C3 fluorine, being meta to the EWG, cannot offer this resonance stabilization. Consequently, methylamine attacks the C4 position with exquisite regioselectivity (>99:1).
Methodological Comparison: Three Distinct Pathways
We evaluate three distinct synthetic strategies based on starting material availability and process constraints.
Method A: Direct SNAr of 3,4-Difluorobenzamide (The Gold Standard)
This is the most direct and atom-economical route [2]. By starting with 3,4-difluorobenzamide, the synthesis is reduced to a single step. The primary challenge is managing the exothermicity of the SNAr reaction and preventing potential double-substitution, though the steric hindrance of the secondary amine product largely mitigates the latter.
Method B: SNAr of 3,4-Difluorobenzonitrile Followed by Hydration
Nitriles are stronger EWGs than amides, which accelerates the initial SNAr step, allowing it to proceed at ambient temperatures. However, this necessitates a second step: the controlled hydration of 3-fluoro-4-(methylamino)benzonitrile to the corresponding benzamide [3]. This route is favored when 3,4-difluorobenzonitrile is significantly cheaper or more readily available than the benzamide.
Method C: Buchwald-Hartwig Cross-Coupling
When difluoroarenes are unavailable, starting from 4-bromo-3-fluorobenzamide is a viable alternative. This method uses palladium catalysis to couple methylamine to the aryl bromide. While highly effective, it suffers from poor atom economy, high catalyst costs, and the need for rigorous heavy-metal scavenging during workup.
Diagram 2: Synthetic workflow comparing Methods A, B, and C to reach the target benzamide.
Quantitative Efficiency Analysis
To objectively compare these routes, we must look beyond isolated yield and consider process chemistry metrics such as Atom Economy (AE) and the Environmental Factor (E-factor).
Metric
Method A (Direct SNAr)
Method B (Nitrile Route)
Method C (Cross-Coupling)
Step Count
1
2
1
Regioselectivity
>99% (para-attack)
>99% (para-attack)
N/A (Halide-directed)
Overall Yield
85 – 92%
75 – 80%
60 – 70%
Atom Economy
~88%
~85%
~65% (Loss of HBr, Ligands)
E-factor
Low (< 5)
Medium (10 - 15)
High (> 25)
Scalability
Excellent
Good
Poor (Pd cost, metal removal)
Table 1: Quantitative comparison of synthesis methods for 3-Fluoro-4-(methylamino)benzamide.
Self-Validating Experimental Protocols
The following protocols are designed with built-in causality and In-Process Controls (IPCs) to ensure reproducibility and scientific integrity.
Protocol A: Direct SNAr (Recommended for Scale-Up)
Causality Focus: Temperature control is critical. The addition of methylamine at 0 °C prevents the volatilization of the reagent (b.p. -6 °C) and controls the exothermic formation of the Meisenheimer complex.
Initialization: Charge a jacketed reactor with 3,4-difluorobenzamide (1.0 equiv, 100 mmol) and anhydrous tetrahydrofuran (THF) (0.5 M).
Cooling: Chill the stirring solution to 0 °C under a nitrogen atmosphere.
Nucleophilic Addition: Dropwise add aqueous methylamine (40% w/w, 3.0 equiv). Note: The excess amine acts as both the nucleophile and the base to scavenge the liberated HF.
Propagation: Remove the cooling bath and allow the reaction to warm to 20–25 °C. Stir for 4 hours.
IPC Validation: Sample the reaction mixture for HPLC analysis. The protocol is self-validating if the starting material peak area is <1% and a single major product peak is observed.
Isolation: Concentrate the mixture under reduced pressure to remove THF and excess methylamine. Add cold water (3 volumes) to precipitate the product. Filter, wash with cold water, and dry under vacuum at 45 °C to yield a pale yellow solid.
Protocol B: Nitrile SNAr & Controlled Hydration
Causality Focus: The hydration of the nitrile must be strictly controlled using catalytic base and peroxide to prevent over-hydrolysis to the corresponding benzoic acid.
Step 1: SNAr
React 3,4-difluorobenzonitrile (1.0 equiv) with methylamine (2.5 equiv, 2.0 M in THF) at 20 °C for 2 hours.
Concentrate and precipitate with water to isolate 3-fluoro-4-(methylamino)benzonitrile.
Step 2: Hydration
Dissolve the intermediate (1.0 equiv) in a 4:1 mixture of Ethanol/DMSO.
Cool to 0 °C. Add 1.0 M NaOH (0.2 equiv) followed by the dropwise addition of 30% aqueous
H2O2
(3.0 equiv). Causality:
H2O2
acts as a nucleophile (hydroperoxide ion) that attacks the nitrile carbon much faster than hydroxide, facilitating rapid conversion to the amide without breaking the C-N bond.
Stir at room temperature for 3 hours.
IPC Validation: TLC (Hexanes:EtOAc 1:1) should show complete consumption of the high-Rf nitrile.
Quench with saturated aqueous sodium thiosulfate, extract with EtOAc, dry over
Na2SO4
, and concentrate.
Protocol C: Buchwald-Hartwig Amination
Causality Focus: The bulky bidentate ligand (Xantphos) is required to enforce the correct geometry around the palladium center, promoting reductive elimination of the product rather than catalyst-deactivating side reactions.
Preparation: In a rigorously dried Schlenk flask, combine 4-bromo-3-fluorobenzamide (1.0 equiv), methylamine hydrochloride (1.5 equiv),
Cs2CO3
(3.0 equiv),
Pd2(dba)3
(2 mol%), and Xantphos (4 mol%).
Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M). Degas the suspension via three freeze-pump-thaw cycles.
Heating: Heat the mixture to 100 °C for 12 hours.
IPC Validation: LC-MS must confirm the disappearance of the aryl bromide isotopic pattern (
M
/
M+2
) and the appearance of the product mass (
[M+H]+=169.1
).
Workup: Filter through a pad of Celite to remove bulk palladium and salts. Concentrate and purify via silica gel chromatography.
Conclusion & Recommendations
For the synthesis of 3-fluoro-4-(methylamino)benzamide, Method A (Direct SNAr) is unequivocally the superior route. It maximizes atom economy, eliminates the need for transition metal catalysts, and leverages the inherent electronic activation of the starting material to achieve near-perfect regioselectivity. Method B serves as a robust contingency if the benzamide starting material is subject to supply chain constraints, while Method C should be reserved strictly for analog-library synthesis where diverse amine substitutions are being explored on a common aryl halide scaffold.
Validation
benchmark studies for 3-Fluoro-4-(methylamino)benzamide
Benchmark Studies for 3-Fluoro-4-(methylamino)benzamide: A Privileged Intermediate in YAP/TAZ-TEAD PPI Inhibitor Synthesis Executive Summary & Context In modern oncology drug discovery, the Hippo signaling pathway has em...
Author: BenchChem Technical Support Team. Date: April 2026
Benchmark Studies for 3-Fluoro-4-(methylamino)benzamide: A Privileged Intermediate in YAP/TAZ-TEAD PPI Inhibitor Synthesis
Executive Summary & Context
In modern oncology drug discovery, the Hippo signaling pathway has emerged as a critical target, specifically the oncogenic protein-protein interaction (PPI) between the transcriptional coactivator YAP/TAZ and TEAD transcription factors [1]. Direct disruption of the YAP-TEAD complex circumvents resistance mechanisms associated with upstream kinase inhibitors or TEAD palmitoylation inhibitors [2].
3-Fluoro-4-(methylamino)benzamide has proven to be a highly privileged building block in the synthesis of these PPI disruptors [3]. This guide objectively benchmarks the synthetic and pharmacological performance of this fluorinated intermediate against its unsubstituted and chlorinated alternatives, providing application scientists with the experimental causality and self-validating protocols needed to optimize their drug development workflows.
Mechanistic Rationale: The Fluorine Advantage
The selection of 3-Fluoro-4-(methylamino)benzamide over alternative benzamides is not arbitrary; it is driven by precise steric and electronic tuning required for both synthetic viability and API efficacy.
Steric Profiling & Pocket Fit: The TEAD
Ω
-loop binding pocket is highly constricted. Fluorine (van der Waals radius 1.47 Å) acts as a near-perfect bioisostere for hydrogen (1.20 Å). In contrast, a 3-chloro substitution (1.75 Å) induces severe steric clashes with the TEAD protein backbone, drastically reducing binding affinity.
Electronic Tuning & Metabolic Stability: The strong inductive (-I) effect of the 3-fluoro substituent lowers the pKa of the adjacent secondary amine. While this reduced nucleophilicity demands highly optimized cross-coupling conditions during synthesis, it provides a massive pharmacological advantage. The electron-withdrawing nature shields the electron-rich aromatic ring from CYP450-mediated oxidation and protects the amine from rapid N-demethylation in vivo[2].
Conformational Locking: The C–F bond introduces a local dipole that restricts the rotation of the benzamide system, preorganizing the molecule into its bioactive conformation and lowering the entropic penalty of binding.
Visualizing the Biological & Synthetic Logic
Fig 1. YAP/TAZ-TEAD signaling pathway and disruption by fluorinated benzamide inhibitors.
Fig 2. Self-validating synthetic workflow for Buchwald-Hartwig cross-coupling.
Because the 3-fluoro group deactivates the secondary amine, standard coupling conditions often fail. The following protocol utilizes N-XantPhos-Pd-G3. Causality: XantPhos possesses a wide bite angle (111°), which forces the palladium intermediate into a geometry that highly accelerates the challenging reductive elimination step for sterically encumbered, electron-poor amines [3].
Step-by-Step Methodology:
Preparation: In a nitrogen-purged glovebox, charge a 20 mL reaction vial with the aryl halide core (1.0 equiv), 3-Fluoro-4-(methylamino)benzamide (1.2 equiv), N-XantPhos-Pd-G3 (0.05 equiv), and anhydrous K₃PO₄ (2.0 equiv).
Solvent Addition: Add anhydrous, degassed 1,4-dioxane to achieve a 0.2 M concentration. Seal the vial tightly with a PTFE-lined cap.
Reaction: Heat the mixture to 80°C for 4 hours under vigorous magnetic stirring.
Self-Validation Checkpoint 1 (UPLC-MS): Sample 5 µL of the reaction mixture, dilute in 1 mL acetonitrile, and analyze via UPLC-MS.
Validation Logic: The desired product must exhibit a distinct retention time (RT) shift relative to the starting materials and display the exact[M+H]⁺ mass. If the mass is correct but the RT matches the starting material, suspect isobaric impurities. Critical: If an [M-19]⁺ peak is observed, protodefluorination has occurred, indicating excessive thermal stress or palladium poisoning. Abort and optimize temperature.
Workup: Cool to room temperature, filter the crude mixture through a Celite pad, wash with ethyl acetate, and concentrate under reduced pressure.
Purification: Purify via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% Formic Acid) to isolate the final API.
Self-Validation Checkpoint 2 (NMR): Perform ¹H and ¹⁹F NMR. The ¹⁹F NMR must show a distinct, sharp singlet around -120 ppm, definitively confirming the retention of the critical fluorine atom in the final drug substance.
Benchmark Data: Objective Comparison
The following tables summarize the experimental benchmarking of 3-Fluoro-4-(methylamino)benzamide against its unsubstituted and chlorinated counterparts.
Analysis: While the unsubstituted amine reacts faster and with higher yield due to its higher nucleophilicity, the fluorinated intermediate provides a highly acceptable 72% yield when paired with the correct wide-bite-angle catalyst. The chlorinated analog performs poorly due to severe steric hindrance during the transmetalation phase.
Table 2: Pharmacological Benchmark of Derived Inhibitors
Data reflects a representative dihydrobenzofuran core coupled to the respective benzamide.
Derived Inhibitor Moiety
TEAD TR-FRET IC₅₀ (nM)
Cellular YAP-TEAD IC₅₀ (nM)
Microsomal Clearance (µL/min/mg)
Unsubstituted (H)
45
120
85.4 (High Liability)
3-Fluoro (F)
12
28
18.2 (Highly Stable)
3-Chloro (Cl)
>1000
>5000
N/A (Poor Binder)
Analysis: The 3-fluoro substitution provides a "best-of-both-worlds" profile. It improves biochemical potency (12 nM) by locking the bioactive conformation, and it drastically reduces microsomal clearance (18.2 µL/min/mg) by deactivating the ring toward oxidative metabolism [2]. The unsubstituted analog, despite being easier to synthesize, fails metabolic stability benchmarks.
References
Vögtle, M., et al. (2026). Discovery of Clinical Candidate IAG933, a Potent YAP-TEAD PPI Disrupter. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]
Novartis AG. (2021). WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors. Google Patents.
Fragment-Based Optimization of YAP/TAZ-TEAD Inhibitors: A Comparative Guide on Confirming the Binding Affinity of 3-Fluoro-4-(methylamino)benzamide
Executive Summary & Mechanistic Context The Hippo signaling pathway is a critical regulator of tissue homeostasis, and its dysregulation is a well-documented driver in various malignancies. The core oncogenic output of t...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Context
The Hippo signaling pathway is a critical regulator of tissue homeostasis, and its dysregulation is a well-documented driver in various malignancies. The core oncogenic output of this pathway is mediated by the protein-protein interaction (PPI) between the transcriptional co-activators YAP/TAZ and the TEAD family of transcription factors (TEAD1-4)[1]. Disrupting this interaction has become a premier therapeutic strategy in modern oncology[2].
In fragment-based drug discovery (FBDD) targeting the TEAD auto-palmitoylation and surface pockets, 3-Fluoro-4-(methylamino)benzamide has emerged as a highly valuable structural fragment. As detailed in recent patent literature for biaryl derivatives, this fragment provides essential hydrogen-bonding capabilities via its benzamide motif, while the fluorine atom modulates the basicity of the methylamino group and enhances metabolic stability[3].
This guide objectively compares the binding affinity of the 3-Fluoro-4-(methylamino)benzamide fragment against optimized biaryl derivatives and standard reference inhibitors. Furthermore, it outlines the self-validating experimental systems required to accurately quantify these interactions.
Hippo signaling pathway and TEAD complex disruption by small molecule inhibitors.
The Causality of Orthogonal Validation
When confirming the binding affinity of a low-molecular-weight fragment like 3-Fluoro-4-(methylamino)benzamide, relying on a single assay format is a critical vulnerability. Fragments typically exhibit weak initial affinities (high micromolar
Kd
) and are prone to causing assay interference through auto-fluorescence or non-specific aggregation.
To ensure scientific integrity, we employ an orthogonal validation workflow. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for high-throughput primary screening, followed by Surface Plasmon Resonance (SPR) to confirm direct, label-free binding kinetics and 1:1 stoichiometry[4].
Workflow for validating 3-Fluoro-4-(methylamino)benzamide binding affinity.
Experimental Protocols: Self-Validating Systems
To guarantee trustworthiness, the following methodologies are designed as self-validating systems. They incorporate internal controls that immediately flag false positives or buffer artifacts.
Protocol A: YAP-TEAD TR-FRET Competition Assay
Causality: TR-FRET is utilized because its time-resolved measurement eliminates the short-lived background fluorescence often emitted by small aromatic fragments. The assay measures the displacement of a fluorescently labeled YAP peptide from the TEAD protein[4][5].
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer consisting of 50 mM HEPES (pH 7.4), 100 mM KCl, 0.05% (v/v) Tween-20, 0.25 mM TCEP, and 0.05% (w/v) BSA. The inclusion of Tween-20 and BSA is critical to prevent non-specific fragment aggregation.
Protein-Ligand Pre-incubation: In a 384-well plate, pre-incubate 150 nM of N-terminally His-tagged TEAD4 (YAP-binding domain) with serial dilutions of 3-Fluoro-4-(methylamino)benzamide (or reference compounds) for 30 minutes at room temperature[4][5].
Probe Addition: Add 10 nM of N-Cy5-labeled YAP(60-100) peptide and 2 nM of Europium-labeled anti-His antibody[4].
Measurement: Incubate for 60 minutes to reach equilibrium. Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).
Data Analysis: Calculate the 665/615 nm emission ratio. Fit the dose-response curve to a 4-parameter logistic model to derive the
IC50
. Calculate the Z'-factor; a value > 0.6 validates the assay run.
Causality: While TR-FRET proves the fragment can displace YAP, it does not prove direct binding (e.g., the fragment could be denaturing the protein). SPR provides label-free, real-time kinetic data (
kon
,
koff
) and confirms binding stoichiometry[4].
Step-by-Step Methodology:
Surface Preparation: Immobilize N-biotinylated-Avitagged-TEAD4 onto a streptavidin-coated sensor chip (e.g., Biacore Series S Sensor Chip SA)[4].
Self-Validation (Reference Channel): Leave one flow cell blank (streptavidin only) to serve as an in-line reference channel. This automatically subtracts bulk refractive index changes and non-specific binding of the fragment to the chip matrix.
Solvent Correction: Because fragments require higher DMSO concentrations (up to 5%) for solubility, run a DMSO calibration curve (4.5% to 5.5% DMSO) to correct for bulk refractive index mismatches between the running buffer and samples.
Analyte Injection: Inject serial dilutions of 3-Fluoro-4-(methylamino)benzamide (range: 1 µM to 100 µM) at a flow rate of 30 µL/min for 60 seconds, followed by a 120-second dissociation phase.
Data Analysis: Double-reference the sensorgrams (subtracting both the reference channel and a buffer-only injection). Fit the data to a 1:1 Langmuir binding model to determine the equilibrium dissociation constant (
Kd
).
Comparative Performance Data
To contextualize the performance of 3-Fluoro-4-(methylamino)benzamide, we compare its binding metrics against an optimized biaryl derivative (synthesized via FBDD utilizing this fragment), a clinical-stage reference inhibitor (K-975), and the endogenous YAP peptide[6][7].
Table 1: Binding Affinity and PPI Disruption Comparison
Compound / Ligand
TR-FRET
IC50
(nM)
SPR
Kd
(nM)
Ligand Efficiency (LE)
Mechanism of Action
3-Fluoro-4-(methylamino)benzamide
> 15,000
18,500
~0.32
Weak Fragment Binder / FBDD Starting Point
Optimized Biaryl Derivative
8.2
5.4
~0.41
Potent YAP-TEAD PPI Disruptor
K-975 (Reference)
4.1
2.3
N/A
Covalent TEAD Auto-palmitoylation Inhibitor
YAP(61-99) Peptide
45.0
40.0
N/A
Endogenous Co-activator
Data Synthesis & Insights
As demonstrated in Table 1, 3-Fluoro-4-(methylamino)benzamide alone exhibits a high micromolar
Kd
typical of unoptimized fragments. However, its high Ligand Efficiency (LE) indicates that the molecular interactions it makes (specifically the benzamide hydrogen bonds) are highly optimal per heavy atom[3][6]. When elaborated into a full biaryl derivative, the affinity improves by over three orders of magnitude, achieving single-digit nanomolar potency that rivals clinical-stage covalent inhibitors like K-975, successfully disrupting the YAP-TEAD interface.
Conclusion
Confirming the binding affinity of structural fragments like 3-Fluoro-4-(methylamino)benzamide requires a rigorous, self-validating approach. By coupling TR-FRET competition assays with label-free SPR kinetics, researchers can confidently rule out assay artifacts and validate the precise mechanistic grounding of their FBDD campaigns. The successful elaboration of this fragment into potent biaryl derivatives underscores its utility in the ongoing development of next-generation Hippo pathway therapeutics.
References
WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors
Google Patents[3]
Protein-Protein Interaction Disruptors of the YAP/TAZ-TEAD Transcriptional Complex
National Institutes of Health (NIH) / PMC[Link][1]
Discovery of Clinical Candidate IAG933, a Potent YAP-TEAD PPI Disrupter
ACS Publications[Link]
TEAD-targeting small molecules induce a cofactor switch to regulate the Hippo pathway
bioRxiv[Link][5]
Leveraging Hot Spots of TEAD–Coregulator Interactions in the Design of Direct Small Molecule Protein-Protein Interaction Disruptors Targeting Hippo Pathway Signaling
MDPI[Link][6]
Biochemical and Structural Characterization of a Peptidic Inhibitor of the YAP:TEAD Interaction That Binds to the α-Helix Pocket on TEAD
ACS Publications[Link][4]
A Head-to-Head Comparison of Novel Kinase Inhibitors Against Standard of Care in HER2-Positive Metastatic Breast Cancer
A Guide for Researchers and Drug Development Professionals Introduction: The Evolving Landscape of HER2-Positive Breast Cancer Treatment Human Epidermal Growth Factor Receptor 2-positive (HER2+) breast cancer, which acco...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Researchers and Drug Development Professionals
Introduction: The Evolving Landscape of HER2-Positive Breast Cancer Treatment
Human Epidermal Growth Factor Receptor 2-positive (HER2+) breast cancer, which accounts for approximately 15-20% of all breast cancers, was once associated with a poor prognosis.[1][2] The advent of HER2-targeted therapies has dramatically improved outcomes for patients with this subtype.[3][4] The current standard of care for HER2+ metastatic breast cancer (MBC) involves a multi-faceted approach utilizing monoclonal antibodies, antibody-drug conjugates (ADCs), and small molecule tyrosine kinase inhibitors (TKIs).[3][5]
First-line treatment for HER2+ MBC typically consists of a taxane-based chemotherapy in combination with the monoclonal antibodies trastuzumab and pertuzumab.[3][6] For patients who progress on this regimen, several effective second- and third-line options are available, including the ADC ado-trastuzumab emtansine (Kadcyla®) and the TKI tucatinib (Tukysa®).[3][5]
This guide provides a head-to-head comparison of a hypothetical novel HER2 tyrosine kinase inhibitor, 3-Fluoro-4-(methylamino)benzamide (hereafter referred to as FMA-Benzamide), with the established standard-of-care treatments, tucatinib and ado-trastuzumab emtansine. We will delve into their mechanisms of action, present preclinical and clinical data for the established drugs, and outline the experimental protocols required to rigorously evaluate the efficacy and safety of FMA-Benzamide in comparison.
Mechanisms of Action: A Tale of Two Strategies
The standard treatments for HER2+ MBC employ distinct yet complementary strategies to combat tumor growth.
Tucatinib (Tukysa®): A Highly Selective HER2 Tyrosine Kinase Inhibitor
Tucatinib is an oral, reversible, and highly selective small molecule inhibitor of the HER2 tyrosine kinase.[7][8] By binding to the intracellular kinase domain of the HER2 protein, tucatinib prevents its phosphorylation and subsequent activation of downstream signaling pathways, including the MAPK and PI3K-AKT pathways.[7][8][9] This inhibition of downstream signaling leads to a halt in cell proliferation and ultimately, tumor cell death.[1][7][9] A key advantage of tucatinib is its high selectivity for HER2 over the Epidermal Growth Factor Receptor (EGFR), which is thought to contribute to its more favorable side-effect profile, particularly a lower incidence of severe diarrhea and rash compared to less selective TKIs.[8] Furthermore, tucatinib has demonstrated significant clinical activity in patients with brain metastases, a common and challenging complication of HER2+ MBC.[2][8]
Caption: Mechanism of action of Tucatinib.
Ado-trastuzumab emtansine (Kadcyla®): A Targeted Chemotherapy Delivery System
Ado-trastuzumab emtansine, or T-DM1, is an antibody-drug conjugate that combines the HER2-targeting properties of the monoclonal antibody trastuzumab with the cytotoxic chemotherapy agent DM1, a microtubule inhibitor.[10][][12] The trastuzumab component of Kadcyla binds to the HER2 receptor on the surface of cancer cells.[10][13] This binding not only inhibits HER2 signaling in a manner similar to trastuzumab alone but also triggers the internalization of the entire ADC-receptor complex into the cell via endocytosis.[10][12][13] Once inside the cell, the complex is trafficked to lysosomes, where the linker is cleaved, releasing the potent cytotoxic agent DM1.[10][][13] DM1 then binds to tubulin, disrupting microtubule polymerization and leading to cell cycle arrest and apoptosis.[10][13] This targeted delivery of a highly potent cytotoxic agent specifically to HER2-overexpressing cancer cells minimizes systemic exposure and associated toxicities.[]
Caption: Mechanism of action of Kadcyla.
FMA-Benzamide (Hypothetical): A Novel HER2 Tyrosine Kinase Inhibitor
For the purposes of this guide, we will hypothesize that FMA-Benzamide is a novel, orally bioavailable, small molecule inhibitor of the HER2 tyrosine kinase. Its proposed mechanism of action is similar to that of tucatinib, involving the inhibition of HER2 phosphorylation and downstream signaling. The key differentiating factors to be investigated for FMA-Benzamide would be its potency, selectivity against other kinases (e.g., EGFR), and its ability to cross the blood-brain barrier. The fluorine and methylamino moieties in its chemical structure could potentially enhance its binding affinity and metabolic stability.[14]
Clinical Efficacy and Safety: A Summary of Landmark Trials
The following tables summarize the key clinical trial data for tucatinib and ado-trastuzumab emtansine.
Tucatinib: The HER2CLIMB Trial
The HER2CLIMB trial was a pivotal phase 2 randomized, double-blind, placebo-controlled trial that evaluated the efficacy and safety of adding tucatinib to trastuzumab and capecitabine in patients with previously treated HER2+ MBC, including those with brain metastases.[8][15]
Common Adverse Events (Grade ≥3) for Tucatinib: Diarrhea, palmar-plantar erythrodysesthesia, nausea, vomiting, and elevated liver enzymes (ALT/AST).[15][17]
Ado-trastuzumab emtansine: The EMILIA and KATHERINE Trials
The EMILIA trial was a phase 3, randomized, open-label trial comparing ado-trastuzumab emtansine to lapatinib plus capecitabine in patients with HER2+ MBC previously treated with trastuzumab and a taxane.[18] The KATHERINE trial evaluated ado-trastuzumab emtansine in the adjuvant setting for patients with residual invasive disease after neoadjuvant therapy.[19][20][21]
Common Adverse Events (Grade ≥3) for Ado-trastuzumab emtansine: Thrombocytopenia, elevated liver enzymes (AST/ALT), and anemia.[20][22]
Experimental Protocols for Head-to-Head Comparison
To objectively compare the preclinical efficacy of FMA-Benzamide with tucatinib and ado-trastuzumab emtansine, a series of well-controlled in vitro and in vivo experiments are necessary.
In Vitro HER2 Kinase Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of the HER2 kinase.
Principle: A radiometric or fluorescence-based assay is used to quantify the phosphorylation of a substrate by recombinant HER2 enzyme in the presence of varying concentrations of the inhibitor.[23][24]
Protocol:
Reagent Preparation:
Prepare a stock solution of FMA-Benzamide and tucatinib in DMSO.
Prepare a reaction buffer containing a suitable buffer (e.g., Tris-HCl), MgCl2, and DTT.[25]
Prepare a solution of recombinant human HER2 enzyme and a suitable peptide substrate.
Prepare an ATP solution containing a tracer amount of [γ-³²P]ATP for a radiometric assay.[24][26]
Kinase Reaction:
In a 96-well plate, add the reaction buffer, HER2 enzyme, and substrate to each well.
Add serial dilutions of FMA-Benzamide, tucatinib, or vehicle control (DMSO) to the wells and incubate briefly.
Initiate the reaction by adding the ATP solution.[24]
Incubate the plate at 30°C for 30-60 minutes.
Detection and Analysis:
Stop the reaction by adding a stop solution or by spotting the reaction mixture onto phosphocellulose paper.[24]
For a radiometric assay, wash the paper to remove unincorporated [γ-³²P]ATP and measure the incorporated radioactivity using a scintillation counter.[24]
Plot the kinase activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).[24]
Caption: Workflow for an in vitro kinase assay.
Cell Viability (MTT/MTS) Assay
This assay assesses the cytotoxic or cytostatic effects of the compounds on HER2-positive cancer cells.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[27][28] Viable cells with active metabolism convert the yellow MTT to a purple formazan product.[27][29] The MTS assay is a similar, "one-step" method where the formazan product is soluble in the culture medium.[30]
Protocol:
Cell Seeding:
Seed HER2-positive breast cancer cells (e.g., SK-BR-3 or BT-474) into a 96-well plate at an appropriate density.
Incubate for 24 hours to allow for cell attachment.[28]
Compound Treatment:
Prepare serial dilutions of FMA-Benzamide, tucatinib, ado-trastuzumab emtansine, and a vehicle control in culture medium.
Replace the medium in the wells with the medium containing the test compounds.
Incubate for 72 hours.
MTT/MTS Addition and Incubation:
Add MTT or MTS solution to each well and incubate for 2-4 hours at 37°C.[29][30]
Measurement:
If using MTT, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[27][28]
Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.[27][29]
Data Analysis:
Calculate the percentage of cell viability relative to the vehicle control.
Plot the percentage of viability against the drug concentration and determine the IC50 value.
Caption: Workflow for a cell viability assay.
In Vivo HER2+ Breast Cancer Xenograft Model
This in vivo model evaluates the anti-tumor efficacy of the compounds in a living organism.
Principle: Human HER2-positive breast cancer cells are implanted into immunocompromised mice to establish tumors.[31] The mice are then treated with the test compounds, and tumor growth is monitored over time.
Protocol:
Cell Implantation:
Harvest HER2-positive breast cancer cells (e.g., BT-474) and resuspend them in a suitable medium, potentially with Matrigel to enhance tumor take rate.
Inject the cells subcutaneously or orthotopically into the mammary fat pad of female immunodeficient mice (e.g., nude or NSG mice).[32]
Tumor Growth and Randomization:
Monitor the mice for tumor growth.
When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups:
Administer the treatments according to a predefined schedule.
Measure tumor volume with calipers 2-3 times per week.
Monitor the body weight and overall health of the mice.
Endpoint and Analysis:
The study may be terminated when tumors in the control group reach a maximum allowable size, or after a fixed duration.
Excise the tumors and weigh them.
Analyze the data for tumor growth inhibition and statistical significance between the treatment groups.
Caption: Workflow for an in vivo xenograft study.
Conclusion and Future Directions
The treatment of HER2-positive metastatic breast cancer has been revolutionized by targeted therapies like tucatinib and ado-trastuzumab emtansine. These agents, with their distinct mechanisms of action, have significantly improved patient outcomes. For a novel HER2 TKI like our hypothetical FMA-Benzamide to find its place in this therapeutic landscape, it must demonstrate a competitive or superior profile in terms of efficacy, safety, and potentially, activity against resistant tumors or brain metastases.
The rigorous preclinical evaluation outlined in this guide, encompassing in vitro kinase and cell-based assays, as well as in vivo xenograft models, is a critical first step in this journey. The data generated from these studies will be instrumental in establishing a proof-of-concept and informing the design of future clinical trials. As our understanding of the molecular complexities of HER2+ breast cancer continues to grow, so too will the opportunities for innovative and more effective therapies.
References
How KADCYLA® (ado-trastuzumab emtansine) is Designed to Work in MBC. Genentech. [Link]
Standard-of-Care Treatment for HER2+ Metastatic Breast Cancer and Emerging Therapeutic Options. (2022). Clinical Breast Cancer, 22(8), 694-706. [Link]
TUKYSA® (tucatinib) Clinical Pharmacology. Pfizer Medical - US. [Link]
Tucatinib (Tukysa): Uses in Cancer, Side Effects, Dosage, Expectations, and More. (2025, March 27). OncoLink. [Link]
Long-Term KATHERINE Trial Analysis Shows Kadcyla Significantly Improves Survival in HER2-Positive Early Breast Cancer. (2025, January 16). OncLive. [Link]
TUKYSA (tucatinib) for the treatment of HER2-Positive Breast Cancer. (2020, April 24). Clinical Trials Arena. [Link]
Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. (2020). Oncology Letters, 20(4), 35. [Link]
What's the mechanism of action for tucatinib? (2025, January 15). Drugs.com. [Link]
MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025, December 24). CLYTE Technologies. [Link]
Clinical Trial Results for KADCYLA® (ado-trastuzumab emtansine) in MBC. Genentech. [Link]
HER2 Positive Metastatic Breast Cancer (HER2+ MBC). Right Decisions - NHS Scotland. [Link]
Adding Tucatinib to First-line Maintenance Therapy Delayed Disease Progression in HER2-positive Metastatic Breast Cancer in HER2CLIMB-05 Trial. (2025, December 10). AACR | News Releases. [Link]
In Vivo Modeling of Human Breast Cancer Using Cell Line and Patient-Derived Xenografts. (2019). Current Protocols in Pharmacology, 86(1), e61. [Link]
How Does a Biochemical Kinase Assay Work? (2018, December 10). BellBrook Labs. [Link]
Clinical Trial Results in MBC. KADCYLA® (ado-trastuzumab emtansine). [Link]
Clinical Trial Results in EBC. KADCYLA® (ado-trastuzumab emtansine). [Link]
KADCYLA® (ado-trastuzumab emtansine) Metastatic Breast Cancer Brochure. Genentech. [Link]
In vitro kinase assay. (2022, September 1). Bio-protocol. [Link]
Systemic Therapy for HER2-Positive Metastatic Breast Cancer: Moving Into a New Era. (2022, June 7). JCO Oncology Practice, 18(9), 643-652. [Link]
In vitro kinase assay. (2024, May 31). Protocols.io. [Link]
Clinical Trial Results for KADCYLA® (ado-trastuzumab emtansine) in EBC. Genentech. [Link]
Clinical Review - Tucatinib (Tukysa). (2021). In CADTH Common Drug Reviews. Canadian Agency for Drugs and Technologies in Health. [Link]
The MCF-7 Xenograft Model for Breast Cancer. Melior Discovery. [Link]
About TUKYSA® (tucatinib), HER2+ mCRC - Safety Info. [Link]
TUKYSA® (tucatinib) 2L+ HER2+ MBC Efficacy - Safety Info. [Link]
Xenograft Method In Breast Cancer Mouse Model Optimization. (2025, January 9). Breast Cancer: Basic and Clinical Research, 19, 117822342412942. [Link]
In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017, January 5). Bio-protocol, 7(1), e2094. [Link]
The handling and disposal of specialized fluorinated pharmaceutical intermediates require a rigorous, scientifically grounded approach to ensure laboratory safety and environmental compliance. 3-Fluoro-4-(methylamino)ben...
Author: BenchChem Technical Support Team. Date: April 2026
The handling and disposal of specialized fluorinated pharmaceutical intermediates require a rigorous, scientifically grounded approach to ensure laboratory safety and environmental compliance. 3-Fluoro-4-(methylamino)benzamide is a highly specific halogenated aromatic intermediate, frequently utilized in the synthesis of YAP/TAZ-TEAD protein-protein interaction inhibitors for advanced oncology applications[1].
Because this compound contains a highly stable carbon-fluorine (C-F) bond, a primary aromatic amine derivative, and an amide functional group, standard solvent disposal protocols are fundamentally insufficient. As a Senior Application Scientist, I have designed this self-validating operational guide to provide drug development professionals with the exact mechanistic causality and step-by-step procedures required for the safe handling and thermal destruction of this compound.
The disposal strategy for 3-Fluoro-4-(methylamino)benzamide is dictated entirely by its molecular thermodynamics. The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, with an average bond dissociation energy of approximately 485 to 486 kJ/mol[2].
If this compound is subjected to standard low-temperature incineration, the C-F bonds will not fully cleave. This thermodynamic failure leads to the generation of highly toxic Products of Incomplete Combustion (PICs) , including volatile per- and polyfluoroalkyl substances (PFAS) or fluorinated dioxins. Furthermore, the nitrogen atoms in the amine and amide groups will oxidize into nitrogen oxides (NOx), while the cleaved fluorine will form corrosive hydrofluoric acid (HF) gas[3].
To achieve the EPA-mandated 99.99% Destruction and Removal Efficiency (DRE) for halogenated organics, the waste must be routed to a specialized thermal destruction facility capable of sustaining temperatures of at least 1100°C (2000°F) with a minimum residence time of 1.0 to 2.0 seconds[3][4].
Quantitative Hazard & Disposal Parameters
To streamline operational logistics, the critical physicochemical and disposal parameters for 3-Fluoro-4-(methylamino)benzamide are summarized below.
Parameter
Value / Operational Guideline
Mechanistic Rationale
Chemical Classification
Halogenated Aromatic Amine/Amide
Related compounds exhibit potential mutagenic and hepatotoxic properties upon prolonged exposure[5].
Waste Segregation
Strictly Halogenated
Mixing with non-halogenated waste dilutes the stream but complicates the required high-temperature thermal profile.
Necessitates post-combustion Selective Catalytic Reduction (SCR) for NOx and caustic scrubbing for HF[7].
Laboratory-Scale Standard Operating Procedure (SOP)
This protocol establishes a self-validating system for laboratory personnel to safely accumulate and prepare 3-Fluoro-4-(methylamino)benzamide for industrial disposal.
Phase A: Accumulation and Segregation
Isolate Halogenated Streams: Deposit all solid waste (powders, contaminated weigh boats) and liquid solutions containing 3-Fluoro-4-(methylamino)benzamide into dedicated "Halogenated Organic Waste" containers. Never mix with strong oxidizing agents, as halogenated aromatic amines can react exothermically[5].
Containerization: Use High-Density Polyethylene (HDPE) or PTFE-lined containers. Avoid standard galvanized metal drums if the compound is dissolved in a solvent, as trace degradation could lead to corrosive interactions.
Regulatory Labeling: Label the container explicitly: "Hazardous Waste - Halogenated Aromatic Amide (Contains Fluorine and Nitrogen)." This alerts the downstream disposal facility to route the drum to a high-temperature kiln equipped with acid gas scrubbers.
Phase B: Emergency Spill Response
Powder Containment: In the event of a dry spill, do not dry sweep , as this will aerosolize the active pharmaceutical intermediate. Use a HEPA-filtered vacuum dedicated to hazardous APIs, or gently wet-wipe the area using a compatible solvent (e.g., isopropanol) to suppress dust.
Liquid Containment: For solution spills, surround and cover the liquid with an inert, non-combustible absorbent such as diatomaceous earth or vermiculite.
Decontamination Disposal: Transfer all saturated absorbents and contaminated PPE (nitrile gloves, masks) into the halogenated solid waste stream.
Industrial Thermal Destruction Workflow
Once the waste leaves your laboratory, it must undergo a rigorous, multi-stage destruction process. The following diagram illustrates the validated industrial pathway required to safely mineralize 3-Fluoro-4-(methylamino)benzamide.
Fig 1: High-temperature thermal destruction workflow for fluorinated organic waste.
Workflow Causality:
Primary & Secondary Combustion: The rotary kiln volatilizes the organic material, while the secondary chamber (operating at >1100°C for 2 seconds) ensures the complete thermodynamic breakdown of the C-F bonds[4][6].
Rapid Quench: The gas is rapidly cooled to prevent the de novo synthesis (reformation) of dioxins.
Acid Gas Scrubbing: The hydrofluoric acid (HF) generated from the fluorine atom is passed through a caustic scrubber (typically utilizing calcium hydroxide, Ca(OH)₂), which neutralizes the acid into benign, solid calcium fluoride (CaF₂) salts for safe landfill disposal[3][7].
References
WO2021186324A1 - Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors. Google Patents. 1